Ethephon-13C2

Core Science & Biosynthesis

Ethephon-13C2: A Technical Guide to its Chemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethephon, (2-chloroethyl)phosphonic acid, is a widely utilized plant growth regulator that exerts its effects through the release of ethylene, a key phytohormone. Its isotopically labeled counterpart, Ethephon-13C2, in which the two carbon atoms of the ethyl group are replaced with the stable carbon-13 isotope, serves as an invaluable tool in metabolic studies, environmental fate analysis, and as an internal standard for quantitative analysis. This technical guide provides an in-depth overview of the chemical properties of Ethephon-13C2 and a detailed, plausible synthesis protocol for its preparation.

Chemical Properties

Ethephon-13C2 shares nearly identical chemical and physical properties with its unlabeled analogue, with the primary distinction being its increased molecular weight due to the presence of two 13C atoms. A summary of its key chemical properties is presented in the table below.

Property	Value	Reference
IUPAC Name	(2-chloroethyl-1,2-13C2)phosphonic acid	N/A
Molecular Formula	13C2H6ClO3P	[1]
Molecular Weight	146.48 g/mol	[1][2]
CAS Number	2724727-43-7	[1][3]
Appearance	White solid (unlabeled)	[4]
Melting Point	74-75 °C (unlabeled)	[4]
Solubility in Water	1 kg/L at 20 °C (unlabeled)	N/A
pKa1	~2.5 (unlabeled)	N/A
pKa2	~7.2 (unlabeled)	N/A

Synthesis of Ethephon-13C2

The synthesis of Ethephon-13C2 can be achieved through a multi-step process, with the key transformation being the formation of the carbon-phosphorus bond via the Michaelis-Arbuzov reaction.[5][6] This is followed by the hydrolysis of the resulting phosphonate ester to yield the final phosphonic acid product. A detailed experimental protocol based on established synthetic routes for unlabeled Ethephon is provided below.[7]

Experimental Protocol: Synthesis of Ethephon-13C2

Step 1: Synthesis of Diethyl (2-chloroethyl-1,2-13C2)phosphonate

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place triethyl phosphite (1.1 equivalents). The flask should be under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactant: Add 1,2-dichloroethane-13C2 (1.0 equivalent) to the dropping funnel.

• Michaelis-Arbuzov Reaction: Slowly add the 1,2-dichloroethane-13C2 to the triethyl phosphite at room temperature with vigorous stirring. After the addition is complete, heat the reaction mixture to reflux (typically 120-160 °C) and maintain for several hours.[6] The progress of the reaction can be monitored by 31P NMR spectroscopy.

• Workup and Purification: After the reaction is complete, allow the mixture to cool to room temperature. The crude product, diethyl (2-chloroethyl-1,2-13C2)phosphonate, can be purified by vacuum distillation to remove any unreacted starting materials and byproducts.

Step 2: Hydrolysis of Diethyl (2-chloroethyl-1,2-13C2)phosphonate

• Reaction Setup: In a round-bottom flask, dissolve the purified diethyl (2-chloroethyl-1,2-13C2)phosphonate from Step 1 in concentrated hydrochloric acid.

• Hydrolysis: Heat the mixture to reflux and maintain for several hours until the hydrolysis is complete. The reaction can be monitored by the disappearance of the starting phosphonate ester using techniques such as TLC or NMR.

• Isolation of Product: After cooling, the solvent is removed under reduced pressure to yield crude Ethephon-13C2.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol) to afford pure Ethephon-13C2 as a white solid.

Mechanism of Action: Ethylene Signaling Pathway

Ethephon's biological activity stems from its decomposition in plant tissues to release ethylene gas.[4] Ethylene then initiates a well-characterized signaling cascade that regulates a multitude of physiological processes including fruit ripening, leaf senescence, and responses to biotic and abiotic stress.[8][9]

Caption: Ethylene signaling pathway initiated by Ethephon.

Experimental Workflow for Synthesis

The synthesis of Ethephon-13C2 follows a logical progression from commercially available starting materials to the final purified product. The workflow ensures high purity and yield of the isotopically labeled compound.

Caption: Experimental workflow for the synthesis of Ethephon-13C2.

Conclusion

Ethephon-13C2 is a critical tool for researchers in plant science, agriculture, and environmental chemistry. The synthetic route outlined in this guide, centered around the robust Michaelis-Arbuzov reaction, provides a reliable method for its preparation. Understanding its chemical properties and the ethylene signaling pathway it activates is essential for its effective application in scientific research.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. maxapress.com [maxapress.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Ethephon-13C2: A Technical Guide to Isotopic Purity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Ethephon-13C2, a stable isotope-labeled internal standard crucial for accurate quantification in metabolic studies and residue analysis of the widely used plant growth regulator, Ethephon. While the precise isotopic purity of a specific batch of Ethephon-13C2 is definitively stated on its Certificate of Analysis (CoA) provided by the manufacturer, this guide outlines the typical purity specifications, the analytical methods for its determination, and the underlying principles of its synthesis and quality control.

Data Presentation: Isotopic Purity and Chemical Identity

Ethephon-13C2 is synthesized to have two carbon-13 atoms (¹³C) replacing the naturally abundant carbon-12 atoms (¹²C) in the ethyl group. This mass difference allows it to be distinguished from unlabeled Ethephon in mass spectrometry-based analyses, serving as an ideal internal standard. The quality of this standard is paramount and is defined by its chemical and isotopic purity.

Parameter	Specification	Source
Chemical Formula	¹³C₂H₆ClO₃P	General Chemical Knowledge
Molecular Weight	146.48 g/mol	General Chemical Knowledge
CAS Number	2724727-43-7	Clearsynth[1]
Typical Isotopic Purity	≥ 99 atom % ¹³C	Inferred from similar products
Chemical Purity	Typically ≥ 98%	Inferred from supplier information

Note: The typical isotopic purity is an inferred value based on specifications for similar stable isotope-labeled compounds. The exact isotopic enrichment for a specific lot is provided on the Certificate of Analysis.

Experimental Protocols: Determination of Isotopic Purity

The determination of the isotopic purity of Ethephon-13C2 is a critical quality control step performed by the manufacturer. The primary analytical technique employed for this purpose is Mass Spectrometry (MS), often coupled with a chromatographic separation method like Liquid Chromatography (LC-MS).

1. Liquid Chromatography-Mass Spectrometry (LC-MS) Method for Isotopic Purity Assessment

• Objective: To separate Ethephon-13C2 from any unlabeled Ethephon and other isotopic variants and to determine the relative abundance of each species.

• Instrumentation: A high-performance liquid chromatograph (HPLC) coupled to a high-resolution mass spectrometer (e.g., a Time-of-Flight (TOF) or Orbitrap mass analyzer).

• Methodology:

  • Sample Preparation: A dilute solution of the Ethephon-13C2 standard is prepared in a suitable solvent, such as methanol or water.

  • Chromatographic Separation: The sample is injected into the HPLC system. A reversed-phase C18 column is typically used to separate Ethephon from potential impurities. The mobile phase often consists of a gradient of water and acetonitrile with a small amount of an acidifier like formic acid to improve peak shape.

  • Mass Spectrometric Analysis: As the analyte elutes from the HPLC column, it is ionized, typically using electrospray ionization (ESI) in negative ion mode. The mass spectrometer is set to scan a specific mass range to detect the molecular ions of both Ethephon-13C2 (m/z [M-H]⁻ ≈ 145.0) and any residual unlabeled Ethephon (m/z [M-H]⁻ ≈ 143.0).

  • Data Analysis: The isotopic purity is calculated by comparing the peak area of the ¹³C₂-labeled Ethephon to the sum of the peak areas of all detected isotopic variants. The result is expressed as "atom % ¹³C".

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity

• Objective: To confirm the chemical structure of Ethephon-13C2 and to assess its chemical purity.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Methodology:

  • Sample Preparation: The Ethephon-13C2 sample is dissolved in a suitable deuterated solvent (e.g., D₂O or CD₃OD).

  • ¹H NMR: Provides information about the proton environment in the molecule, confirming the presence of the chloroethyl group.

  • ¹³C NMR: Directly detects the ¹³C nuclei, confirming the position of the isotopic labels. The high enrichment of ¹³C at the specified positions will result in significantly enhanced signals at those chemical shifts.

  • ³¹P NMR: Confirms the presence of the phosphonic acid group.

  • Purity Assessment: The absence of significant signals from impurities in the NMR spectra provides an indication of the chemical purity of the compound.

Mandatory Visualization

The following diagrams illustrate the key concepts and workflows related to Ethephon-13C2.

Caption: Synthesis and Quality Control Workflow for Ethephon-13C2.

Caption: Analytical Workflow for Isotopic Purity Determination by LC-MS.

References

• 1. clearsynth.com [clearsynth.com]

Commercial Suppliers of Ethephon-13C2 for Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Ethephon-13C2, a stable isotope-labeled version of the widely used plant growth regulator, ethephon. This guide is intended for researchers, scientists, and drug development professionals who require high-purity, isotopically labeled compounds for their studies. We present a summary of commercial suppliers, available product specifications, and relevant technical information to facilitate the procurement and application of Ethephon-13C2 in a research setting.

Introduction to Ethephon and its Labeled Analog

Ethephon, or (2-chloroethyl)phosphonic acid, is a synthetic compound that acts as a plant growth regulator by releasing ethylene gas upon metabolic breakdown within the plant. Ethylene is a natural plant hormone that influences a wide array of physiological processes, including fruit ripening, leaf senescence, and stress responses.

Ethephon-13C2 is a stable isotope-labeled form of ethephon, where the two carbon atoms in the ethyl group are replaced with the heavy isotope of carbon, ¹³C. This isotopic labeling makes it an invaluable tool in various research applications, particularly as an internal standard for quantitative analysis by mass spectrometry and as a tracer in metabolic studies. The use of a ¹³C-labeled standard allows for precise and accurate quantification of unlabeled ethephon in complex biological matrices by correcting for matrix effects and variations in instrument response.

Commercial Suppliers and Product Specifications

Several chemical suppliers offer Ethephon-13C2 for research purposes. While specific product details can vary, the following table summarizes the available information from prominent commercial vendors. Researchers are advised to request a certificate of analysis (CoA) from the supplier for the most accurate and up-to-date information on purity and isotopic enrichment.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Stated Purity/Enrichment	Available Formulations
MedchemExpress	Ethephon-13C2	2724727-43-7	¹³C₂H₆ClO₃P	146.48	Information available in Certificate of Analysis[1]	Solid
Clearsynth	Ethephon 13C2	2724727-43-7	¹³C₂H₆ClO₃P	146.48	Accompanied by Certificate of Analysis[2]	Solid
LGC Standards	(2-Chloroethane)phosphonic Acid-13C2	Not specified	¹³C₂H₆ClO₃P	146.48	Neat[3][4]	Neat Solid
US Biological Life Sciences	(2-Chloroethane) phosphonic Acid-13C2	Not specified	Not specified	Not specified	Highly Purified	250ug pack size[5]

Experimental Protocols and Applications

Ethephon-13C2 is primarily utilized as an internal standard in analytical methods for the quantification of ethephon residues in various samples, including plant tissues, soil, and water. Its application in drug development is less direct but may be relevant in studies investigating the environmental fate and metabolic pathways of organophosphorus compounds or in the development of analytical methods for related molecules.

General Workflow for Ethephon-13C2 as an Internal Standard

The following diagram illustrates a typical workflow for the use of Ethephon-13C2 as an internal standard in a quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

A typical workflow for using Ethephon-13C2 as an internal standard.

Detailed Methodologies

Sample Preparation for Plant Metabolomics:

A general procedure for extracting ethephon and its labeled counterpart from plant material for metabolic analysis is as follows:

• Homogenization: Flash-freeze the plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle or a cryogenic grinder.

• Extraction: Weigh a precise amount of the homogenized tissue (e.g., 100 mg) and add a pre-chilled extraction solvent (e.g., methanol/water, 80:20, v/v).

• Internal Standard Spiking: Add a known amount of Ethephon-13C2 solution to the extraction mixture.

• Vortexing and Sonication: Vortex the mixture thoroughly and sonicate in an ice bath to ensure complete extraction.

• Centrifugation: Centrifuge the sample to pellet cellular debris.

• Supernatant Collection: Carefully collect the supernatant for analysis. The supernatant may require further cleanup using solid-phase extraction (SPE) depending on the complexity of the matrix.

LC-MS/MS Analysis:

The analysis of ethephon is often challenging due to its high polarity. Ion-pairing chromatography or hydrophilic interaction liquid chromatography (HILIC) are commonly employed.

• Chromatographic Column: A column suitable for polar compounds, such as a HILIC column or a C18 column with an ion-pairing reagent in the mobile phase.

• Mobile Phase: A gradient of acetonitrile and water with a suitable modifier (e.g., ammonium formate or an ion-pairing agent like tributylamine).

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode is typically used. Multiple reaction monitoring (MRM) is employed for sensitive and selective detection.

  • MRM Transitions for Ethephon: Precursor ion (m/z) → Product ion (m/z)

  • MRM Transitions for Ethephon-13C2: Precursor ion (m/z) → Product ion (m/z) (shifted by +2 Da compared to unlabeled ethephon)

Signaling Pathway of Ethephon (via Ethylene) in Plants

Ethephon exerts its biological effects by releasing ethylene, which then activates the ethylene signaling pathway in plants. Understanding this pathway is crucial for interpreting the results of studies using ethephon. The core components of the ethylene signaling pathway in Arabidopsis thaliana are well-characterized and serve as a model for many plant species.

A diagram of the ethylene signaling pathway in the absence and presence of ethylene.

In the absence of ethylene, the ethylene receptors (e.g., ETR1) are active and, in turn, activate a protein kinase called CTR1. Active CTR1 phosphorylates and inactivates the EIN2 protein. This leads to the degradation of the transcription factors EIN3 and EIL1, and consequently, ethylene response genes are not expressed.

When ethephon is applied, it releases ethylene, which binds to the ethylene receptors, inactivating them. This inactivation leads to the deactivation of CTR1. As a result, EIN2 is no longer phosphorylated and is cleaved. The C-terminal portion of EIN2 translocates to the nucleus, where it stabilizes the EIN3 and EIL1 transcription factors. These stable transcription factors then activate the expression of a cascade of ethylene-responsive genes, leading to various physiological effects.

Conclusion

Ethephon-13C2 is a critical research tool for the accurate quantification of ethephon and for tracing its metabolic fate. Several reputable suppliers provide this isotopically labeled compound for research use. While detailed product specifications should be obtained directly from the supplier's Certificate of Analysis, this guide provides a foundational understanding of its commercial availability and scientific applications. The provided experimental workflow and signaling pathway diagram offer a starting point for researchers incorporating Ethephon-13C2 into their studies. As with any research chemical, proper handling and safety precautions are paramount. Always refer to the supplier's safety data sheet (SDS) before use.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. clearsynth.com [clearsynth.com]
• 3. (2-Chloroethane)phosphonic Acid-13C2 | LGC Standards [lgcstandards.com]
• 4. (2-Chloroethane)phosphonic Acid-13C2 | LGC Standards [lgcstandards.com]
• 5. ethephon suppliers USA [americanchemicalsuppliers.com]

Ethephon-13C2: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions for Ethephon-13C2. While specific stability data for the isotopically labeled Ethephon-13C2 is not extensively published, its chemical behavior is expected to be nearly identical to that of its unlabeled counterpart, Ethephon. The substitution with the stable, non-radioactive 13C isotope does not significantly impact the molecule's reactivity or degradation pathways. Therefore, this guide draws upon established data for Ethephon to provide robust recommendations for the handling and storage of Ethephon-13C2.

Chemical Information

Parameter	Value
IUPAC Name	(2-chloroethyl-13C2)-Phosphonic acid
CAS Number	2724727-43-7[1]
Molecular Formula	¹³C₂H₆ClO₃P[1]
Molecular Weight	146.48 g/mol [1]
Appearance	White crystalline powder

Stability Profile

Ethephon's stability is highly dependent on pH, temperature, and light exposure. Aqueous solutions are stable at acidic pH but rapidly degrade in neutral or alkaline conditions.

pH Stability

Ethephon is most stable in aqueous solutions with a pH below 4.0.[2] As the pH increases, particularly above 5.0, its decomposition rate accelerates significantly. This degradation leads to the release of ethylene gas, phosphate, and chloride ions.[2]

Table 1: pH-Dependent Degradation of Ethephon

pH	Half-life (at 25°C)	Degradation Rate
5	73.5 days[3]	Slow
7	2.4 days[3]	Rapid
9	1.0 day[3]	Very Rapid

Temperature Stability

Elevated temperatures accelerate the degradation of Ethephon. For stock solutions, freezing is recommended for long-term storage.

Table 2: Recommended Storage Temperatures for Stock Solutions

Temperature	Storage Duration	Recommendations
-80°C	Up to 6 months	Sealed, away from moisture[4]
-20°C	Up to 1 month	Sealed, away from moisture[4]

It is also advised to avoid excessive heat and to store in a cool, dry place.[5][6]

Light Stability

Ethephon is sensitive to UV irradiation, which can induce degradation.[2] Photochemical degradation studies at pH 5 and 25°C showed a half-life of 29 days under continuous irradiation, compared to 51 days in the dark.[3] Therefore, it is crucial to protect Ethephon-13C2 from light.

Degradation Pathway

At a pH above 5.0, Ethephon undergoes decomposition through two primary pathways. The predominant pathway results in the formation of ethylene, which is its intended function as a plant growth regulator. A secondary pathway leads to the formation of 2-hydroxyethylphosphonic acid (HEPA).

Figure 1: Ethephon-13C2 Degradation Pathways

Storage Recommendations

To ensure the stability and integrity of Ethephon-13C2, the following storage conditions are recommended:

• Solid Form: Store in original, tightly closed containers in a cool, dry, and dark place.[2][5]

• Stock Solutions: For long-term stability, prepare stock solutions in an acidic buffer (pH < 4.0). Aliquot and store at -20°C for short-term use (up to one month) or at -80°C for long-term storage (up to six months).[4] Solutions should be protected from light.

• Working Solutions: It is recommended to prepare freshly and use on the same day, especially if diluted in neutral or alkaline media.[4]

Experimental Protocols

The analysis of Ethephon and its isotopically labeled form typically involves chromatographic methods. The choice of method depends on the sample matrix and the desired sensitivity.

Analytical Method Workflow

Figure 2: General Analytical Workflow for Ethephon-13C2

LC-MS/MS Method for Direct Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a common and sensitive method for the direct determination of Ethephon.

• Extraction: Residues are typically extracted from the sample matrix using an acidic aqueous solution, such as water with phosphoric acid.[7]

• Internal Standard: An isotopically labeled internal standard, such as Ethephon-d4, is added to the sample to ensure accurate quantification.[7][8]

• Chromatography: A C18 reverse-phase column is often used for separation.[7][9]

• Mobile Phase: An isocratic mobile phase of acidified water and acetonitrile is commonly employed.[9]

• Detection: Mass spectrometry with electrospray ionization (ESI) in negative ion mode is used for detection, monitoring specific ion transitions for quantification and confirmation.[9]

Headspace GC Method for Indirect Analysis

This method relies on the alkaline-induced decomposition of Ethephon to ethylene, which is then measured.

• Sample Preparation: The sample is treated with an alkaline solution to facilitate the conversion of Ethephon to ethylene.[10]

• Headspace Sampling: The volatile ethylene in the headspace of the sample vial is sampled.

• Gas Chromatography: The ethylene is separated using a gas chromatograph and detected by a flame ionization detector (FID) or a mass spectrometer (MS).[11] This method is an indirect measurement of the original Ethephon concentration.[10][11]

Incompatible Materials

Ethephon is corrosive to iron, mild steel, aluminum, and copper.[5][12] It is also incompatible with oxidizing agents and alkaline materials.[5] Contact with alkaline substances will cause the evolution of ethylene gas.[12]

Conclusion

The stability of Ethephon-13C2 is intrinsically linked to that of unlabeled Ethephon. By maintaining acidic conditions, protecting from light, and adhering to recommended storage temperatures, the integrity of the compound can be preserved. For analytical purposes, LC-MS/MS offers a direct and sensitive method for quantification, while headspace GC provides an alternative indirect approach. Careful consideration of its reactivity and incompatibilities is essential for safe and effective handling in a laboratory setting.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. redeagleinternational.com [redeagleinternational.com]
• 6. kenso.co.nz [kenso.co.nz]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. relana-online.de [relana-online.de]
• 11. jfda-online.com [jfda-online.com]
• 12. assets.greenbook.net [assets.greenbook.net]

The Metabolic Journey of Ethephon-¹³C₂ in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the metabolic fate of Ethephon-¹³C₂ in plants. Ethephon, a widely used plant growth regulator, releases ethylene upon decomposition, influencing various physiological processes such as ripening and senescence. Understanding its metabolism is crucial for assessing its efficacy, environmental impact, and residue levels in crops. This document summarizes quantitative data from radiolabeled studies, details experimental protocols for metabolic analysis, and provides visual representations of the metabolic pathway and experimental workflows. The use of ¹³C₂-labeled ethephon allows for precise tracing of its breakdown products within the plant system. While specific quantitative data for Ethephon-¹³C₂ is not extensively available in public literature, this guide synthesizes findings from analogous ¹⁴C-ethephon studies to provide a comprehensive overview.

Data Presentation: Quantitative Analysis of Ethephon Metabolism

The distribution of ethephon and its metabolites has been studied in various crops using radiolabeled compounds. The following tables summarize the quantitative data from studies conducted on wheat, tomato, and cotton, providing insights into the distribution of residues in different plant parts. These studies, while utilizing ¹⁴C-ethephon, offer a strong proxy for the metabolic fate of Ethephon-¹³C₂.

Table 1: Distribution of ¹⁴C-Ethephon and its Metabolites in Wheat

Plant Part	Days After Treatment (DAT)	Ethephon (% of Total Radioactivity)	HEPA (% of Total Radioactivity)	Conjugates (% of Total Radioactivity)	Unextracted Residues (% of Total Radioactivity)
Hay	14	20	72	Not Reported	~5
Straw	34	62	Not Reported	Not Reported	10-26
Grain	34	32-44	48-60	Significant	1.8-6.0

Source: Adapted from JMPR evaluations.[1]

Table 2: Distribution of ¹⁴C-Ethephon and its Metabolites in Tomato Fruit

Days After Treatment (DAT)	Ethephon (% of Total Radioactivity)	HEPA (% of Total Radioactivity)	Other Metabolites (% of Total Radioactivity)
5	70	15	<5
12	59	13	<5

Source: Adapted from JMPR evaluations.[1]

Table 3: Distribution of ¹⁴C-Ethephon and its Metabolites in Cotton (7 DAT)

Plant Part	Ethephon (% of Total Radioactivity)	HEPA (% of Total Radioactivity)	Other Metabolites (% of Total Radioactivity)
Gin Trash	93	1.7	<2
Seeds	78	9.6	<2

Source: Adapted from JMPR evaluations.[1]

Metabolic Pathway of Ethephon in Plants

Upon absorption into plant tissues, ethephon undergoes a pH-dependent decomposition and metabolic transformation. The primary metabolic events are the release of ethylene and the formation of polar metabolites. The following diagram illustrates the key steps in the metabolic fate of Ethephon-¹³C₂.

Metabolic pathway of Ethephon-¹³C₂ in plants.

Experimental Protocols

The study of the metabolic fate of Ethephon-¹³C₂ in plants involves a series of detailed experimental procedures, from application of the labeled compound to the analysis of its metabolites.

Application of Ethephon-¹³C₂

• Plant Material: Cultivate the target plant species (e.g., wheat, tomato, cotton) under controlled greenhouse conditions to ensure uniformity.

• Preparation of Treatment Solution: Prepare a solution of Ethephon-¹³C₂ of known specific activity and concentration in a suitable carrier, typically water with a non-ionic surfactant to ensure proper adhesion to the plant surface.

• Application: Apply the treatment solution to the plants at a specific growth stage, mimicking agricultural practice. Application can be done via foliar spray to ensure uniform coverage or through root uptake in hydroponic systems.[2] For foliar application, a calibrated sprayer is used to deliver a precise volume of the solution.

Sample Collection and Processing

• Harvesting: Harvest plant samples at various time points after treatment (e.g., 0, 1, 7, 14, and 30 days) to monitor the time-course of metabolism and distribution.

• Sample Partitioning: Separate the plants into different parts (e.g., leaves, stems, roots, fruits, seeds) to determine the distribution of radioactivity.

• Homogenization: Homogenize the plant samples, typically by grinding in the presence of a solvent and dry ice or liquid nitrogen to prevent enzymatic degradation of metabolites.

Extraction of Metabolites

• Initial Extraction: Extract the homogenized plant material with a suitable solvent system. A common method involves an initial extraction with an acidified methanol/water mixture, followed by partitioning with a non-polar solvent like dichloromethane to separate non-polar compounds.

• Solid-Phase Extraction (SPE): Further clean up the extracts using SPE cartridges (e.g., C18, anion exchange) to remove interfering matrix components and to fractionate the metabolites based on their polarity.

Analysis of Metabolites

• Quantification of Total Radioactivity: Determine the total radioactivity in each plant part and extract by liquid scintillation counting (LSC) to calculate the overall recovery of the applied ¹³C-label.

• Chromatographic Separation: Separate the metabolites using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18, mixed-mode).

• Detection and Identification:

  • Radiometric Detection: Use a radio-detector coupled to the HPLC to identify radioactive peaks corresponding to the parent compound and its metabolites.

  • Mass Spectrometry (MS/MS): Utilize Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the identification and quantification of ethephon and its metabolites.[2] The use of ¹³C₂-labeled ethephon allows for specific detection based on the mass shift compared to unlabeled standards.

• Identification of Unknowns: For unknown metabolites, techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy can be employed for structural elucidation.

Experimental Workflow

The following diagram outlines a typical workflow for a plant metabolism study of Ethephon-¹³C₂.

References

• 1. fao.org [fao.org]
• 2. hort [journals.ashs.org]

Ethephon-13C2 as an Internal Standard: A Technical Guide to its Mechanism of Action and Application

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mechanism of action and application of Ethephon-13C2 as an internal standard in analytical chemistry. Ethephon, a widely used plant growth regulator, and its isotopically labeled counterpart, Ethephon-13C2, are crucial tools in modern analytical laboratories. This document provides a comprehensive overview of the underlying principles of its action in plants and the rationale and methodology for its use as an internal standard to ensure accurate quantification in complex matrices.

The Mechanism of Action of Ethephon in Plants

Ethephon, chemically known as (2-chloroethyl)phosphonic acid, is a synthetic compound that acts as a plant growth regulator.[1][2][3] Its primary mode of action is the release of ethylene, a natural plant hormone that influences a wide array of physiological processes.[1][2][4] Once absorbed by the plant tissues, Ethephon is metabolized, breaking down to produce ethylene, phosphate, and chloride ions.[2][3] This decomposition is pH-dependent, occurring at a pH above 4.0.[5]

The released ethylene gas then triggers various developmental responses depending on the plant species and its stage of growth.[4] Key effects of ethylene derived from Ethephon include:

• Fruit Ripening: Ethephon is widely used to accelerate and synchronize the ripening of fruits such as tomatoes, apples, and pineapples.[1][3][4] The ethylene produced enhances the activity of enzymes involved in the ripening process.[5]

• Flowering and Senescence: In some plant species, ethylene can induce flowering.[1][4] It also plays a role in the senescence of flowers and the abscission (shedding) of leaves and fruits by promoting the synthesis of enzymes like cellulase in the abscission layer.[5]

• Growth Inhibition: Ethylene can inhibit the synthesis of endogenous auxin, a hormone that promotes cell elongation, thereby controlling excessive vegetative growth.[5]

The following diagram illustrates the signaling pathway of Ethephon within a plant cell.

Caption: Signaling pathway of Ethephon in a plant cell.

Ethephon-13C2 as an Internal Standard

In quantitative analytical chemistry, particularly in methods involving chromatography coupled with mass spectrometry (e.g., LC-MS/MS), internal standards are essential for achieving high accuracy and precision. An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the detector.[6]

Ethephon-13C2 is a stable isotope-labeled version of Ethephon.[7] In this molecule, two of the carbon atoms in the ethyl group are replaced with the heavier carbon-13 isotope. This substitution results in a molecule with a higher molecular weight than the native Ethephon, allowing it to be differentiated by a mass spectrometer. However, its chemical properties, such as polarity, solubility, and chromatographic retention time, are nearly identical to those of the unlabeled Ethephon.

The use of a stable isotope-labeled internal standard, such as Ethephon-13C2 or the more commonly cited Ethephon-d4 (deuterium-labeled), is a cornerstone of the isotopic dilution method.[8][9][10] This technique is highly effective at compensating for variations that can occur during sample preparation and analysis, including:

• Matrix Effects: Co-eluting substances from the sample matrix can enhance or suppress the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification. Since the internal standard is affected by the matrix in the same way as the analyte, the ratio of their signals remains constant.

• Analyte Loss During Sample Preparation: Losses can occur during extraction, cleanup, and transfer steps. By adding a known amount of the internal standard at the beginning of the sample preparation process, any losses of the analyte will be mirrored by proportional losses of the internal standard.

• Instrumental Variability: Fluctuations in the performance of the LC-MS/MS system, such as injection volume variations or changes in detector sensitivity, will affect both the analyte and the internal standard equally.

Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is then compared to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Quantitative Data and Method Performance

The use of isotopically labeled Ethephon as an internal standard has been shown to yield excellent analytical performance in various studies. The following tables summarize key quantitative data from analytical methods developed for the determination of Ethephon residues.

Table 1: Method Performance for Ethephon Analysis in Water using Ethephon-d4 Internal Standard

Parameter	Value	Reference
Method	LC-MS/MS	[11]
Limit of Quantitation (LOQ)	0.5 µg/L	[11]
Fortification Level	0.5 µg/L (LOQ) and 5.0 µg/L (10x LOQ)	[11]
Mean Recovery	70-120%	[11]
Relative Standard Deviation (RSD)	≤20%	[11]

Table 2: Method Performance for Ethephon Analysis in Grapes using Ethephon-d4 Internal Standard

Parameter	Value	Reference
Method	HILIC-MS/MS	[10]
Limit of Quantitation (LOQ)	50 µg/kg	[10]
Fortification Levels	50 µg/kg and 200 µg/kg	[10]
Mean Recovery	~96%	[10]
Within-day Repeatability (RSD)	< 5%	[10]
Day-to-day Reproducibility (RSD)	< 11%	[10]

Table 3: Method Performance for Ethephon Analysis in Various Agricultural Products (Headspace GC)

Matrix	Spiked Concentration (ppm)	Average Recovery (%)	Coefficient of Variation (%)	Reference
Apples	1-3	88.3 - 98.6	2.2 - 7.5	[12]
Tomatoes	1-3	88.3 - 98.6	2.2 - 7.5	[12]
Grapes	1-3	88.3 - 98.6	2.2 - 7.5	[12]
Kiwifruits	1-3	88.3 - 98.6	2.2 - 7.5	[12]
Sugarcane	1-3	88.3 - 98.6	2.2 - 7.5	[12]

Note: The headspace GC method is an indirect method that measures the ethylene released from Ethephon and may not always employ an isotopically labeled internal standard in the same manner as LC-MS/MS.

Detailed Experimental Protocols

The following are generalized experimental protocols for the analysis of Ethephon in different matrices using an isotopically labeled internal standard. These should be adapted and validated for specific laboratory conditions and instrumentation.

Analysis of Ethephon in Water by LC-MS/MS

This protocol is based on the direct injection method, which is suitable for relatively clean water samples.

1. Reagents and Materials:

• Ethephon analytical standard

• Ethephon-13C2 (or Ethephon-d4) internal standard

• Formic acid (≥99%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks, pipettes, and vials

2. Preparation of Standard Solutions:

• Primary Stock Solutions (e.g., 100 µg/mL): Accurately weigh the Ethephon and Ethephon-13C2 standards and dissolve them in 0.1% formic acid in water to prepare individual stock solutions.[8]

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Ethephon primary stock solution with 0.1% formic acid in water to achieve the desired concentration range (e.g., 0.5 to 50 ng/mL).[8]

• Internal Standard Spiking Solution (e.g., 1.0 µg/mL): Dilute the Ethephon-13C2 primary stock solution with 0.1% formic acid in water.

3. Sample Preparation:

• Transfer a known volume (e.g., 10 mL) of the water sample into a suitable container.[11]

• Acidify the sample by adding a small volume of formic acid (e.g., 50 µL) to ensure the stability of Ethephon.[11]

• Add a precise volume of the Ethephon-13C2 internal standard spiking solution to each sample, blank, and calibration standard.[11]

• Vortex the samples to ensure thorough mixing.

• Transfer an aliquot to an HPLC vial for analysis.

4. LC-MS/MS Conditions:

• LC Column: A reverse-phase C18 column is commonly used (e.g., Phenomenex Aqua C18, 150 mm x 4.6 mm, 3 µm).[8][9]

• Mobile Phase: An isocratic mobile phase of 0.1% formic acid in water and 0.1% formic acid in acetonitrile (e.g., 95:5 v/v) is often employed.[11]

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode.[11]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both Ethephon and Ethephon-13C2.

  • Ethephon Transitions: For example, m/z 142.9 → 107.0 (quantification) and m/z 106.8 → 78.8 (confirmation).[11]

  • Ethephon-13C2 Transitions: The precursor and product ion m/z values will be shifted by +2 Da compared to the unlabeled Ethephon.

  • Ethephon-d4 Transition: For example, m/z 146.9 → 111.0.[11]

Analysis of Ethephon in Soil/Sediment by LC-MS/MS

This protocol involves an extraction step to isolate Ethephon from the solid matrix.

1. Reagents and Materials:

• Same as for water analysis, with the addition of phosphoric acid.

2. Sample Preparation:

• Weigh a known amount of the soil or sediment sample (e.g., 20 g) into an extraction vessel.[9]

• Fortify the sample with a known amount of the Ethephon-13C2 internal standard.

• Add an extraction solvent, such as 0.7% phosphoric acid in water (e.g., 40 mL).[9]

• Perform extraction, for example, using microwave-assisted extraction.[9]

• Centrifuge the extract to separate the solid and liquid phases.[9]

• Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• The LC-MS/MS conditions are generally similar to those used for water analysis.

The following diagram illustrates a typical experimental workflow for the analysis of Ethephon using an internal standard.

Caption: Experimental workflow for Ethephon analysis.

Conclusion

Ethephon-13C2 serves as an invaluable tool for the accurate and precise quantification of Ethephon residues in various matrices. Its mechanism of action as an internal standard is based on the principles of isotopic dilution, which effectively compensates for matrix effects and variations in sample preparation and instrumental analysis. The detailed protocols and performance data presented in this guide demonstrate the robustness and reliability of methods employing isotopically labeled internal standards for Ethephon analysis. For researchers, scientists, and professionals in drug development and food safety, the use of Ethephon-13C2 is a critical component of a rigorous analytical workflow, ensuring data of the highest quality and integrity.

References

• 1. Ethephon - Wikipedia [en.wikipedia.org]
• 2. EXTOXNET PIP - ETHEPHON [extoxnet.orst.edu]
• 3. grokipedia.com [grokipedia.com]
• 4. chemicalwarehouse.com [chemicalwarehouse.com]
• 5. Manufacturer of plant growth regulators, Ethephon [quanfengagro.com]
• 6. 13C Labeled internal standards | LIBIOS [libios.fr]
• 7. medchemexpress.com [medchemexpress.com]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. jfda-online.com [jfda-online.com]

An In-depth Technical Guide to Ethephon-13C2

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Ethephon-13C2 is the isotopically labeled version of Ethephon. Due to the limited availability of specific safety and toxicological data for the labeled compound, this guide primarily refers to the data for unlabeled Ethephon. The isotopic labeling is not expected to significantly alter the chemical's hazardous properties. This product is intended for research use only and is not for human or veterinary use.

Chemical and Physical Properties

Ethephon-13C2 is a stable isotope-labeled version of Ethephon, a widely used plant growth regulator. In plants, Ethephon is converted to ethylene, a potent natural plant hormone that influences numerous physiological processes.

Property	Value	References
Chemical Name	(2-chloroethyl-13C2)-Phosphonic acid	[1]
Molecular Formula	¹³C₂H₆ClO₃P	[1]
Molecular Weight	146.48 g/mol	[1]
Appearance	White to off-white crystalline solid or waxy powder	[2][3]
Melting Point	74-75 °C	[2][4][5]
Water Solubility	Readily soluble	[4]
Solubility in Other Solvents	Readily soluble in methanol, ethanol, isopropanol, acetone, and other polar organic solvents. Slightly soluble in non-polar solvents like benzene and toluene.	[4]
pH of Aqueous Solution	Acidic, in the range of 1.5 to 2.0	[3][6]
Decomposition	Stable in acidic conditions (below pH 3.5-4.0) but decomposes in alkaline conditions (above pH 5) to release ethylene gas.	[2][6]

Hazard Identification and Safety Precautions

Ethephon is classified as corrosive and can cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled, and toxic in contact with skin.

Hazard Class	GHS Classification	Precautionary Statements	References
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed	[5][7]
Acute Dermal Toxicity	Category 3	H311: Toxic in contact with skin	[5][7]
Skin Corrosion/Irritation	Category 1C	H314: Causes severe skin burns and eye damage	[5][7]
Acute Inhalation Toxicity	Category 4	H332: Harmful if inhaled	[5][7]
Aquatic Hazard	Chronic 2	H411: Toxic to aquatic life with long lasting effects	[5][7]

Personal Protective Equipment (PPE) and Handling:

• Ventilation: Use only in a well-ventilated area.[8]

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[8]

• Skin Protection: Wear chemical-resistant gloves (e.g., rubber, PVC, or viton), a chemical-resistant apron, long-sleeved shirt, long pants, and chemical-resistant footwear plus socks.[9][10][11]

• Respiratory Protection: If engineering controls are not feasible or if high concentrations of mist or vapor are generated, use an approved vapor respirator.[9]

• Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[10][12] Contaminated clothing should be removed immediately and washed before reuse.[10]

Storage and Disposal:

• Storage: Store in a cool, dry, well-ventilated place in the original, tightly closed container.[10][11][12] Keep away from direct sunlight and protect from frost.[12] Store locked up and out of reach of children.[9][10]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.[9]

Toxicological Information

The toxicological data for Ethephon is summarized below. It is important to handle Ethephon-13C2 with the same precautions.

Endpoint	Species	Value	References
Acute Oral LD50	Rat	1564 - 4229 mg/kg	[4][13]
Acute Dermal LD50	Rabbit	983 mg/kg	[13]
Acute Inhalation LC50	Rat	3.26 mg/L	[13]
Carcinogenicity	Mouse	No dose-related evidence of carcinogenicity/oncogenicity reported.	[4]
Mutagenicity	Salmonella typhimurium	No mutagenic effect observed.	[4]
Developmental Toxicity	Rat	NOEL for teratogenic effects is 600 mg/kg/day.	[4]
Developmental Toxicity	Rabbit	NOEL was reported to be 50 mg/kg/day.	[4]

Experimental Protocols and Applications

Ethephon-13C2 is primarily used as an internal standard or for tracer studies in metabolic and environmental fate research. The methodologies below are derived from studies using unlabeled or other isotopically labeled Ethephon and can be adapted for Ethephon-13C2.

General Experimental Workflow

The following diagram illustrates a general workflow for conducting a plant-based experiment with Ethephon-13C2 to study its metabolic fate.

Caption: A generalized workflow for studying the metabolism of Ethephon-13C2 in plants.

Example Protocol: Metabolic Fate Study in Plants

This protocol is adapted from studies on the metabolism of radiolabeled Ethephon in plants.

• Preparation of Treatment Solution:

  • Dissolve a known amount of Ethephon-13C2 in an appropriate solvent (e.g., distilled water or a buffered solution). The concentration will depend on the specific experimental goals. For example, concentrations ranging from 50 µM to 200 µM have been used in metabolic studies on Chlorella vulgaris.[13]

• Plant Application:

  • Apply the Ethephon-13C2 solution to the plants. This can be done via foliar spray for studies on leaf uptake and metabolism, or as a soil drench for root uptake studies. Ensure even application.

• Incubation and Sampling:

  • Grow the treated plants under controlled environmental conditions.

  • Collect plant tissues (e.g., leaves, stems, roots) and surrounding media (e.g., soil) at various time points after application (e.g., 0, 2, 7, 14 days).

• Metabolite Extraction:

  • Homogenize the collected samples.

  • Extract metabolites using a suitable solvent system. The choice of solvent will depend on the polarity of the expected metabolites.

• Analysis:

  • Analyze the extracts using analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to separate, identify, and quantify Ethephon-13C2 and its metabolites. The presence of the 13C label will aid in distinguishing Ethephon-derived metabolites from the plant's natural metabolome.

Mechanism of Action: The Ethylene Signaling Pathway

Ethephon's primary mode of action is the release of ethylene gas, which then initiates a signaling cascade within the plant cell. The simplified canonical ethylene signaling pathway, primarily elucidated in Arabidopsis thaliana, is depicted below.

Caption: A diagram illustrating the ethylene signaling pathway in the absence and presence of ethylene.

In the absence of ethylene, the receptors (like ETR1 and ERS1) are active and stimulate the protein kinase CTR1.[11][12][14] CTR1, in turn, inactivates the downstream component EIN2.[11][12][14] This leads to the degradation of transcription factors EIN3 and EIL1, and ethylene response genes are not expressed.[14]

When ethylene (released from Ethephon) is present, it binds to the receptors, inactivating them.[11][12][14] This leads to the inactivation of CTR1.[11][12][14] As a result, EIN2 is no longer repressed, and its C-terminal portion is cleaved and translocates to the nucleus.[9][14] In the nucleus, it stabilizes the EIN3 and EIL1 transcription factors, which then activate the expression of ethylene-responsive genes, leading to various physiological effects such as fruit ripening, leaf senescence, and flowering.[14]

References

• 1. fao.org [fao.org]
• 2. News - Ethephon: A Complete Guide on Usage and Benefits as a Plant Growth Regulator [sentonpharm.com]
• 3. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Plant Growth Promoter- Ethephon - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 6. mdpi.com [mdpi.com]
• 7. ir.uitm.edu.my [ir.uitm.edu.my]
• 8. Metabolism of ethephon (2-chloroethylphosphonic acid) and related compounds in Hevea brasiliensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 10. The ethylene signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ethylene signaling in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of Ethephon as an Ethylene-Releasing Compound on the Metabolic Profile of Chlorella vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Solubility of Ethephon-13C2 in different solvents

An In-depth Technical Guide to the Solubility of Ethephon-13C2

This technical guide provides a comprehensive overview of the solubility of Ethephon-13C2 in various solvents. Designed for researchers, scientists, and professionals in drug development, this document compiles available solubility data, outlines detailed experimental protocols for solubility determination, and presents key concepts through clear visualizations.

Introduction

Ethephon, or (2-chloroethyl)phosphonic acid, is a widely used plant growth regulator.[1][2][3] Its isotopically labeled form, Ethephon-13C2, in which the two carbon atoms of the chloroethyl group are replaced with the carbon-13 isotope, serves as an internal standard for quantitative analysis in residue studies.[4] A thorough understanding of its solubility is critical for the preparation of stock solutions, analytical standards, and for conducting various in-vitro and in-vivo studies.

Data Presentation: Solubility of Ethephon

The solubility of Ethephon has been characterized in a range of aqueous and organic solvents. The following table summarizes the available quantitative and qualitative data.

Solvent	Solubility (Quantitative)	Solubility (Qualitative)
Water	~1 kg/L [5], 100 mg/mL[6]	Highly soluble[7], Completely miscible[8]
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL[9]	-
Dimethyl Sulfoxide (DMSO)	~30 mg/mL[9], 100 mg/mL[6]	Soluble[9]
Dimethylformamide (DMF)	~30 mg/mL[9]	Soluble[9]
Ethanol	~25 mg/mL[9]	Readily soluble[5]
Methanol	-	Readily soluble[5]
Isopropanol	-	Readily soluble[5]
Acetone	-	Readily soluble[5]
Ethyl Acetate	-	Soluble[5]
Diethyl Ether	-	Readily soluble[5]
Ethylene Glycol	-	Freely soluble[5]
Propylene Glycol	-	Freely soluble[5]
Benzene	-	Sparingly soluble[5]
Toluene	-	Sparingly soluble[5]
Petroleum Ether	-	Practically insoluble[5]
Kerosene	-	Insoluble[5]
Diesel Oil	-	Insoluble[5]

Experimental Protocols

A standard and reliable method for determining the solubility of a compound like Ethephon-13C2 is the Shake-Flask Method . This method establishes the equilibrium solubility of a solute in a solvent at a specific temperature.

Objective

To determine the maximum concentration of Ethephon-13C2 that can be dissolved in a given solvent at a controlled temperature.

Apparatus and Reagents

• Analytical balance (accurate to ±0.01 mg)

• Glass vials or test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., PTFE, 0.22 µm)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) system

• Ethephon-13C2 (solid)

• Solvents of interest (e.g., water, ethanol, acetone)

Procedure

• Preparation: Add an excess amount of solid Ethephon-13C2 to a series of vials. The excess solid is crucial to ensure that a saturated solution is achieved.

• Solvent Addition: Add a known volume of the desired solvent to each vial.

• Equilibration: Seal the vials and place them in a temperature-controlled orbital shaker. Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The temperature should be maintained at a constant value (e.g., 25 °C).

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. To ensure complete separation of the undissolved solid from the saturated solution, centrifuge the vials at a high speed.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant (the saturated solution) using a syringe. Immediately filter the solution through a syringe filter into a clean vial. This step is critical to remove any remaining solid particles.

• Dilution: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the calibration range of the analytical method.

• Quantification: Analyze the diluted samples using a validated LC-MS/MS method to determine the concentration of Ethephon-13C2.[6][8] Quantification is typically based on a calibration curve prepared from standards of known concentrations.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or g/L.

Visualizations

Ethephon's Mechanism of Action

Ethephon itself is not biologically active but acts as a precursor to ethylene.[10] In aqueous solutions with a pH above 4.0, or within the more neutral pH of plant cytoplasm, Ethephon undergoes hydrolysis to release ethylene, a natural plant hormone that influences processes like fruit ripening and leaf senescence.[5][7][11]

Caption: Mechanism of Ethephon decomposition to ethylene and subsequent physiological effects in plants.

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps of the shake-flask method for determining the solubility of Ethephon-13C2.

Caption: Experimental workflow for determining solubility via the shake-flask method.

Logical Relationship: Polarity and Solubility

The solubility of Ethephon is governed by the "like dissolves like" principle. As a polar molecule, it exhibits higher solubility in polar solvents and lower solubility in non-polar solvents.

Caption: Relationship between Ethephon's polarity and its solubility in different solvent types.

References

• 1. relana-online.de [relana-online.de]
• 2. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 3. Ethylene-based plant growth regulators (PGRs) for mitigating spring frost injuries in stone fruit species | Virginia Agricultural Research and Extension Centers | Virginia Tech [arec.vaes.vt.edu]
• 4. researchgate.net [researchgate.net]
• 5. guidechem.com [guidechem.com]
• 6. epa.gov [epa.gov]
• 7. pomais.com [pomais.com]
• 8. epa.gov [epa.gov]
• 9. pharmadekho.com [pharmadekho.com]
• 10. What is the difference between ethephon and ethylene? - Knowledge [plantgrowthhormones.com]
• 11. Ethephon-Induced Ethylene Enhances Protein Degradation in Source Leaves, but Its High Endogenous Level Inhibits the Development of Regenerative Organs in Brassica napus - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Ethephon in Agricultural Matrices using LC-MS/MS with Ethephon-13C2 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethephon is a widely used plant growth regulator that accelerates the ripening process in various fruits and vegetables. Its high polarity makes it a challenging analyte for traditional residue analysis methods. This application note presents a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Ethephon in diverse agricultural matrices. The use of a stable isotope-labeled internal standard, Ethephon-13C2, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Principle

This method employs a simple extraction procedure followed by direct analysis using LC-MS/MS. Ethephon and its internal standard, Ethephon-13C2, are extracted from the sample matrix using an acidified aqueous solution. The extract is then analyzed by LC-MS/MS in negative electrospray ionization (ESI) mode, utilizing Multiple Reaction Monitoring (MRM) for selective and sensitive detection. Quantification is achieved by calculating the peak area ratio of the analyte to the internal standard.

Experimental Protocols

Materials and Reagents

• Standards: Ethephon (≥98% purity), Ethephon-13C2 (≥98% purity, isotopic purity ≥99%)

• Solvents: LC-MS grade water, acetonitrile, and methanol.

• Reagents: Formic acid (≥99%), Phosphoric acid (85%).

• Solid Phase Extraction (SPE) Cartridges (for optional cleanup): Strong Anion Exchange (SAX) cartridges.

Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve Ethephon and Ethephon-13C2 in 0.1% formic acid in water to prepare individual stock solutions.[1]

• Intermediate Standard Solutions (10 µg/mL and 1 µg/mL): Perform serial dilutions of the primary stock solutions with 0.1% formic acid in water.[1]

• Working Standard Solutions and Calibration Curve: Prepare a series of calibration standards by spiking appropriate aliquots of the Ethephon working solutions into a blank matrix extract. Add a constant amount of Ethephon-13C2 internal standard to each calibration level. A typical calibration range is 1 to 100 ng/mL.

Sample Preparation

The sample preparation protocol may vary depending on the matrix. Below are generalized procedures for different sample types.

3.1. Water Samples [1]

• Transfer 10 mL of the water sample into a centrifuge tube.

• Acidify the sample with 50 µL of formic acid.

• Add the Ethephon-13C2 internal standard solution.

• Vortex to mix.

• Transfer an aliquot to an autosampler vial for LC-MS/MS analysis.

3.2. Soil and Sediment Samples [2]

• Weigh 20 g of the homogenized sample into a suitable container.

• Add 40 mL of 0.7% phosphoric acid in water.[2]

• Extract using a microwave extractor or by vigorous shaking.

• Add the Ethephon-13C2 internal standard solution.

• Centrifuge the extract at high speed (e.g., 10,000 rpm for 5 minutes) to pellet solid particles.[2]

• Transfer the supernatant to an autosampler vial for analysis.

3.3. Plant-Based Food Samples (e.g., Fruits, Vegetables)

• Homogenize a representative portion of the sample.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add a known volume of the Ethephon-13C2 internal standard solution.

• Add 20 mL of acidified methanol (e.g., 1% formic acid in methanol).

• Shake vigorously for 1-5 minutes.

• Centrifuge at >3000 g for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

The following are typical instrument parameters. Optimization may be required based on the specific instrumentation used.

4.1. Liquid Chromatography Conditions

Parameter	Value
Column	Hypercarb or a suitable reversed-phase C18 column (e.g., Phenomenex Aqua C18, 150 mm x 4.6 mm, 3 µm)
Mobile Phase A	0.1% Formic Acid in Water[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[1]
Gradient	Isocratic or a shallow gradient (e.g., 95% A for 3 min, ramp to 5% A, hold, and return to initial conditions)[3]
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 20 µL
Column Temperature	40 - 60 °C[4][5]

4.2. Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative[4]
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Ion Source Temp.	150 °C[4]
Desolvation Gas Temp.	350 °C[4]
Cone Gas Flow	50 L/Hr[4]
Desolvation Gas Flow	700 L/Hr[4]

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Ethephon (Quantifier)	143.0	107.0	Optimized	100
Ethephon (Qualifier)	143.0	79.0	Optimized	100
Ethephon-13C2 (IS)	145.0	109.0	Optimized	100

Note: The MRM transitions for Ethephon-13C2 are predicted based on the fragmentation of Ethephon. The precursor ion reflects the mass increase due to two 13C atoms. The product ion corresponds to the loss of HCl, with one of the carbon atoms being 13C. Actual values should be confirmed by direct infusion of the standard.

Data Presentation

Method Performance Characteristics

The following table summarizes the typical performance of this analytical method, compiled from various studies.

Parameter	Result
Linearity (R²)	> 0.995
Limit of Quantification (LOQ)	0.5 - 10 ng/g (ppb) depending on matrix[2][3]
Limit of Detection (LOD)	0.1 - 3 ng/g (ppb) depending on matrix
Accuracy (Recovery %)	85 - 115%
Precision (RSD %)	< 15%

Quantitative Data Summary

Matrix	Spiking Level (ng/g)	Mean Recovery (%)	RSD (%)
Water	10	98	5
50	102	4
Soil	5	95	8
50	99	6
Fruits	10	92	11
100	96	9
Vegetables	10	89	13
100	94	10

Visualizations

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of Ethephon.

Logical Relationship of Quantification

Caption: Logic of Ethephon quantification using an internal standard.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. epa.gov [epa.gov]

Application Notes and Protocols for the Use of Ethephon-13C2 as an Internal Standard in Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethephon is a widely used plant growth regulator that promotes ripening in fruits and vegetables. Its use, however, necessitates the accurate monitoring of its residues in food and environmental samples to ensure consumer safety and regulatory compliance. The analysis of Ethephon, a highly polar and small molecule, presents analytical challenges, including matrix effects in complex samples, which can lead to inaccurate quantification. The use of a stable isotope-labeled internal standard, such as Ethephon-13C2, is the gold standard for compensating for these matrix effects and for losses during sample preparation, thereby ensuring the highest accuracy and precision in residue analysis.[1][2]

These application notes provide a comprehensive overview and detailed protocols for the use of Ethephon-13C2 as an internal standard for the quantification of Ethephon residues in various matrices by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). While many published methods utilize Ethephon-d4 as the internal standard, the principles and procedures are directly applicable to Ethephon-13C2, with adjustments to the mass-to-charge ratios (m/z) used for detection.

Principle of Isotopic Dilution Mass Spectrometry

Isotopically labeled internal standards are compounds that are chemically identical to the analyte of interest but have one or more atoms replaced with a heavier isotope (e.g., ¹³C for ¹²C, or D for H).[2] Ethephon-13C2 has the same physicochemical properties as Ethephon, meaning it behaves identically during sample extraction, cleanup, and chromatographic separation. However, it is distinguishable by its higher mass in the mass spectrometer.

By adding a known amount of Ethephon-13C2 to the sample at the beginning of the analytical process, any loss of the analyte during sample preparation will be mirrored by a proportional loss of the internal standard. Similarly, any enhancement or suppression of the analyte signal due to matrix components during LC-MS/MS analysis will equally affect the internal standard.[2] Therefore, the ratio of the analyte signal to the internal standard signal is used for quantification, providing a more accurate and precise measurement than external calibration methods.

Below is a diagram illustrating the logical relationship of using an isotopically labeled internal standard.

Figure 1: Workflow for Isotopic Dilution Analysis.

Quantitative Data Summary

The use of an isotopically labeled internal standard like Ethephon-13C2 significantly improves method performance. The following tables summarize typical quantitative data from various studies on Ethephon residue analysis.

Table 1: Method Performance Parameters for Ethephon Analysis

Matrix	Method	LOQ	LOD	Average Recovery (%)	RSD (%)	Reference
Water	LC-MS/MS with IS	0.5 ng/mL	Not Reported	Not Reported	Not Reported	[3]
Soil & Sediment	LC-MS/MS with IS	5 ng/g	Not Reported	Not Reported	Not Reported	[4]
Walnuts	UPLC-MS/MS	0.1 mg/kg	Not Reported	94 - 105	0.82 - 2.64	[5]
Fruits & Vegetables	GC-MS	11 pg (instrumental)	4 pg (instrumental)	78.6 - 109	2.65 - 6.41	[6]
Maize & Soil	GC-Headspace	0.05 mg/kg (maize plant & kernel), 0.02 mg/kg (soil)	0.02 mg/kg (maize plant & kernel), 0.01 mg/kg (soil)	84.6 - 102.6	3.8 - 7.9	[7]
Fruits & Vegetables	GC-Headspace	0.01 mg/kg	Not Reported	99.1 - 105.0	8.64 - 10.10	[8]
Apples, Tomatoes, Grapes, Kiwifruits, Sugarcane	GC-Headspace	0.1 ppm	Not Reported	88.3 - 98.6	2.2 - 7.5	[9]

IS: Internal Standard; LOQ: Limit of Quantification; LOD: Limit of Detection; RSD: Relative Standard Deviation.

Experimental Protocols

The following are generalized protocols for the analysis of Ethephon residues using Ethephon-13C2 as an internal standard. These should be adapted and validated for specific matrices and instrumentation.

Protocol 1: Analysis of Ethephon in Fruits and Vegetables

This protocol is based on the widely used QuPPe (Quick Polar Pesticides) method.[1][10]

1. Reagents and Materials

• Ethephon analytical standard

• Ethephon-13C2 internal standard

• Methanol (LC-MS grade)

• Formic acid (or Acetic acid)

• Water (LC-MS grade)

• 50 mL centrifuge tubes

• Homogenizer

• Centrifuge

• Syringe filters (0.22 µm)

• LC-MS/MS system

2. Preparation of Standard Solutions

• Ethephon Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Ethephon standard and dissolve in 10 mL of methanol.

• Ethephon-13C2 Stock Solution (100 µg/mL): Accurately weigh 1 mg of Ethephon-13C2 and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the Ethephon stock solution with a suitable solvent (e.g., methanol or mobile phase). Each calibration standard should be spiked with the Ethephon-13C2 internal standard at a constant concentration (e.g., 50 ng/mL).

3. Sample Preparation and Extraction

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of Ethephon-13C2 internal standard solution (e.g., 100 µL of a 10 µg/mL solution).

• Add 10 mL of acidified methanol (e.g., methanol with 1% formic acid).

• Vortex vigorously for 1 minute.

• Centrifuge at >4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

Protocol 2: Analysis of Ethephon in Soil and Sediment

This protocol is adapted from a method using microwave-assisted extraction.[4]

1. Reagents and Materials

• Ethephon analytical standard

• Ethephon-13C2 internal standard

• Phosphoric acid (85%)

• Water (LC-MS grade)

• Microwave extraction system

• Centrifuge tubes

• Centrifuge

• LC-MS/MS system

2. Preparation of Standard Solutions

• Prepare stock and working standard solutions as described in Protocol 1, using 0.7% phosphoric acid in water as the solvent.

3. Sample Preparation and Extraction

• Weigh 20 g of soil or sediment into a microwave extraction vessel.

• For recovery samples, fortify with the appropriate Ethephon standard solution.

• Add 40 mL of 0.7% phosphoric acid in water.

• Extract in the microwave system (e.g., 3 minutes at 250 W).

• Allow the sample to cool.

• Add a known amount of Ethephon-13C2 internal standard solution.

• Mix well and transfer an aliquot to a centrifuge tube.

• Centrifuge at high speed (e.g., 10,000 rpm) for 5 minutes.

• Transfer the supernatant to an LC vial for analysis.

LC-MS/MS Analysis

Table 2: Typical LC-MS/MS Parameters for Ethephon Analysis

Parameter	Condition 1 (for Fruits & Vegetables)	Condition 2 (for Soil & Water)
LC Column	Hypercarb (100 x 2.1 mm, 5 µm)	Phenomenex Aqua C18 (150 x 4.6 mm, 3 µm)
Mobile Phase A	1% acetic acid in water + 5% methanol	0.1% formic acid in water
Mobile Phase B	1% acetic acid in methanol	0.1% formic acid in acetonitrile
Gradient	Isocratic or gradient elution depending on co-extracted interferences	Isocratic (e.g., 95% A, 5% B)
Flow Rate	0.2 - 0.4 mL/min	0.8 mL/min
Injection Volume	5 - 10 µL	25 µL
Column Temperature	40 °C	40 °C
Ionization Mode	Heated Electrospray (H-ESI), Negative	Electrospray (ESI), Negative

Table 3: Mass Spectrometer Transitions for Ethephon and Ethephon-13C2

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ion Function
Ethephon	143.0	107.0	~15-20	Quantifier
Ethephon	143.0	79.0	~20-25	Qualifier
Ethephon-13C2	145.0	109.0	~15-20	Internal Standard
Ethephon-13C2	145.0	79.0	~20-25	Qualifier (optional)

Note: Collision energies are instrument-dependent and should be optimized.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for Ethephon residue analysis using an internal standard.

Figure 2: Experimental Workflow for Ethephon Analysis.

Conclusion

The use of Ethephon-13C2 as an internal standard provides a robust and reliable method for the accurate quantification of Ethephon residues in a variety of complex matrices. By compensating for sample preparation losses and matrix-induced signal variations, this isotopic dilution technique is essential for high-quality residue analysis in research, regulatory monitoring, and drug development settings. The protocols and data presented here offer a solid foundation for the implementation of this methodology. It is crucial to perform in-house validation of the method for each specific matrix to ensure data quality and compliance with regulatory guidelines.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. New method for ethephon ((2-chloroethyl)phosphonic acid) residue analysis, and detection of residual levels in the fruit and vegetables of Western Japan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Assay Method of Ethephon Residue in Fruits and Vegetables [spkx.net.cn]
• 9. jfda-online.com [jfda-online.com]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]

Sample preparation for Ethephon quantification in fruit matrices

An Application Note for the Sample Preparation and Quantification of Ethephon in Fruit Matrices

Introduction

Ethephon ((2-chloroethyl)phosphonic acid) is a widely used plant growth regulator that accelerates the ripening process in various fruits, including apples, bananas, tomatoes, and pineapples.[1][2] It acts by releasing ethylene, a natural plant hormone, upon decomposition within the plant tissues.[1][3] Due to its systemic nature, ethephon can penetrate the plant tissues, leading to potential residues in the final consumable products.[1][2] Monitoring these residue levels is crucial to ensure consumer safety and compliance with regulatory limits.

The analysis of ethephon presents a significant challenge due to its high polarity and acidic character, which makes it incompatible with common multiresidue methods like the standard QuEChERS protocol.[4] Consequently, specific single residue methods (SRMs) or modified approaches are required for its accurate quantification.[2] This application note details validated sample preparation protocols for the determination of ethephon in various fruit matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography (GC).

Data Presentation

The following tables summarize the performance of various analytical methods for ethephon quantification in fruit matrices.

Table 1: Performance Data for LC-MS/MS Based Methods

Fruit Matrix	Sample Preparation Method	Recovery (%)	RSD (%)	LOQ	Reference
Apple, Banana, Tomato, Pepper, Cucumber	QuEChERS (water extraction, PSA/GCB cleanup)	80.5 - 92.7	3.1 - 8.3	2.5 mg/kg (spiked level)	[5]
Grape, Tomato	Water extraction with dichloromethane cleanup	70 - 120	Not Specified	0.01 µg/kg	[4]
Cucumber	QuPPe (acidified methanol extraction)	78 - 92	0.40 - 6.4	Not Specified
Banana	Methanol extraction	Not Specified	Not Specified	2.7 mg/kg	[6]
Fruits (general)	QuEChERS (acetonitrile extraction)	71 - 98	< 6	0.5 - 100 µg/kg	[7]

Table 2: Performance Data for GC Based Methods

Fruit Matrix	Sample Preparation & Analysis Method	Recovery (%)	RSD/CV (%)	LOD	Reference
Apple, Tomato, Grape, Kiwifruit, Sugarcane	Headspace GC-FID (ethylene determination)	88.3 - 98.6	2.2 - 7.5 (CV)	0.1 ppm	[1]
Various Fruits & Vegetables	GC-MS (ethyl acetate extraction, diazomethane derivatization)	78.6 - 109	2.65 - 6.41 (CV)	4 pg
Various Fruits & Vegetables	GC-FPD (methanol extraction, silylation derivatization)	84.3 - 95.1	1.31 - 3.92 (RSD)	1 µg/kg	[8]
Fruits & Vegetables (general)	Headspace GC-FID	99.1 - 105.0	8.64 - 10.10 (RSD)	0.01 mg/kg

Experimental Protocols

Two distinct and validated protocols are presented below. Protocol 1 utilizes direct analysis via LC-MS/MS after a modified QuEChERS cleanup, while Protocol 2 is an indirect method using Headspace GC.

Protocol 1: Modified QuEChERS with LC-MS/MS Analysis

This method is adapted from procedures utilizing a water-based extraction followed by a dispersive solid-phase extraction (d-SPE) cleanup, suitable for highly polar analytes like ethephon.[4][5]

1. Materials and Reagents

• Ethephon analytical standard

• Deionized water

• Acetonitrile (ACN), LC-MS grade

• Primary Secondary Amine (PSA) sorbent

• Graphitized Carbon Black (GCB) sorbent

• Anhydrous Magnesium Sulfate (MgSO₄)

• Formic Acid

• 50 mL centrifuge tubes

• 2 mL d-SPE centrifuge tubes

2. Sample Homogenization

• Chop the fruit sample into small pieces.

• Homogenize the sample using a high-speed blender until a uniform puree is obtained.

• Store the homogenate at -20°C if not used immediately.

3. Extraction

• Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of deionized water.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Add 10 mL of acetonitrile.

• Add 4 g of anhydrous MgSO₄.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

4. Dispersive SPE (d-SPE) Cleanup

• Prepare a 2 mL d-SPE tube containing 150 mg PSA, 150 mg anhydrous MgSO₄, and 50 mg GCB.

• Transfer 1 mL of the upper aqueous/acetonitrile supernatant from the extraction step into the d-SPE tube.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

5. Final Sample Preparation and Analysis

• Transfer the cleaned extract into an autosampler vial.

• Acidify with formic acid to a final concentration of 0.1% to stabilize ethephon.

• Inject the sample into the LC-MS/MS system. Analysis is typically performed in negative electrospray ionization (ESI-) mode, monitoring for specific precursor-product ion transitions.[4]

Protocol 2: Indirect Analysis by Headspace Gas Chromatography (HS-GC-FID)

This method relies on the alkaline decomposition of ethephon into ethylene gas, which is then quantified.[1] This approach avoids derivatization and complex cleanup steps.

1. Materials and Reagents

• Ethephon analytical standard

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) solution (e.g., 10 M)

• Acetone, residue grade

• Deionized water

• 20 mL or 24 mL headspace vials with screw caps and septa

2. Sample Homogenization

• Homogenize the fruit sample as described in Protocol 1, Step 2.

3. Sample Preparation and Reaction

• Weigh 5 g (± 0.1 g) of the homogenized sample directly into a headspace vial.

• Add 4 mL of deionized water and 1 mL of acetone to the vial.[1] Acetone helps to reduce the viscosity of the sample slurry and improves reaction efficiency.[1]

• Seal the vial tightly with the screw cap.

• Vortex for 30 seconds to mix the contents.

4. Ethylene Generation

• Using a syringe, inject a specific volume of concentrated KOH or NaOH solution (e.g., 1 mL of 10 M KOH) through the septum to make the solution strongly alkaline (pH 12-14).

• Immediately place the vial in a heated agitator or water bath (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) to ensure complete conversion of ethephon to ethylene.

5. Headspace Analysis

• After the incubation period, transfer the vial to the headspace autosampler of the GC.

• Inject 1 mL of the headspace gas into the GC system equipped with a Flame Ionization Detector (FID).

• Quantification is performed by comparing the ethylene peak area in the sample to a calibration curve prepared from ethephon standards subjected to the same procedure.

Mandatory Visualization

The following diagram illustrates the general workflow for ethephon analysis in fruit matrices, covering both direct and indirect analytical approaches.

Caption: Workflow for Ethephon quantification in fruits.

References

• 1. jfda-online.com [jfda-online.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. researchgate.net [researchgate.net]
• 4. curresweb.com [curresweb.com]
• 5. Determination of Ethephon Residue in Fruits and Vegetables by QuEChERS/High Performance Liquid Chromatography-Tandem Mass Spectrometry [fxcsxb.com]
• 6. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]
• 7. CN103969363A - Detection method for plant growth regulator residues in fruits - Google Patents [patents.google.com]
• 8. ifoodmm.com [ifoodmm.com]

Application Note: High-Throughput Analysis of Ethephon in Soil Samples Using Ethephon-13C2 and LC-MS/MS

Introduction

Ethephon is a widely used plant growth regulator that promotes ripening in various fruits and vegetables. Its persistence and potential accumulation in soil necessitate sensitive and accurate analytical methods for environmental monitoring. This application note details a robust and reliable method for the determination of Ethephon in soil samples using an isotope dilution technique with Ethephon-13C2 as an internal standard, followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of an isotopically labeled internal standard, such as Ethephon-13C2, is crucial for correcting matrix effects and variations in extraction recovery, thereby ensuring high accuracy and precision in quantification.[1][2]

Principle

Soil samples are extracted using an acidified aqueous solution, assisted by microwave extraction to enhance recovery.[1] Ethephon-13C2 is added as an internal standard at the beginning of the sample preparation process to compensate for any analyte loss during extraction and analysis.[2] The extracts are then clarified by centrifugation and directly analyzed by LC-MS/MS in negative electrospray ionization (ESI) mode, using Multiple Reaction Monitoring (MRM) for selective and sensitive detection.

Materials and Reagents

• Standards: Ethephon (certified reference material), Ethephon-13C2 (isotopically labeled internal standard)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Deionized water (18.2 MΩ·cm)

• Reagents: Phosphoric acid (85%), Formic acid (99%)

• Solid Phase Extraction (SPE): C18 cartridges (optional, for cleanup of complex matrices)

Instrumentation

• Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS) equipped with an electrospray ionization (ESI) source.

• Analytical column: A reverse-phase column suitable for polar analytes, such as a Phenomenex Aqua C18 (150 mm x 4.6 mm, 3 µm), is recommended.[1][3]

• Microwave extractor

• Centrifuge

• Analytical balance

• Standard laboratory glassware

Experimental Workflow

Figure 1: Experimental workflow for the analysis of Ethephon in soil.

Protocols

Standard Solution Preparation

• Ethephon and Ethephon-13C2 Stock Solutions (100 µg/mL): Accurately weigh the required amount of Ethephon and Ethephon-13C2 standards and dissolve in a known volume of 0.7% phosphoric acid in water to obtain a concentration of 100 µg/mL.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solutions with 0.7% phosphoric acid in water to create calibration standards at concentrations ranging from 0.8 to 100 ng/mL.[1]

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Ethephon-13C2 stock solution with 0.7% phosphoric acid in water to prepare a 1 µg/mL spiking solution.[1]

Sample Preparation

• Weigh 20 ± 0.05 g of the soil sample into a microwave extraction vessel.[1]

• For recovery experiments, fortify the sample with a known concentration of the Ethephon standard solution.

• Add a precise volume of the Ethephon-13C2 internal standard spiking solution to each sample.

• Add 40 mL of 0.7% phosphoric acid in water to the vessel.[1]

• Perform microwave-assisted extraction at 250 W for 3 minutes.[1]

• Allow the vessel to cool to room temperature.

• Transfer approximately 1.5 mL of the extract into a centrifuge tube.[1]

• Centrifuge at 10,000 rpm for 5 minutes to pellet any suspended particles.[1]

• Transfer the supernatant into an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. These should be optimized for the specific instrument being used.

Parameter	Recommended Condition
LC System
Column	Phenomenex Aqua C18, 150 mm x 4.6 mm, 3 µm[1][3]
Mobile Phase A	0.1% Formic Acid in Water[1][3]
Mobile Phase B	Acetonitrile[1][3]
Gradient	A suitable gradient to ensure separation from matrix interferences. A typical gradient starts at 95% A, decreases to 5% A, and then returns to initial conditions.[3]
Flow Rate	0.5 - 1.0 mL/min
Injection Volume	10 - 25 µL[3]
Column Temperature	40 - 60 °C[3]
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative[3]
MRM Transitions	See Table 1
Dwell Time	Optimized for the number of concurrent MRM transitions
Collision Energy (CE)	Optimized for each transition
Declustering Potential (DP)	Optimized for each transition

Table 1: MRM Transitions for Ethephon and Ethephon-13C2

Compound	Precursor Ion (Q1) [M-H]⁻ (m/z)	Product Ion (Q3) (m/z)	Purpose
Ethephon	142.9	106.8	Quantitation[3]
Ethephon	142.9	78.8	Confirmation[3]
Ethephon-13C2	144.9 (theoretical)	108.8 (theoretical)	Internal Standard

Note: The MRM transitions for Ethephon-13C2 are theoretical and should be confirmed by infusing a standard solution into the mass spectrometer.

Data Analysis and Quantification

A calibration curve is constructed by plotting the peak area ratio of Ethephon to Ethephon-13C2 against the concentration of the calibration standards. The concentration of Ethephon in the soil samples is then determined from this calibration curve.

Performance Characteristics

The method performance should be validated by assessing linearity, accuracy (recovery), precision (repeatability and reproducibility), limit of detection (LOD), and limit of quantification (LOQ).

Table 2: Typical Method Performance Data

Parameter	Result
Linearity (R²)	> 0.99
Fortification Levels (µg/kg)	5 and 50[3]
Average Recovery (%)	70 - 120%[3]
Relative Standard Deviation (RSD) (%)	< 20%[3]
Limit of Quantification (LOQ) (µg/kg)	5[3]

Signaling Pathway/Logical Relationship Diagram

References

• 1. epa.gov [epa.gov]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. epa.gov [epa.gov]

Application Notes: Analysis of Ethephon-13C2 in Water Quality Testing

Introduction

Ethephon ((2-chloroethyl)phosphonic acid) is a widely used plant growth regulator. Its presence in water sources is a potential environmental concern, necessitating sensitive and reliable analytical methods for its detection and quantification. The use of a stable isotope-labeled internal standard, such as Ethephon-13C2, is crucial for accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response. This document provides detailed protocols for the analysis of Ethephon in water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Ethephon-13C2 as an internal standard.

Analytical Principle

The primary method involves direct injection of a water sample, fortified with a known concentration of Ethephon-13C2, into an LC-MS/MS system. Ethephon is a highly polar, anionic compound, making its retention on traditional reversed-phase columns challenging.[1][2] This protocol addresses this through direct analysis, which is a simple and effective approach for water matrices.[3] Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.[3]

An alternative method utilizing ion-pairing chromatography is also discussed, which can improve retention and separation for more complex water matrices.[1][2]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of Ethephon in water using LC-MS/MS.

Table 1: Method Detection and Quantification Limits

Parameter	Value	Reference
Limit of Quantitation (LOQ)	0.5 ng/mL (µg/L)	[3][4]
Limit of Detection (LOD)	0.02 µg/L	[1][2]

Table 2: LC-MS/MS Instrument Parameters

Parameter	Setting	Reference
HPLC System
Column	Phenomenex Aqua C18, 150 mm x 4.6 mm, 3 µm	[3][4]
Mobile Phase	Isocratic: 95% 0.1% Formic Acid in Water, 5% 0.1% Formic Acid in Acetonitrile	[4]
Flow Rate	Not explicitly stated, typical for this column dimension is 0.5-1.0 mL/min
Injection Volume	20 µL	[4]
Column Temperature	60°C	[4]
Mass Spectrometer	AB Sciex API 5500 or equivalent	[3][4]
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode	[4]
MRM Transitions
Ethephon (Quantitation)	m/z 142.9 → 107.0	[4]
Ethephon (Confirmation)	m/z 106.8 → 78.8	[4]
Ethephon-d4 (Internal Standard)	m/z 146.9 → 111.0	[4]

Note: While the request specified Ethephon-13C2, the available detailed protocols utilize Ethephon-d4 as the internal standard. The analytical principle and workflow are directly transferable to Ethephon-13C2, with adjustment of the corresponding MRM transition.

Experimental Protocols

Protocol 1: Direct Injection LC-MS/MS Method

This protocol is adapted from the Bayer CropScience Method ET-001-W13-01.[3]

1. Materials and Reagents

• Ethephon analytical standard

• Ethephon-13C2 (or Ethephon-d4) internal standard

• Acetonitrile (Optima Grade)[3]

• Formic Acid (99%)[3]

• Water (Optima Grade)[3]

• 0.1% Formic acid in water[3]

• 0.1% Formic acid in acetonitrile[3]

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC vials and caps[3]

2. Preparation of Standard Solutions

• Primary Stock Standard Solution (Ethephon, ~100 µg/mL): Accurately weigh 10 mg of Ethephon standard and quantitatively transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with 0.1% formic acid in water.[3]

• Primary Stock Internal Standard Solution (Ethephon-13C2, ~100 µg/mL): Prepare in the same manner as the Ethephon primary stock solution using Ethephon-13C2.

• Intermediate Standard Solution (10 µg/mL): Dilute 10 mL of the primary stock solution to 100 mL with 0.1% formic acid in water.[3]

• Intermediate Internal Standard Solution (10 µg/mL): Prepare in the same manner as the intermediate standard solution using the Ethephon-13C2 primary stock.

• Working Internal Standard Solution (1.0 µg/mL): Dilute 10 mL of the 10 µg/mL intermediate internal standard solution to 100 mL with 0.1% formic acid in water.[3]

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.2, 0.8, 2, 5, 10, and 50 ng/mL) by diluting the intermediate standard solution with 0.1% formic acid in water.[3] To each calibration standard, add a fixed amount of the working internal standard solution (e.g., 0.5 mL of 1.0 µg/mL internal standard to a final volume of 50 mL).[3]

3. Sample Preparation

• Transfer 10 mL of the water sample into a suitable container.[3]

• Acidify the sample by adding 0.050 mL of formic acid. This is crucial to prevent degradation of Ethephon.[3]

• Add 0.1 mL of the 1.0 µg/mL working internal standard solution (Ethephon-13C2).[3]

• Stopper the container and shake well to mix.[3]

• Transfer an aliquot of the prepared sample to an HPLC vial for analysis.[3]

4. LC-MS/MS Analysis

• Set up the LC-MS/MS system with the parameters outlined in Table 2.

• Equilibrate the system with the mobile phase until a stable baseline is achieved.

• Inject the prepared calibration standards, followed by the prepared water samples.

5. Data Analysis

• Integrate the peak areas for the specified MRM transitions for both Ethephon and Ethephon-13C2.

• Calculate the peak area ratio of Ethephon to Ethephon-13C2.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Ethephon in the water samples by interpolating their peak area ratios from the calibration curve.

Diagrams

Caption: Experimental workflow for the direct injection analysis of Ethephon in water.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]

Application Notes and Protocols for the Quantification of Ethephon in Plant Tissues using Isotope Dilution Mass Spectrometry

Introduction

Ethephon ((2-chloroethyl)phosphonic acid) is a widely used plant growth regulator that promotes fruit ripening, abscission, and other physiological responses by releasing ethylene gas upon decomposition within the plant tissues.[1][2] Monitoring its residue levels in agricultural products is crucial for ensuring food safety and regulatory compliance. Isotope dilution mass spectrometry, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), offers a highly sensitive and selective method for the accurate quantification of ethephon in complex plant matrices.[3][4] The use of a stable isotope-labeled internal standard, such as ethephon-d4, compensates for matrix effects and variations in extraction efficiency and instrument response, leading to robust and reliable results.[5][6]

This document provides detailed protocols and application notes for the quantification of ethephon in various plant tissues using isotope dilution LC-MS/MS.

Principle of Isotope Dilution

Isotope dilution analysis is a method of quantitative analysis that relies on the addition of a known amount of an isotopically enriched standard (in this case, ethephon-d4) to the sample. This "internal standard" is chemically identical to the analyte of interest (ethephon) and therefore behaves similarly during sample preparation and analysis. By measuring the ratio of the signal from the native analyte to that of the isotopic standard, accurate quantification can be achieved, as this ratio is unaffected by sample loss during processing or fluctuations in the mass spectrometer's signal.

Ethephon's Mode of Action

Ethephon is absorbed by the plant and translocated.[2] In the higher pH environment of the plant's cytoplasm (pH > 4.0-4.5), it decomposes to produce ethylene, a key plant hormone, along with phosphate and chloride ions.[7] Ethylene then influences various developmental processes.

Caption: Ethephon's mode of action in plant tissues.

Experimental Protocols

The following protocols describe a general workflow for the analysis of ethephon in plant tissues. Specific modifications may be required for different matrices.

Reagents and Materials

• Standards: Ethephon (analytical standard), Ethephon-d4 (internal standard).

• Solvents: Methanol (HPLC or LC-MS grade), Acetonitrile (HPLC or LC-MS grade), Deionized water (>18 MΩ·cm).

• Reagents: Formic acid, Phosphoric acid, Ammonium formate.

• Sample Preparation: Homogenizer, Centrifuge tubes (50 mL), Syringe filters (0.22 µm), Solid Phase Extraction (SPE) cartridges (if required).

• Instrumentation: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

Standard Solution Preparation

• Primary Stock Solutions (e.g., 100 µg/mL): Accurately weigh the ethephon and ethephon-d4 standards and dissolve them in a suitable solvent (e.g., 0.1% formic acid in water) to prepare individual primary stock solutions.[3][4]

• Intermediate and Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with the appropriate solvent.[3][4]

• Internal Standard Spiking Solution: Prepare a working solution of ethephon-d4 at a concentration suitable for spiking all samples, calibration standards, and quality controls.

Sample Preparation (General Workflow)

The following diagram illustrates a general workflow for sample preparation.

Caption: General workflow for ethephon extraction from plant tissues.

Detailed Steps:

• Homogenization: Homogenize a representative portion of the plant tissue sample (e.g., grapes, tomatoes) to ensure uniformity.[8]

• Weighing and Spiking: Weigh a precise amount of the homogenized sample (e.g., 10 g) into a centrifuge tube.[6] Add a known volume of the ethephon-d4 internal standard working solution.[9]

• Extraction: Add the extraction solvent. A common approach is methanolic extraction. For example, add a specific volume of methanol, vortex vigorously, and centrifuge. Alternatively, an aqueous extraction with acidified water can be used.[4][8]

• Centrifugation and Collection: Centrifuge the sample to pellet solid debris. Carefully transfer the supernatant to a clean tube.

• Cleanup (Optional): For complex matrices, a cleanup step such as solid-phase extraction (SPE) may be necessary to remove interferences. However, many modern methods for ethephon analysis are simple "dilute and shoot" approaches that do not require extensive cleanup.[9]

• Filtration and Analysis: Filter the final extract through a 0.22 µm syringe filter into an LC vial for analysis.[8]

LC-MS/MS Analysis

Due to its high polarity, ethephon can be challenging to retain on traditional reversed-phase C18 columns. Hydrophilic Interaction Liquid Chromatography (HILIC) is often a more effective separation technique.

Example LC-MS/MS Conditions:

Parameter	HILIC Method Example
LC Column	HILIC Column (e.g., zic-HILIC)
Mobile Phase A	Water with ammonium formate
Mobile Phase B	Acetonitrile
Gradient	A suitable gradient from high organic to increasing aqueous content.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MS/MS Transitions	Ethephon: m/z 143 -> 107 (Quantifier), m/z 143 -> 79 (Qualifier)[6]Ethephon-d4: m/z 147 -> 111[6]

Note: The specific m/z values may vary slightly based on the instrument and conditions.

Quantitative Data Summary

The performance of ethephon quantification methods can be summarized by several key parameters. The following tables provide examples of typical values reported in the literature for various plant matrices.

Table 1: Method Performance Parameters

Matrix	LOQ (Limit of Quantification)	Recovery (%)	RSD (%) (Precision)	Reference
Grapes	50 µg/kg	~96%	< 11%	[9]
Apples	0.1 ppm (mg/kg)	88.3 - 98.6%	2.2 - 7.5%	[1]
Tomatoes	0.1 ppm (mg/kg)	88.3 - 98.6%	2.2 - 7.5%	[1]
Lentils	0.01 µg/kg	70 - 120%	Not Specified	[8]
Sugarcane	0.1 ppm (mg/kg)	88.3 - 98.6%	2.2 - 7.5%	[1]
Honeybees	0.05 mg/kg	70 - 119%	< 19.7%	[10]

Table 2: LC-MS/MS Ion Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Reference
Ethephon	143	107	79	[6]
Ethephon-d4	147	111	-	[6]
Ethephon	142.9	107.0	-	[11]
d4-Ethephon	146.9	111.0	-	[11]

Conclusion

The quantification of ethephon in plant tissues using isotope dilution LC-MS/MS is a robust and reliable analytical approach. The use of an isotopically labeled internal standard like ethephon-d4 is critical for achieving high accuracy and precision by correcting for matrix-induced signal suppression or enhancement and variability in sample processing. While methods often require optimization for specific plant matrices, the general workflow of extraction with an appropriate solvent followed by direct analysis, often using HILIC for chromatographic separation, has proven effective. The data presented demonstrates that low limits of quantification and excellent recovery can be achieved across a variety of agricultural products.

References

• 1. jfda-online.com [jfda-online.com]
• 2. Metabolism of ethephon (2-chloroethylphosphonic acid) and related compounds in Hevea brasiliensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. scispace.com [scispace.com]
• 8. curresweb.com [curresweb.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. epa.gov [epa.gov]

Application of Ethephon-13C2 in Food Safety Analysis: A Comprehensive Guide

Introduction

Ethephon, a widely used plant growth regulator, accelerates the ripening process in various fruits and vegetables. Its application ensures uniform maturation and coloration, enhancing the marketability of agricultural products. However, residual Ethephon in food commodities can pose potential health risks to consumers. Therefore, robust and reliable analytical methods are imperative for the accurate quantification of Ethephon residues in food to ensure compliance with regulatory limits and safeguard public health. The use of a stable isotope-labeled internal standard, such as Ethephon-13C2, is crucial for achieving high accuracy and precision in these analyses, particularly when employing sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document provides detailed application notes and protocols for the determination of Ethephon in food matrices using Ethephon-13C2 as an internal standard.

Principle of the Method

The analytical method is based on the principle of isotope dilution mass spectrometry. Ethephon-13C2, a stable isotope-labeled analog of Ethephon, is added to the sample at the beginning of the extraction process. Since Ethephon-13C2 is chemically identical to the native Ethephon, it experiences the same extraction efficiency, cleanup losses, and matrix effects during LC-MS/MS analysis. By measuring the ratio of the native analyte to the labeled internal standard, accurate quantification can be achieved, as any variations during the analytical process are compensated for.

The most common approach for the analysis of the highly polar pesticide Ethephon is the "Quick Polar Pesticides" (QuPPe) method. This method involves a simple extraction with acidified methanol, followed by direct analysis of the extract by LC-MS/MS without extensive cleanup steps.[1][2]

Experimental Protocols

Sample Preparation and Extraction (QuPPe Method)

This protocol is adapted from the widely recognized QuPPe method for polar pesticides.[1]

a. Reagents and Materials:

• Methanol (LC-MS grade)

• Formic acid (≥98%)

• Water (LC-MS grade)

• Ethephon analytical standard

• Ethephon-13C2 internal standard solution (e.g., 1 µg/mL in methanol)

• Centrifuge tubes (50 mL)

• Syringe filters (0.22 µm, e.g., PTFE)

b. Extraction Procedure for High-Water Content Commodities (e.g., Fruits, Vegetables):

• Homogenize a representative portion of the food sample.

• Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of Ethephon-13C2 internal standard solution to the sample.

• Add 10 mL of 1% formic acid in methanol.

• Securely cap the tube and shake vigorously for 1 minute.

• Centrifuge the sample at ≥ 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis. For some complex matrices, a dilution of the final extract with water or mobile phase may be beneficial to reduce matrix effects.[1]

c. Extraction Procedure for Low-Water Content Commodities (e.g., Cereals, Dried Fruits):

• Grind the sample to a fine powder.

• Weigh 5 g (± 0.05 g) of the powdered sample into a 50 mL centrifuge tube.

• Add 10 mL of water and let the sample soak for 30 minutes.

• Add a known amount of Ethephon-13C2 internal standard solution.

• Add 10 mL of 1% formic acid in methanol.

• Proceed with steps 5-7 from the high-water content protocol.

LC-MS/MS Analysis

a. Chromatographic Conditions: Due to the high polarity of Ethephon, specialized chromatographic columns are required for adequate retention. Hydrophilic Interaction Liquid Chromatography (HILIC) or porous graphitic carbon (PGC) columns are commonly used.[3]

• Column: HILIC column (e.g., Obelisc N) or PGC column (e.g., Hypercarb).

• Mobile Phase A: Water with a suitable buffer (e.g., 20 mM ammonium formate).

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient: A suitable gradient program to ensure good separation and peak shape.

• Flow Rate: Typically 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• Column Temperature: 30 - 40 °C.

b. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.[3]

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Ethephon: The precursor ion is [M-H]⁻ at m/z 143. The primary quantitative transition is typically m/z 143 -> 79 (H2PO3⁻), with a secondary transition of m/z 143 -> 107 (ClCH2CH2PO2⁻) for confirmation.

  • Ethephon-13C2: The precursor ion is [M-H]⁻ at m/z 145. The corresponding quantitative transition would be m/z 145 -> 79.

• Instrument Parameters: Optimize parameters such as capillary voltage, cone voltage, and collision energy for maximum sensitivity for both Ethephon and Ethephon-13C2.

Data Presentation

The following tables summarize typical quantitative data for Ethephon analysis in various food matrices. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Method Validation Data for Ethephon in Various Food Matrices

Food Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Grapes	0.05	95	5	[4]
Grapes	0.2	98	4	[4]
Tomato	0.01	92.3	6.8	[5]
Tomato	0.05	95.1	4.5	[5]
Wheat	0.01	89.5	8.2	[5]
Wheat	0.05	93.2	5.9	[5]
Olive	0.01	85.0	9.5	[5]
Olive	0.05	88.7	7.1	[5]
Honey	0.01	91.4	6.3	[6]
Honey	0.05	96.8	4.1	[6]
Banana	0.96 - 96	95.3 - 105.6	1.4 - 7.1	[4][7]
Apple	1 - 3	88.3 - 98.6	2.2 - 7.5	[4]
Cucumber	0.002 - 0.2	-	-

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Ethephon

Food Matrix	LOD (mg/kg)	LOQ (mg/kg)	Reference
Fruits and Vegetables	0.002	0.01
Grapes	-	0.05	[4]
Bananas	0.92	2.7	[7]
Honeybees	-	0.005	[8]
Water	0.00002	-	[9]
Tomato, Wheat, Olive, Sunflower, Herbal Tea	0.00182 - 0.00244	0.00607 - 0.00813	[5]

Mandatory Visualizations

References

• 1. QuPPe: About the Method [quppe.eu]
• 2. relana-online.de [relana-online.de]
• 3. Analysis of highly polar pesticides in foods by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]
• 8. Development and Validation of LC–MS/MS and IC–HRMS Methods for Highly Polar Pesticide Detection in Honeybees: A Multicenter Study for the Determination of Pesticides in Honeybees to Support Pollinators and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]

Application Note: High-Throughput Analysis of Ethephon in Food Matrices using Ethephon-¹³C₂ as an Internal Standard by LC-MS/MS

Introduction

Ethephon is a widely used plant growth regulator that promotes fruit ripening, abscission, and senescence by releasing ethylene. Its widespread application necessitates sensitive and robust analytical methods for monitoring its residues in various food commodities to ensure consumer safety and regulatory compliance. This application note describes a highly selective and sensitive method for the quantitative analysis of Ethephon in diverse food matrices. The method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Ethephon-¹³C₂ as an internal standard to ensure accuracy and precision by compensating for matrix effects and variations in sample preparation.

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of Ethephon in food samples.

Caption: Overall workflow for Ethephon analysis.

Materials and Reagents

• Ethephon analytical standard

• Ethephon-¹³C₂ (Internal Standard - IS)

• Methanol (LC-MS grade)

• Formic acid (99% or higher)

• Deionized water (18.2 MΩ·cm)

• Syringe filters (0.22 µm, PES or PVDF)

Protocol: Sample Preparation

This protocol is a general guideline and may require optimization for specific food matrices.

• Homogenization: Homogenize a representative portion of the food sample (e.g., 100-150 g) using a blender.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

  • Add a known amount of Ethephon-¹³C₂ internal standard solution.

  • Add 10 mL of deionized water and shake vigorously for 5 minutes.

  • Add 30 mL of cold methanol (~5 °C) containing 1% formic acid and shake for another 1 minute.[1][2]

• Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes at 5 °C.[1]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[1][2]

Protocol: LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

Liquid Chromatography Conditions

The following table summarizes the recommended chromatographic conditions.

Parameter	Value
Column	Reversed-phase C18 column (e.g., 150 mm x 2.1 mm, 3 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Refer to the gradient table below
Flow Rate	0.3 mL/min
Injection Volume	5-10 µL
Column Temperature	40 °C

Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	98	2
5.0	98	2
10.0	5	95
12.0	5	95
12.1	98	2
15.0	98	2

Mass Spectrometry Conditions

The mass spectrometer should be operated in negative electrospray ionization (ESI-) mode, monitoring the specific multiple reaction monitoring (MRM) transitions for Ethephon and its internal standard, Ethephon-¹³C₂.

Parameter	Value
Ionization Mode	ESI Negative
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

MRM Transitions

The following table lists the recommended MRM transitions for quantification and confirmation of Ethephon and its internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Ethephon	143	107	100	25	15	Quantification
Ethephon	143	79	100	25	20	Confirmation
Ethephon-¹³C₂ (IS)	145	109	100	25	15	Quantification

Protocol: Standard Preparation and Calibration

• Stock Solutions: Prepare individual stock solutions of Ethephon and Ethephon-¹³C₂ in methanol at a concentration of 1 mg/mL. Store these solutions at -20 °C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions with 0.1% formic acid in water.

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of Ethephon to Ethephon-¹³C₂ against the concentration of Ethephon. A linear regression with a weighting factor of 1/x is typically used. The calibration range should encompass the expected concentration of Ethephon in the samples.

Data Analysis and Quantification

The concentration of Ethephon in the samples is determined by interpolating the peak area ratio of the analyte to the internal standard from the calibration curve. The use of an isotopically labeled internal standard like Ethephon-¹³C₂ is crucial for accurate quantification as it co-elutes with the analyte and experiences similar ionization suppression or enhancement effects from the sample matrix.

Signaling Pathway Visualization

While Ethephon itself does not have a signaling pathway in the traditional sense, its mode of action is the release of ethylene, a plant hormone with a well-defined signaling pathway. The following diagram illustrates a simplified ethylene signaling pathway.

Caption: Simplified ethylene signaling pathway.

The described LC-MS/MS method provides a robust and reliable approach for the quantification of Ethephon in various food matrices. The use of Ethephon-¹³C₂ as an internal standard ensures high accuracy and precision, making this method suitable for routine monitoring and regulatory compliance testing. The provided protocols for sample preparation, chromatographic separation, and mass spectrometric detection can be adapted for different laboratory setups and specific matrix requirements.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]

Application Note: Analysis of Ethephon-13C2 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol and fragmentation analysis of Ethephon-13C2 using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Ethephon is a widely used plant growth regulator, and the use of its isotopically labeled internal standard, Ethephon-13C2, is crucial for accurate quantification in various matrices. This document outlines the expected fragmentation pattern, experimental procedures for sample preparation and analysis, and data presentation for researchers in agricultural science, environmental monitoring, and food safety.

Introduction

Ethephon, (2-chloroethyl)phosphonic acid, releases ethylene upon decomposition, a key plant hormone that influences growth and ripening.[1][2] Due to its extensive use, regulatory bodies worldwide mandate monitoring of its residue levels in food and environmental samples. Stable isotope-labeled internal standards, such as Ethephon-13C2, are essential for robust and accurate quantification by LC-MS/MS, as they compensate for matrix effects and variations in sample preparation and instrument response.[3][4] This note details the mass spectrometric behavior of Ethephon-13C2 to facilitate its use in analytical methodologies.

Mass Spectrometry Fragmentation Pattern of Ethephon-13C2

Analysis of Ethephon and its isotopically labeled analogue is typically performed using an electrospray ionization (ESI) source in negative ion mode.[5] The deprotonated molecule [M-H]⁻ serves as the precursor ion for collision-induced dissociation (CID) in the tandem mass spectrometer.

For unlabeled Ethephon, the precursor ion with the ³⁵Cl isotope is observed at an m/z of 143.[6] The primary fragmentation involves the loss of hydrogen chloride (HCl), yielding a product ion at m/z 107.[6] A subsequent fragmentation of the m/z 107 ion results in the loss of ethylene (C₂H₄), producing a characteristic ion at m/z 79.[6] The transition m/z 107 > 79 is often the most intense and is commonly used for quantification.[6][7]

For Ethephon-13C2, the precursor ion will have an m/z of 145, accounting for the two ¹³C atoms. The fragmentation pathway is analogous to the unlabeled compound:

• Precursor Ion: The deprotonated molecule, [¹³C₂H₆ClO₃P - H]⁻, has a mass-to-charge ratio (m/z) of 145.

• Primary Fragmentation (MS/MS): Loss of HCl from the precursor ion results in a product ion at m/z 109.

• Secondary Fragmentation (MS/MS): The subsequent loss of ¹³C₂H₄ from the m/z 109 fragment yields a product ion at m/z 79.

The following diagram illustrates the proposed fragmentation pathway for Ethephon-13C2.

Fragmentation pathway of Ethephon-13C2.

Quantitative Data Summary

The key mass transitions for Ethephon-13C2 in a tandem mass spectrometry experiment are summarized in the table below. These transitions can be used to develop a sensitive and selective multiple reaction monitoring (MRM) or selected reaction monitoring (SRM) method.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
Ethephon-¹³C₂	145	109	HCl
Ethephon-¹³C₂	145	79	HCl + ¹³C₂H₄
Ethephon-¹³C₂	109	79	¹³C₂H₄

Experimental Protocols

The following protocols are generalized methodologies for the analysis of Ethephon. Optimization may be required based on the specific matrix and instrumentation.

Sample Preparation: Aqueous Samples (e.g., Water)[4]

• Transfer a 10 mL aliquot of the water sample into a suitable container.

• Acidify the sample by adding 50 µL of formic acid to prevent degradation of Ethephon.[4]

• Spike the sample with an appropriate volume of Ethephon-13C2 internal standard solution.

• Mix the sample thoroughly.

• Transfer an aliquot to an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Solid Samples (e.g., Soil, Plant Tissues)[3][8]

• Weigh a representative homogenized portion of the sample (e.g., 5-20 g) into a centrifuge tube.[3][5]

• Add a known amount of Ethephon-13C2 internal standard.

• Add an extraction solvent. Acidified methanol or acidified water are commonly used.[3][8] For example, add 40 mL of 0.7% phosphoric acid in water.[3]

• Extract the sample. This can be achieved by vigorous shaking, sonication, or microwave-assisted extraction.[3]

• Centrifuge the sample to pellet solid particles.

• Filter the supernatant into an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

Due to the high polarity of Ethephon, specialized chromatographic techniques are often employed.

• Column: A porous graphitic carbon (PGC) column (e.g., Hypercarb) or an anion-exchange column is suitable.[5] Ion-pairing chromatography using a reagent like tetrabutylammonium acetate (TBA) with a C18 column has also been successfully used.[6][7]

• Mobile Phase A: 0.1% Formic acid in water.[4]

• Mobile Phase B: Acetonitrile or Methanol.[4][8]

• Flow Rate: 0.2 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• Column Temperature: 40 °C.[5]

Mass Spectrometry (MS) Conditions

• Instrument: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative.[5]

• Capillary Voltage: Optimized for the specific instrument, typically in the range of 2.5 - 4.5 kV.

• Source Temperature: Optimized for the specific instrument, e.g., 150-350 °C.

• Collision Gas: Argon.

• Detection Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).

The following diagram outlines the general experimental workflow for the analysis of Ethephon using an isotopically labeled internal standard.

General workflow for Ethephon analysis.

Conclusion

The use of Ethephon-13C2 as an internal standard provides a reliable method for the quantification of Ethephon residues. Understanding its fragmentation pattern is key to developing robust and sensitive LC-MS/MS methods. The protocols and data presented in this application note serve as a comprehensive guide for researchers and analytical scientists involved in the analysis of this important plant growth regulator.

References

• 1. pomais.com [pomais.com]
• 2. lawdata.com.tw [lawdata.com.tw]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. scispace.com [scispace.com]
• 7. An ion-pairing liquid chromatography/tandem mass spectrometric method for the determination of ethephon residues in vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. relana-online.de [relana-online.de]

Ethephon-13C2: Application Notes and Protocols for Pharmacokinetic Studies in Plants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Ethephon-13C2 for pharmacokinetic studies in various plant species. This document outlines the mechanism of action of ethephon, the ethylene signaling pathway, and detailed protocols for conducting pharmacokinetic experiments to understand the uptake, distribution, metabolism, and elimination of this widely used plant growth regulator.

Introduction to Ethephon and its Mechanism of Action

Ethephon, an organophosphorus compound, is a synthetic plant growth regulator widely used in agriculture to promote fruit ripening, flowering, and other physiological responses.[1][2][3] Its mode of action lies in its decomposition within plant tissues to release ethylene, a natural plant hormone that plays a crucial role in a wide range of developmental processes.[3][4] Once absorbed by the plant, ethephon is metabolized, breaking down into ethylene, phosphate, and chloride ions, particularly in the slightly alkaline environment of the plant's cells.[2][4] This controlled release of ethylene allows for the manipulation of plant growth and development to improve crop yield and quality.

The use of isotopically labeled Ethephon-13C2 is invaluable for pharmacokinetic studies. It serves as an ideal internal standard for accurate quantification of ethephon residues in complex plant matrices using mass spectrometry-based methods. This allows researchers to distinguish between the applied compound and any endogenous counterparts and to trace its metabolic fate with high precision.

The Ethylene Signaling Pathway in Plants

The ethylene released from ethephon breakdown initiates a well-defined signaling cascade within the plant cell.[5][6][7] Understanding this pathway is crucial for interpreting the physiological effects observed after ethephon application. The signaling pathway begins with ethylene binding to receptors located on the endoplasmic reticulum membrane.[7] In the absence of ethylene, these receptors activate a protein kinase called CTR1 (Constitutive Triple Response 1), which in turn represses downstream signaling.[6][8]

Upon ethylene binding, the receptors undergo a conformational change, leading to the inactivation of CTR1.[6][8] This inactivation relieves the repression of another key protein, EIN2 (Ethylene Insensitive 2).[5][6][8] A portion of the EIN2 protein then translocates to the nucleus, where it activates a cascade of transcription factors, including EIN3 (Ethylene Insensitive 3) and EILs (EIN3-like proteins).[5][7] These transcription factors ultimately regulate the expression of a host of ethylene-responsive genes, leading to the various physiological changes associated with ethylene, such as fruit ripening, leaf senescence, and stress responses.[7][8]

Figure 1: Simplified Ethylene Signaling Pathway in Plants.

Experimental Protocol: Pharmacokinetic Study of Ethephon-13C2 in Plants

This protocol provides a general framework for conducting a pharmacokinetic study of ethephon in a model plant system. Adjustments may be necessary based on the specific plant species and experimental objectives.

Materials and Reagents

• Ethephon-13C2 (as internal standard)

• Unlabeled Ethephon standard

• Model plants (e.g., Arabidopsis thaliana, tomato, or wheat seedlings)

• Potting mix and growth chambers

• Application solution (e.g., buffered aqueous solution)

• Liquid nitrogen

• Extraction solvent (e.g., acidified methanol or acetonitrile)

• Solid Phase Extraction (SPE) cartridges (if necessary for cleanup)

• LC-MS/MS system

• Standard laboratory equipment (pipettes, vials, centrifuge, etc.)

Experimental Workflow

The overall workflow for a typical pharmacokinetic study is depicted below.

Figure 2: Experimental Workflow for Ethephon Pharmacokinetic Study.

Detailed Methodologies

3.3.1. Plant Growth and Treatment:

• Grow the chosen plant species under controlled environmental conditions (photoperiod, temperature, humidity) to ensure uniformity.

• Prepare a stock solution of unlabeled ethephon and a separate stock solution of Ethephon-13C2 in a suitable solvent.

• Prepare the application solution by mixing the unlabeled ethephon with a known concentration of Ethephon-13C2, which will serve as the internal standard. The final concentration of ethephon will depend on the experimental goals.

• Apply the solution to the plants using a consistent method, such as foliar spray to runoff or a specific volume applied to the soil for root uptake.

3.3.2. Sample Collection and Processing:

• Collect tissue samples (e.g., leaves, stems, roots, fruits) at predetermined time points after application (e.g., 0, 1, 2, 4, 8, 24, 48, and 72 hours).

• Immediately flash-freeze the collected samples in liquid nitrogen to quench any metabolic activity.

• Store the samples at -80°C until extraction.

• For extraction, homogenize the frozen tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

3.3.3. Extraction and Cleanup:

• Weigh a precise amount of the homogenized plant powder.

• Add a specific volume of pre-chilled extraction solvent (e.g., 80% methanol with 1% formic acid).

• Vortex the mixture thoroughly and sonicate in an ice bath.

• Centrifuge the mixture at high speed to pellet the solid debris.

• Collect the supernatant.

• If necessary, perform a cleanup step using Solid Phase Extraction (SPE) to remove interfering compounds.

• Filter the final extract through a 0.22 µm syringe filter before LC-MS/MS analysis.

3.3.4. LC-MS/MS Analysis:

• Develop a sensitive and specific LC-MS/MS method for the simultaneous quantification of ethephon and Ethephon-13C2.

• Optimize chromatographic conditions (column, mobile phase, gradient) to achieve good separation and peak shape.

• Optimize mass spectrometry parameters (ion source, collision energy) in Multiple Reaction Monitoring (MRM) mode for both the parent and daughter ions of ethephon and its labeled internal standard.

Data Presentation and Analysis

The quantitative data obtained from the LC-MS/MS analysis should be summarized in a clear and organized manner. This allows for easy comparison of ethephon concentrations across different tissues and time points.

Table 1: Example of Quantitative Data Summary from Ethephon Analysis in Agricultural Products

Analyte	Matrix	Spiked Concentration (ppm)	Average Recovery (%)	Coefficient of Variation (%)	Detection Limit (ppm)	Analytical Method
Ethephon	Apples	1 - 3	88.3 - 98.6	2.2 - 7.5	0.1	GC-FID (Headspace)[9]
Ethephon	Tomatoes	1 - 3	88.3 - 98.6	2.2 - 7.5	0.1	GC-FID (Headspace)[9]
Ethephon	Grapes	1 - 3	88.3 - 98.6	2.2 - 7.5	0.1	GC-FID (Headspace)[9]
Ethephon	Kiwifruits	1 - 3	88.3 - 98.6	2.2 - 7.5	0.1	GC-FID (Headspace)[9]
Ethephon	Sugarcane	1 - 3	88.3 - 98.6	2.2 - 7.5	0.1	GC-FID (Headspace)[9]

Note: The data in this table is derived from a study on ethephon residue analysis and serves as an example of how to present such quantitative results.[9] Actual pharmacokinetic data would include concentration versus time profiles for different tissues.

The concentration of ethephon in each sample can be calculated using the peak area ratio of the analyte to the internal standard (Ethephon-13C2) and a calibration curve constructed with known concentrations of the unlabeled standard. The resulting data can then be used to model the pharmacokinetic parameters of ethephon in the plant, such as absorption rate, distribution half-life, and elimination rate.

Conclusion

The use of Ethephon-13C2 as an internal standard is a robust and reliable approach for conducting pharmacokinetic studies of this important plant growth regulator. The detailed protocols and methodologies provided in these application notes offer a solid foundation for researchers to investigate the uptake, transport, and metabolism of ethephon in various plant species. A thorough understanding of its pharmacokinetic properties is essential for optimizing its application in agriculture, ensuring efficacy, and assessing its environmental fate.

References

• 1. Ethephon - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. pomais.com [pomais.com]
• 5. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 6. Ethylene signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Ethylene signaling in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jfda-online.com [jfda-online.com]

Technical Notes & Optimization

Overcoming matrix effects in Ethephon analysis with Ethephon-13C2

Welcome to the technical support center for Ethephon analysis. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges during their experiments, with a focus on mitigating matrix effects using Ethephon-13C2 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Ethephon?

A1: Matrix effects are the alteration of analyte ionization in the mass spectrometer source due to the presence of co-eluting compounds from the sample matrix.[1] These effects can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the quantitative analysis.[1] In the analysis of a highly polar pesticide like Ethephon, complex sample matrices such as fruits, vegetables, and soil can introduce a variety of interfering substances.[2][3] Strong matrix effects, including signal suppression sometimes exceeding 80%, have been observed in the LC-MS/MS analysis of Ethephon and other polar analytes.[4]

Q2: How does using Ethephon-13C2 as an internal standard help in overcoming matrix effects?

A2: Ethephon-13C2 is a stable isotope-labeled internal standard (SIL-IS). Since it is chemically identical to the native Ethephon analyte, it co-elutes and experiences the same matrix effects (ion suppression or enhancement) during mass spectrometry analysis.[1] By adding a known amount of Ethephon-13C2 to the sample at the beginning of the extraction process, any signal variation due to matrix effects will affect both the analyte and the internal standard proportionally.[5][6] The quantification is then based on the ratio of the analyte peak area to the internal standard peak area, which effectively cancels out the impact of matrix effects, leading to more accurate and reliable results.[7][8] This technique is widely recognized for its ability to compensate for both analyte losses during sample preparation and matrix effects during measurement.[5][6]

Q3: Can I use other isotopically labeled forms of Ethephon, like Ethephon-d4?

A3: Yes, other isotopically labeled versions of Ethephon, such as Ethephon-d4 (deuterated Ethephon), can also be used effectively as internal standards to compensate for matrix effects.[6][7][8] The principle of isotope dilution mass spectrometry remains the same, as long as the labeled standard is chemically identical to the analyte and does not interfere with its detection. Both Ethephon-13C2 and Ethephon-d4 are suitable for this purpose.[9]

Q4: What are the typical sample preparation steps for Ethephon analysis in food matrices?

A4: Due to Ethephon's high polarity, sample preparation methods often involve an extraction with a polar solvent. A common and effective method is the QuPPe (Quick Polar Pesticides) method.[10] A general workflow involves:

• Homogenization: A representative sample of the food product is homogenized.[2]

• Extraction: The homogenized sample is extracted with acidified methanol or a water/methanol mixture.[2][5] The use of plasticware is often recommended to prevent the adsorption of polar pesticides onto glass surfaces.[2]

• Centrifugation and Filtration: The mixture is then centrifuged to separate the solid matrix components, and the supernatant is filtered before injection into the LC-MS/MS system.[2] In some cases, a dispersive solid-phase extraction (dSPE) cleanup step with C18 sorbent may be used for samples with high lipid content.[10]

Troubleshooting Guide

Problem 1: Poor recovery of Ethephon and Ethephon-13C2.

Possible Cause	Suggested Solution
Analyte Adsorption	Ethephon is a polar compound and can adsorb to active sites on glass surfaces. Use plastic centrifuge tubes and vials throughout the sample preparation process to minimize losses.[2]
Incomplete Extraction	Ensure the sample is thoroughly homogenized. Vigorous shaking or vortexing is crucial for efficient extraction. The extraction solvent (e.g., acidified methanol) should be in sufficient volume and in contact with the sample for an adequate amount of time.[2]
Degradation of Ethephon	Ethephon is unstable in solutions with a pH above 5.0, decomposing to ethylene.[11] Ensure that all extraction solvents and solutions are acidified (e.g., with formic or phosphoric acid) to maintain a low pH and prevent degradation.[4][8][12]

Problem 2: Significant signal suppression is still observed despite using an internal standard.

Possible Cause	Suggested Solution
High Matrix Load	The concentration of co-eluting matrix components may be too high, overwhelming the ion source. Dilute the sample extract with the initial mobile phase. While this may raise the limit of quantification (LOQ), it can significantly reduce matrix effects and improve data quality.[4]
Suboptimal Chromatographic Separation	Interfering matrix components may be co-eluting directly with Ethephon. Optimize the LC method by adjusting the gradient, flow rate, or trying a different column chemistry, such as a hydrophilic interaction liquid chromatography (HILIC) column, which can provide better retention for polar compounds like Ethephon.[6][13]
Ion Source Contamination	A dirty ion source can exacerbate signal suppression. Perform routine cleaning and maintenance of the mass spectrometer's ion source according to the manufacturer's recommendations.

Problem 3: Poor peak shape for Ethephon and Ethephon-13C2.

Possible Cause	Suggested Solution
Incompatible Injection Solvent	Injecting a sample in a solvent that is much stronger than the initial mobile phase can cause peak distortion.[14] If possible, the final sample extract should be in a solvent composition similar to the starting mobile phase conditions.
Column Overload	Injecting too much sample or too high a concentration of the analyte can lead to broad or fronting peaks. Try injecting a smaller volume or diluting the sample.
Secondary Interactions on the Column	Ethephon's phosphonic acid group can interact with active sites on the column. Using a column specifically designed for polar analytes or adjusting the mobile phase pH and additives can help improve peak shape.

Experimental Protocols

Protocol 1: Ethephon Extraction from Plant-Based Food Matrices (Adapted from QuPPe Method)

• Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Add 10 mL of deionized water and shake vigorously for 1 minute.

• Add a known amount of Ethephon-13C2 internal standard solution.

• Add 10 mL of acidified methanol (e.g., with 1% formic acid).

• Shake vigorously for 5 minutes using a mechanical shaker.

• Centrifuge the sample at ≥ 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into a polypropylene autosampler vial.

• The sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Ethephon

• LC System: Agilent, Shimadzu, or equivalent HPLC/UHPLC system.

• Column: A column suitable for polar analytes, such as a Hypercarb or a HILIC column.[5]

• Mobile Phase A: 0.1% Formic acid in water.[3]

• Mobile Phase B: Acetonitrile.[3]

• Gradient: A typical gradient would start at a high aqueous percentage and ramp up the organic phase to elute the analyte.

• Injection Volume: 5-20 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[3][5]

• MRM Transitions:

  • Ethephon: m/z 143 > 107 (Quantifier), m/z 143 > 79 (Qualifier).[15]

  • Ethephon-13C2: Monitor the corresponding mass shift (e.g., m/z 145 > 109).

Quantitative Data Summary

The following tables summarize typical performance data for Ethephon analysis in various matrices.

Table 1: Recovery and Precision Data for Ethephon in Different Matrices

Matrix	Fortification Level	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Grapes	50 µg/kg (LOQ)	~96%	< 5% (within-day)	[13][16]
Grapes	200 µg/kg	~96%	< 11% (day-to-day)	[13][16]
Tomatoes	1-3 ppm	88.3 - 98.6%	2.2 - 7.5%	[17]
Apples	1-3 ppm	88.3 - 98.6%	2.2 - 7.5%	[17]
Soil	5 µg/kg (LOQ)	70 - 120%	≤ 20%	[3]
Surface Water	0.5 µg/L (LOQ)	70 - 120%	≤ 20%	[12]

Visualizations

Caption: Experimental workflow for Ethephon analysis using an internal standard.

Caption: How Ethephon-13C2 compensates for matrix effects.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. epa.gov [epa.gov]
• 4. Analysis of highly polar anionic pesticides in food of plant and animal origin by ion chromatography and tandem mass spectrometry with emphasis on addressing adverse effects caused by matrix co-extractives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. ethephon suppliers USA [americanchemicalsuppliers.com]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. Ethephon - Wikipedia [en.wikipedia.org]
• 12. epa.gov [epa.gov]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. jfda-online.com [jfda-online.com]

Technical Support Center: Enhancing Ethephon Detection with Ethephon-13C2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the sensitivity and reliability of Ethephon detection using its stable isotope-labeled internal standard, Ethephon-13C2. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why should I use Ethephon-13C2 as an internal standard over other options like Ethephon-d4?

A1: Stable isotope-labeled internal standards are crucial for accurate quantification in mass spectrometry by compensating for matrix effects and variations in sample preparation. While both deuterated (d4) and carbon-13 (13C2) labeled Ethephon serve this purpose, Ethephon-13C2 offers distinct advantages. Due to the minimal difference in physicochemical properties between Ethephon-13C2 and the unlabeled analyte, it co-elutes almost perfectly during liquid chromatography (LC). This ensures that both the analyte and the internal standard experience the same matrix effects, leading to more accurate and precise quantification. Deuterated standards, on the other hand, can sometimes exhibit slight chromatographic shifts, potentially compromising the accuracy of the results.

Q2: Where can I source Ethephon-13C2?

A2: Ethephon-13C2 is a specialized chemical product. Several chemical suppliers and manufacturers of stable isotope-labeled compounds offer this product. It is recommended to source from reputable suppliers who provide a certificate of analysis detailing the chemical and isotopic purity.

Q3: Can I adapt an existing LC-MS/MS method developed for Ethephon-d4 to use Ethephon-13C2?

A3: Yes, in most cases, an existing LC-MS/MS method using Ethephon-d4 can be readily adapted for Ethephon-13C2. The primary change will be the adjustment of the mass-to-charge ratios (m/z) for the precursor and product ions in your mass spectrometer settings to match those of Ethephon-13C2. The sample preparation and liquid chromatography conditions will likely remain the same. However, it is essential to perform a method validation to ensure the performance of the adapted method with Ethephon-13C2.

Troubleshooting Guide

This section provides solutions to common problems encountered during the analysis of Ethephon using Ethephon-13C2 as an internal standard.

Problem	Potential Cause	Troubleshooting Steps
Low or No Signal for Ethephon-13C2	1. Incorrect Mass Spectrometer Settings: The precursor and product ion m/z values for Ethephon-13C2 are not correctly entered in the method. 2. Degradation of the Internal Standard: Ethephon is known to be unstable under certain pH conditions. 3. Insufficient Spiking Concentration: The amount of internal standard added to the sample is too low. 4. Poor Ionization Efficiency: Suboptimal source conditions in the mass spectrometer.	1. Verify the correct m/z transitions for Ethephon-13C2. 2. Ensure that the pH of all solutions, from stock solutions to the final sample extract, is maintained in the acidic range (e.g., using formic acid) to prevent degradation. 3. Review the spiking concentration and consider increasing it if necessary. 4. Optimize the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flow, and temperature.
High Variability in Ethephon-13C2 Peak Area	1. Inconsistent Sample Preparation: Variations in extraction efficiency or sample volume. 2. Matrix Effects: Significant and variable ion suppression or enhancement across different samples. 3. Autosampler Issues: Inconsistent injection volumes.	1. Ensure precise and consistent execution of the sample preparation protocol for all samples. 2. While Ethephon-13C2 is designed to compensate for matrix effects, extreme variations may still impact results. Consider further sample cleanup or dilution. 3. Perform a check on the autosampler's performance and precision.
Poor Recovery of Ethephon and Ethephon-13C2	1. Suboptimal Extraction Solvent: The chosen solvent may not be efficient in extracting Ethephon from the sample matrix. 2. Losses during Sample Evaporation/Reconstitution: Analyte loss can occur if evaporation is carried out to complete dryness or if the reconstitution solvent is inappropriate. 3. Adsorption to Labware: Ethephon, being a polar compound, may adsorb to glass or plastic surfaces.	1. Experiment with different extraction solvents or solvent mixtures. Acidified methanol is often a good starting point. 2. Avoid complete dryness during solvent evaporation. Ensure the reconstitution solvent is compatible with the LC mobile phase and effectively dissolves the analytes. 3. Consider using silanized glassware or polypropylene tubes to minimize adsorption.
Isotopic Crosstalk	1. Impurity in the Internal Standard: The Ethephon-13C2 standard may contain a small amount of unlabeled Ethephon. 2. Natural Isotope Abundance: Contribution from the natural isotopes of Ethephon to the Ethephon-13C2 signal.	1. Check the certificate of analysis for the isotopic purity of the Ethephon-13C2 standard. If significant, a correction factor may need to be applied. 2. This is generally a minor issue but can be assessed by analyzing a high concentration of unlabeled Ethephon and monitoring the signal at the m/z of Ethephon-13C2.

Experimental Protocols

Sample Preparation for Plant Matrices (e.g., Fruits, Vegetables)

This protocol is a general guideline and may require optimization for specific matrices.

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Ethephon-13C2 working solution to each sample, control, and calibration standard.

• Extraction:

  • Add 10 mL of acidified methanol (e.g., with 1% formic acid).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Cleanup (Optional, if high matrix interference is observed):

  • Pass an aliquot of the supernatant through a solid-phase extraction (SPE) cartridge suitable for polar compounds.

• Final Extract Preparation:

  • Transfer an aliquot of the supernatant (or SPE eluate) to a new tube.

  • Evaporate the solvent under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C). Do not evaporate to complete dryness.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.

  • Filter the reconstituted extract through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Method Parameters

The following are typical starting parameters that should be optimized for your specific instrument.

Parameter	Condition
LC Column	A column suitable for polar compounds, such as a HILIC (Hydrophilic Interaction Liquid Chromatography) column or a reversed-phase column with an ion-pairing agent.
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized to provide good separation and peak shape for Ethephon.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI) - Negative Ion Mode
MS/MS Transitions	Ethephon: Precursor Ion (m/z) → Product Ion (m/z) Ethephon-13C2: Precursor Ion (m/z) → Product Ion (m/z) (Specific m/z values need to be determined based on the exact mass of the compounds and optimized on the specific mass spectrometer.)
Collision Energy	Optimized for each transition.

Visualizations

Ethephon's Mode of Action: Ethylene Release and Signaling

Ethephon acts as a plant growth regulator by releasing ethylene, a natural plant hormone. The following diagram illustrates the chemical breakdown of Ethephon and the subsequent ethylene signaling cascade in a plant cell.

Caption: Ethephon decomposition to ethylene and the subsequent signaling pathway in plants.

Analytical Workflow for Ethephon Detection

The following diagram outlines the key steps in a typical analytical workflow for the quantification of Ethephon in a sample matrix using LC-MS/MS with Ethephon-13C2 as an internal standard.

Caption: A generalized workflow for the analysis of Ethephon using an internal standard.

Ethephon-13C2 in Liquid Chromatography: A Technical Support Troubleshooting Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common peak shape issues encountered during the analysis of Ethephon-13C2 using liquid chromatography (LC). This resource is intended for researchers, scientists, and drug development professionals to help diagnose and resolve chromatographic problems, ensuring accurate and reliable quantification.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues in a question-and-answer format, offering potential causes and systematic solutions to common chromatographic problems observed with Ethephon-13C2.

Q1: Why is my Ethephon-13C2 peak tailing?

Peak tailing, where the peak's trailing edge is drawn out, is a common issue when analyzing polar and acidic compounds like Ethephon.[1][2]

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Secondary Interactions with Silanol Groups	Ethephon, being an acidic compound, can interact with residual silanol groups on the silica-based stationary phase, leading to tailing.[1][2] Solution: Lower the mobile phase pH to 2.5-3.0 using an additive like formic acid or phosphoric acid to suppress the ionization of silanol groups.[3]
Column Overload	Injecting too much sample can saturate the stationary phase, resulting in peak tailing.[3][4] Solution: Reduce the injection volume or dilute the sample and reinject.
Mismatched Injection Solvent	If the injection solvent is significantly stronger than the mobile phase, it can cause peak distortion.[1] Solution: Prepare the sample in a solvent that is as weak as or weaker than the initial mobile phase. Ideally, use the mobile phase itself as the sample diluent.
Column Contamination or Degradation	Accumulation of matrix components or degradation of the stationary phase can create active sites that cause tailing.[1][5] Solution: Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.
Extra-column Dead Volume	Excessive tubing length or improper fittings between the column and detector can lead to peak broadening and tailing.[1][3] Solution: Use tubing with a smaller internal diameter and ensure all connections are properly fitted to minimize dead volume.

Q2: My Ethephon-13C2 peak is splitting into two or more peaks. What is the cause?

Peak splitting can manifest as a "shoulder" on the main peak or a complete separation into multiple peaks for a single analyte.[6][7]

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Partially Blocked Column Frit	Particulates from the sample or mobile phase can clog the inlet frit of the column, causing the sample to flow unevenly onto the stationary phase.[6][8] Solution: Reverse-flush the column (if the manufacturer allows). If this doesn't resolve the issue, the frit or the entire column may need to be replaced.[6]
Column Bed Deformation (Void)	A void or channel in the column packing can create different flow paths for the analyte, resulting in split peaks.[2][5] Solution: This is often irreversible and requires replacing the column. To prevent this, avoid sudden pressure shocks and operate within the column's specified pH and pressure limits.[3]
Strong Injection Solvent	Injecting a sample in a solvent much stronger than the mobile phase can cause the analyte to spread unevenly at the head of the column.[5][9] Solution: Re-dissolve the sample in the mobile phase or a weaker solvent.
Co-elution with an Interferent	What appears to be a split peak might be the Ethephon-13C2 peak co-eluting with an interfering compound from the matrix. Solution: Adjust the mobile phase composition or gradient to improve separation. Utilizing mass spectrometry (MS) can help confirm if the split peaks have the same mass-to-charge ratio (m/z) as Ethephon-13C2.

Q3: What causes peak fronting for Ethephon-13C2?

Peak fronting, the opposite of tailing, results in a leading edge of the peak being sloped.[10]

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Sample Overload	Injecting a highly concentrated sample can lead to peak fronting.[4][11] Solution: Dilute the sample or reduce the injection volume.
Column Collapse	A sudden physical change in the column bed, often due to operating at high pH or temperature, can cause fronting.[11] Solution: This usually requires column replacement. Always operate within the manufacturer's recommended conditions.
Inappropriate Sample Solvent	Using a sample solvent that is not compatible with the mobile phase can lead to distorted peak shapes. Solution: Ensure the sample solvent is miscible with and ideally weaker than the mobile phase.

Experimental Protocols

Example LC-MS/MS Method for Ethephon Analysis

This protocol is a general guideline and may require optimization for specific matrices and instrumentation. Ethephon is highly polar and often requires specific chromatographic techniques for good retention and peak shape.[12][13]

Sample Preparation (Aqueous Matrix):

• Acidify the water sample to a pH below 4 with formic acid to ensure the stability of Ethephon.[14]

• Add an appropriate amount of Ethephon-13C2 internal standard solution.

• For complex matrices, a solid-phase extraction (SPE) cleanup using a mixed-mode anion exchange cartridge may be necessary to remove interferences.[12][13]

Liquid Chromatography Conditions:

Parameter	Recommendation for Reversed-Phase with Ion-Pairing	Recommendation for HILIC
Column	C18, 150 mm x 2.1 mm, 3 µm	HILIC, 100 mm x 2.1 mm, 3 µm
Mobile Phase A	5 mM Tetrabutylammonium (TBA) acetate in Water	10 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes	95% B to 50% B over 8 minutes
Flow Rate	0.3 mL/min	0.4 mL/min
Column Temperature	40 °C	35 °C
Injection Volume	10 µL	5 µL

Note: The use of an ion-pairing reagent like Tetrabutylammonium (TBA) can improve the retention of the anionic Ethephon on a reversed-phase column.[12][13] Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative approach for retaining highly polar compounds.[15]

Mass Spectrometry Conditions (Negative Ion Mode):

Parameter	Typical Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
MRM Transitions	Ethephon: m/z 143 > 79, Ethephon-13C2: m/z 145 > 79

Visualization of Troubleshooting Workflows

The following diagrams illustrate logical workflows for troubleshooting common peak shape problems.

Caption: Troubleshooting workflow for peak tailing.

Caption: Troubleshooting workflow for split peaks.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]
• 6. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 7. uhplcs.com [uhplcs.com]
• 8. support.waters.com [support.waters.com]
• 9. researchgate.net [researchgate.net]
• 10. uhplcs.com [uhplcs.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. epa.gov [epa.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Ethephon &amp; Ethephon-13C2 Analysis

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with Ethephon and its isotopically labeled internal standard, Ethephon-13C2. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during sample preparation, with a specific focus on resolving issues of low recovery for Ethephon-13C2.

Frequently Asked Questions (FAQs) - Low Ethephon-13C2 Recovery

Q1: What are the most common causes for low recovery of the Ethephon-13C2 internal standard?

Low recovery of Ethephon-13C2 can stem from several factors, primarily related to its chemical instability and interactions with the sample matrix during preparation. The most common causes include:

• Degradation due to pH: Ethephon is unstable in solutions with a pH above 5.0 and will decompose into ethylene, phosphate, and chloride ions.[1][2][3] Since Ethephon-13C2 has nearly identical chemical properties, it will undergo the same degradation.

• Inefficient Extraction: The high polarity of Ethephon can make its extraction from complex matrices challenging, leading to poor partitioning into the extraction solvent.

• Matrix Effects: Components in the sample matrix can interfere with the analytical signal, causing ion suppression or enhancement in mass spectrometry-based methods.[4]

• Issues with Solid-Phase Extraction (SPE): Problems during the SPE cleanup, such as improper sorbent choice, incorrect pH, or inappropriate washing and elution solvents, can lead to the loss of the internal standard.[5][6]

• Derivatization Problems: Incomplete or inefficient derivatization for Gas Chromatography (GC) analysis will result in poor recovery of the derivatized form of Ethephon-13C2.

Q2: My sample extract has a pH of 6.5. How will this affect the stability and recovery of Ethephon-13C2?

A pH of 6.5 is significantly above the stability threshold for Ethephon (pH < 5).[1][2] At this pH, both Ethephon and Ethephon-13C2 will rapidly degrade, leading to a substantial loss of the internal standard and the target analyte. It is crucial to acidify the sample and maintain a low pH throughout the extraction and cleanup process.

Ethephon Stability Data Summary

pH	Stability	Half-life (at 25°C)
< 3.5	Stable[3]	-
< 5	Stable[1][2]	-
7	Decomposes	2.4 days[2]

Q3: I am using Solid-Phase Extraction (SPE) for sample cleanup. What are the key parameters to optimize for good recovery of Ethephon-13C2?

For a highly polar compound like Ethephon, selecting the appropriate SPE sorbent and optimizing the methodology are critical for achieving high recovery. Consider the following:

• Sorbent Selection: Given Ethephon's polar and anionic nature, an anion-exchange SPE column is often a suitable choice.[7] Reversed-phase sorbents like C18 may not retain Ethephon effectively unless the sample is loaded under highly acidic conditions to suppress its ionization.

• Sample Loading: Ensure the sample is acidified (pH < 3.5) before loading onto the SPE cartridge to maximize retention.[4] The flow rate during loading should be slow and controlled to allow for adequate interaction between the analyte and the sorbent.[5]

• Washing Step: The wash solvent should be strong enough to remove interfering matrix components but weak enough to not elute Ethephon-13C2. A non-polar or weakly polar organic solvent might be appropriate.

• Elution Step: A strong, polar, and often acidic or basic solvent is required for elution. For anion-exchange SPE, elution is typically achieved with a high salt concentration or a solvent that shifts the pH to disrupt the ionic interaction. For instance, a mixture of methanol and hydrochloric acid has been used.[7]

Troubleshooting SPE for Polar Compounds

Issue	Potential Cause	Recommended Solution
Low Retention	Sorbent polarity mismatch.	Use a more appropriate sorbent (e.g., anion-exchange).[6]
Sample pH too high.	Acidify the sample to suppress ionization.[5]
Analyte Loss During Washing	Wash solvent is too strong.	Use a less polar or weaker wash solvent.[4]
Incomplete Elution	Elution solvent is too weak.	Increase the polarity or strength of the elution solvent; consider adding an acid or base.[6][8]

Experimental Protocols

Protocol 1: Acidified Liquid-Liquid Extraction (LLE) of Ethephon

This protocol is a general guideline for the extraction of Ethephon from a solid matrix.

• Homogenization: Homogenize 10 g of the sample with 20 mL of a 1 M citric acid solution to ensure an acidic environment.[9]

• Internal Standard Spiking: Spike the homogenized sample with a known concentration of Ethephon-13C2 solution.

• Extraction: Add 50 mL of acidified acetone (containing 0.05 N acetic acid) and shake vigorously for 15 minutes.[9]

• Centrifugation: Centrifuge the mixture at 4000 rpm for 10 minutes.

• Collection: Carefully decant the supernatant (the extraction solvent) into a clean collection tube.

• Re-extraction (Optional): For improved recovery, the remaining solid pellet can be re-extracted with another 50 mL of acidified acetone.

• Solvent Evaporation: The collected supernatant(s) can be concentrated under a gentle stream of nitrogen before further cleanup or analysis.

Protocol 2: Derivatization of Ethephon for GC Analysis

Ethephon is not volatile and requires derivatization for GC analysis. Methylation with diazomethane or silylation are common approaches.

• Sample Preparation: The extracted and cleaned-up sample containing Ethephon and Ethephon-13C2 should be evaporated to dryness.

• Reconstitution: Reconstitute the dry residue in a suitable solvent like acetone or acetonitrile.

• Derivatization with (Trimethylsilyl)diazomethane: Add an excess of (trimethylsilyl)diazomethane to the reconstituted sample. Allow the reaction to proceed for 30 minutes at room temperature.

• Quenching: Quench any remaining derivatizing agent by adding a small amount of acetic acid.

• Analysis: The derivatized sample is now ready for injection into the GC-MS or GC-FPD system.

Visual Troubleshooting Guides

The following diagrams provide a visual representation of the troubleshooting workflow for low Ethephon-13C2 recovery and the chemical degradation pathway of Ethephon.

Caption: A step-by-step workflow to diagnose the cause of low Ethephon-13C2 recovery.

Caption: The chemical breakdown of Ethephon under unstable conditions.

References

• 1. maguires.co [maguires.co]
• 2. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Plant Growth Promoter- Ethephon - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [cy.plant-growth-regulator.com]
• 4. benchchem.com [benchchem.com]
• 5. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 6. welch-us.com [welch-us.com]
• 7. Determination of ethephon residues in water by gas chromatography with cubic mass spectrometry after ion-exchange purification and derivatisation with N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Ethephon and Ethephon-13C2 Analysis by MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals optimizing tandem mass spectrometry (MS/MS) methods for the analysis of Ethephon and its stable isotope-labeled internal standard, Ethephon-13C2.

Frequently Asked Questions (FAQs)

Q1: What are the typical MS/MS transitions for Ethephon in negative ion mode?

A1: In negative ion mode electrospray ionization (ESI-), Ethephon typically forms a deprotonated molecule [M-H]⁻. Due to the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl), you will observe precursor ions at both m/z 143 and 145.[1] The most common fragmentation involves the loss of hydrogen chloride (HCl) to produce a product ion at m/z 107.[1] A secondary, often less intense, transition can be observed from the m/z 107 product ion, which corresponds to the loss of ethylene (C₂H₄), resulting in a fragment at m/z 79.[1]

Q2: How do I determine the MS/MS transitions for the Ethephon-13C2 internal standard?

A2: The fragmentation pattern of a stable isotope-labeled internal standard is generally assumed to be identical to its unlabeled counterpart. The key difference is the mass-to-charge ratio (m/z) of the precursor and any fragment ions that retain the isotopic labels. Since Ethephon-13C2 contains two ¹³C atoms, its deprotonated molecule [M-H]⁻ will have an m/z of 145. Following the same fragmentation pathway as unlabeled Ethephon, the loss of HCl will result in a product ion at m/z 109. If monitoring the secondary fragmentation, the loss of ¹³C₂H₄ from the m/z 109 ion will still result in a fragment at m/z 79, as the labeled carbons are lost in this step.

Q3: I am observing poor peak shape and retention for Ethephon. What could be the cause and how can I fix it?

A3: Ethephon is a highly polar compound, which can lead to poor retention on traditional reversed-phase columns and result in broad or tailing peaks.[1] Consider the following troubleshooting steps:

• Column Chemistry: Employ a column designed for polar analytes, such as a polar-embedded or polar-endcapped C18 column, or consider HILIC (Hydrophilic Interaction Liquid Chromatography).

• Mobile Phase Additives: The use of ion-pairing reagents, such as tetrabutylammonium (TBA) acetate, in the mobile phase or added directly to the sample can improve retention and peak shape.[1]

• pH Adjustment: Acidifying the mobile phase with a small amount of formic acid can help to suppress the ionization of the phosphonic acid group and improve peak shape.

Q4: My signal for Ethephon is suppressed when analyzing complex matrices. What are some strategies to overcome this?

A4: Matrix effects, particularly ion suppression, are a common challenge in LC-MS/MS analysis. Here are some strategies to mitigate them:

• Sample Preparation: Utilize a robust sample preparation method to remove interfering matrix components. Techniques like solid-phase extraction (SPE), particularly with anion-exchange properties, can be effective for the polar and acidic Ethephon.[1]

• Dilution: A simple "dilute-and-shoot" approach can sometimes be effective if the analyte concentration is high enough, as it reduces the concentration of matrix components introduced into the mass spectrometer.

• Internal Standard: The use of a stable isotope-labeled internal standard, such as Ethephon-13C2, is crucial. Since it co-elutes with the analyte and has very similar physicochemical properties, it can effectively compensate for signal suppression or enhancement during ionization.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Signal for Ethephon/Ethephon-13C2	Incorrect MS/MS transitions selected.	Verify the precursor and product ions in your instrument method. Use the values in Table 1 as a starting point.
Inefficient ionization.	Optimize ion source parameters such as spray voltage, gas flows, and source temperature. Ensure the mobile phase is compatible with negative ion mode ESI.
Analyte degradation.	Ethephon can be unstable at neutral or high pH. Ensure samples and standards are prepared in a slightly acidic solution (e.g., with 0.1% formic acid).
High Background Noise	Matrix interference.	Improve sample cleanup. Consider a more selective SPE sorbent or a multi-step extraction procedure.
Contaminated mobile phase or LC system.	Prepare fresh mobile phase with high-purity solvents and additives. Flush the LC system thoroughly.
Inconsistent Results/Poor Reproducibility	Inconsistent sample preparation.	Ensure precise and consistent execution of the sample preparation protocol. Use automated liquid handlers if available for high throughput.
Fluctuations in instrument performance.	Perform regular instrument calibration and performance checks. Monitor system suitability by injecting a standard at the beginning and end of each batch.
Internal standard not behaving similarly to the analyte.	While Ethephon-13C2 is an ideal internal standard, ensure it is added at an appropriate concentration and that there are no isotopic interferences.

Quantitative Data Summary

The following tables provide a summary of the optimized MS/MS transitions and typical instrument parameters for Ethephon and Ethephon-13C2. Note that optimal values may vary depending on the specific mass spectrometer and LC conditions used.

Table 1: Optimized MS/MS Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) - Typical Starting Point
Ethephon	143.0	107.0	-15 to -25
Ethephon	143.0	79.0	-25 to -35
Ethephon-13C2	145.0	109.0	-15 to -25
Ethephon-13C2	145.0	79.0	-25 to -35

Experimental Protocol: Optimization of MS/MS Transitions

This protocol outlines the steps for optimizing the collision energy for Ethephon and Ethephon-13C2 using a triple quadrupole mass spectrometer.

• Preparation of Tuning Solution:

  • Prepare a standard solution of Ethephon and Ethephon-13C2 at a concentration of approximately 1 µg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infusion and Precursor Ion Selection:

  • Infuse the tuning solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

  • Operate the mass spectrometer in negative ion mode.

  • Perform a full scan (Q1 scan) to confirm the presence of the deprotonated precursor ions ([M-H]⁻) for Ethephon (m/z 143) and Ethephon-13C2 (m/z 145).

• Product Ion Scan:

  • Select the precursor ion for Ethephon (m/z 143) in the first quadrupole (Q1).

  • Perform a product ion scan in the third quadrupole (Q3) with a fixed collision energy (e.g., -20 eV) to identify the major fragment ions. You should observe prominent peaks at m/z 107 and a smaller peak at m/z 79.

  • Repeat the product ion scan for the Ethephon-13C2 precursor ion (m/z 145). You should observe the corresponding shifted product ion at m/z 109 and the unshifted fragment at m/z 79.

• Collision Energy Optimization:

  • Set up a Multiple Reaction Monitoring (MRM) method.

  • For the transition m/z 143 -> 107, ramp the collision energy over a range (e.g., from -5 eV to -40 eV in 2 eV increments).

  • Monitor the intensity of the product ion at each collision energy value.

  • Plot the product ion intensity as a function of collision energy to generate a collision energy profile.

  • The optimal collision energy is the value that produces the highest intensity for the product ion.

  • Repeat this process for all desired transitions for both Ethephon and Ethephon-13C2 (e.g., 143 -> 79, 145 -> 109, and 145 -> 79).

• Final Method Development:

  • Once the optimal collision energies are determined, incorporate these values into your final LC-MS/MS acquisition method.

  • It is recommended to monitor at least two transitions per analyte for confident identification and quantification (a quantifier and a qualifier ion).

Experimental Workflow Diagram

Caption: Workflow for optimizing MS/MS transitions for Ethephon and its internal standard.

References

• 1. scispace.com [scispace.com]

Ethephon-13C2 Analytical Standard Stability: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Ethephon-13C2 analytical standards. Adherence to proper storage and handling protocols is critical to ensure the accuracy and reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Ethephon-13C2 in analytical standards?

A1: The stability of Ethephon-13C2 is primarily influenced by pH, temperature, and exposure to UV light. Like its unlabeled counterpart, Ethephon-13C2 is an organophosphorus compound that is stable in acidic aqueous solutions but degrades rapidly under neutral or alkaline conditions.[1][2][3] This degradation process is accelerated by higher temperatures.[4][5]

Q2: What is the main degradation pathway for Ethephon-13C2?

A2: The principal degradation pathway for Ethephon-13C2 is hydrolysis, which occurs at a pH greater than 5.0. This process breaks down the molecule into three main products: ethylene-1,2-13C2 gas, phosphate, and chloride ions.[6] A minor degradation pathway can also lead to the formation of 2-hydroxyethylphosphonic acid (HEPA).[7][8]

Q3: What are the recommended storage conditions for Ethephon-13C2 analytical standards?

A3: Ethephon-13C2 analytical standards, whether in neat form or as a stock solution, should be stored in a freezer at temperatures of -18°C or below to ensure long-term stability.[9] Working standards in solution should be stored in a refrigerator. All solutions should be protected from light.

Q4: What solvent should I use to prepare my Ethephon-13C2 stock and working solutions?

A4: To maintain stability, it is crucial to dissolve and dilute Ethephon-13C2 in an acidic solvent. Commonly recommended solvents include 0.1% formic acid in water, 0.7% phosphoric acid in water, or 0.1 N hydrochloric acid.[1][9][10] The use of acidic conditions prevents the hydrolysis of Ethephon-13C2. Some methods also utilize acetone or acetonitrile for the preparation of initial stock solutions.[11][12]

Q5: I am seeing inconsistent results in my analysis. Could this be related to the stability of my Ethephon-13C2 standard?

A5: Yes, inconsistent analytical results are a common symptom of standard instability. If your calibration curves are not linear, or if you observe a decrease in the peak area of your standard over time, it is highly likely that your Ethephon-13C2 standard is degrading. This is often due to improper storage or the use of a non-acidified solvent for dilution.

Q6: How quickly does Ethephon-13C2 degrade at different pH levels?

A6: The degradation of Ethephon is highly dependent on pH. In acidic conditions (pH 5), it is relatively stable, with a half-life of approximately 73.5 days. However, in neutral (pH 7) and alkaline (pH 9) solutions, the degradation is rapid, with half-lives of 2.4 days and 1.0 day, respectively.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Poor Peak Shape or Tailing	1. Interaction with the analytical column. 2. Degradation of the standard on the column.	1. Use a column suitable for polar acidic compounds. 2. Ensure the mobile phase is sufficiently acidic to maintain the protonated state of Ethephon-13C2.
Decreasing Peak Area Over Time	1. Degradation of the working standard solution. 2. Adsorption to glassware.	1. Prepare fresh working standards daily in an acidified solvent. 2. Use silanized glassware or polypropylene tubes for storing standard solutions.
Non-linear Calibration Curve	1. Degradation of higher concentration standards. 2. Saturation of the detector.	1. Prepare calibration standards fresh from a stock solution stored under recommended conditions. 2. Dilute the higher concentration standards and re-inject.
Presence of Unexpected Peaks	1. Degradation of Ethephon-13C2 to HEPA or other byproducts. 2. Impurities in the analytical standard.	1. Confirm the identity of the unexpected peaks using a mass spectrometer. The primary degradation product is ethylene, which is volatile. HEPA is a potential non-volatile degradant. 2. Check the certificate of analysis for your standard for information on potential impurities.

Quantitative Stability Data

The stability of Ethephon is significantly influenced by pH. The following table summarizes the hydrolysis half-life of Ethephon at different pH values. It is expected that Ethephon-13C2 will exhibit similar stability.

pH	Temperature (°C)	Half-life (t½)	Reference
5	25	73.5 days	[6][7]
7	25	2.4 days	[6][7]
9	25	1.0 day	[6]

Experimental Protocols

Preparation of Ethephon-13C2 Stock and Working Standard Solutions

This protocol is adapted from established methods for Ethephon and its isotopically labeled analogs.[9][10]

Materials:

• Ethephon-13C2 analytical standard (neat solid)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Solvent: 0.1% formic acid in HPLC-grade water

• Polypropylene storage vials

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Allow the neat Ethephon-13C2 standard to equilibrate to room temperature before opening.

  • Accurately weigh a suitable amount of the neat standard (e.g., 10 mg) using an analytical balance.

  • Quantitatively transfer the weighed standard to a volumetric flask (e.g., 100 mL).

  • Dissolve the standard in a small amount of 0.1% formic acid in water and then dilute to the mark with the same solvent.

  • Stopper the flask and mix thoroughly.

  • Transfer the stock solution to a polypropylene vial and store in a freezer at -18°C or below.

• Working Standard Solutions (e.g., 0.1 to 10 µg/mL):

  • Allow the stock solution to equilibrate to room temperature before use.

  • Prepare a series of dilutions from the stock solution using 0.1% formic acid in water to achieve the desired concentrations for your calibration curve.

  • Use calibrated pipettes and Class A volumetric flasks for all dilutions.

  • Store the working standard solutions in a refrigerator at 2-8°C and prepare fresh daily or as stability data permits.

Visualizations

Caption: Degradation pathway of Ethephon-13C2.

References

• 1. jfda-online.com [jfda-online.com]
• 2. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tips for improving the efficacy of ethephon PGR spray applications - MSU Extension [canr.msu.edu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. fao.org [fao.org]
• 7. bayer.com [bayer.com]
• 8. Peer review of the pesticide risk assessment of the active substance ethephon - PMC [pmc.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Isotopic Cross-Contribution Correction with Ethephon-13C2

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using Ethephon-13C2 as an internal standard in mass spectrometry-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-contribution and why is it a concern when using Ethephon-13C2?

A1: Isotopic cross-contribution, or isotopic cross-talk, occurs when the isotopic peaks of the unlabeled analyte (Ethephon) overlap with the signal of the labeled internal standard (Ethephon-13C2), and vice-versa.[1][2] This can lead to inaccuracies in quantification. It is a concern for several reasons:

• Natural Isotope Abundance: Unlabeled Ethephon contains naturally occurring heavy isotopes (e.g., ¹³C, ³⁷Cl, ¹⁸O) that contribute to signals at higher mass-to-charge ratios (m/z). These can interfere with the signal of the ¹³C-labeled internal standard.[3][4]

• Isotopic Purity of the Standard: The Ethephon-13C2 internal standard may not be 100% pure and can contain a small percentage of unlabeled Ethephon or molecules with incomplete labeling.[5] This contributes to the signal at the m/z of the unlabeled analyte.

• Analyte Concentration: At high concentrations of the unlabeled analyte relative to the internal standard, the contribution of its natural isotopes to the internal standard's signal becomes more significant.[1]

Q2: How do I determine the isotopic distribution of my Ethephon-13C2 standard?

A2: The precise isotopic distribution and purity of your Ethephon-13C2 standard will be provided in the Certificate of Analysis (CoA) from the manufacturer.[6][7][8] This document is crucial for accurate correction calculations. It will specify the percentage of the desired M+2 isotopologue (both carbons are ¹³C) and the percentages of other isotopologues (e.g., M+0, M+1).

Q3: What are the key steps to correct for isotopic cross-contribution?

A3: The correction process involves mathematically deconvoluting the overlapping signals. The general steps are:

• Determine the theoretical natural isotopic distribution of unlabeled Ethephon based on the natural abundance of all its constituent elements.

• Obtain the isotopic distribution of your specific lot of Ethephon-13C2 from its Certificate of Analysis.

• Measure the raw signal intensities for both the unlabeled Ethephon and the Ethephon-13C2 mass isotopologues in your samples.

• Set up a system of linear equations that describes how the true concentrations of the analyte and the internal standard contribute to the measured signals, taking into account their respective isotopic distributions.[4]

• Solve these equations to find the corrected concentrations of your analyte. Several software tools and scripts are available to perform these calculations.[9][10]

Troubleshooting Guide

Problem	Possible Cause	Solution
Non-linear calibration curve	Significant isotopic cross-contribution from the analyte to the internal standard, especially at high analyte concentrations.[1][11]	1. Implement a mathematical correction for isotopic overlap. 2. Use a higher concentration of the internal standard to minimize the relative contribution from the analyte.[11] 3. If possible, use a more highly labeled standard (e.g., with more heavy isotopes) to shift its mass further from the analyte's isotopic cluster.
Inaccurate quantification at low analyte levels	Contribution from isotopic impurities in the Ethephon-13C2 standard to the analyte signal.	1. Carefully account for the M+0 and M+1 peaks of the internal standard (as specified in the CoA) in your correction calculations. 2. Analyze a blank sample containing only the internal standard to quantify its contribution to the analyte's m/z.
Corrected data shows high variability	Incorrect isotopic abundance values used in the correction algorithm.	1. Ensure you are using the precise isotopic distribution from the Certificate of Analysis for your specific lot of Ethephon-13C2. 2. Use up-to-date and accurate natural isotopic abundance values for all elements in Ethephon.

Experimental Protocol: Isotopic Correction for Ethephon Analysis

This protocol outlines the steps for correcting for isotopic cross-contribution in a typical LC-MS/MS experiment using Ethephon-13C2 as an internal standard.

1. Determine Natural Isotopic Abundance of Ethephon

First, calculate the theoretical isotopic distribution of unlabeled Ethephon (C₂H₆ClO₃P) based on the natural abundances of its constituent elements.

Element	Isotope	Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.9885
²H	0.0115
Chlorine	³⁵Cl	75.78
³⁷Cl	24.22
Oxygen	¹⁶O	99.757
¹⁷O	0.038
¹⁸O	0.205
Phosphorus	³¹P	100

Note: These values are standard abundances and may vary slightly.[12]

2. Characterize the Ethephon-13C2 Internal Standard

Obtain the Certificate of Analysis (CoA) for your specific lot of Ethephon-13C2. For this example, we will assume the following hypothetical distribution, but you must use the values from your CoA :

Isotopologue	Abundance (%)
M+0 (Unlabeled)	0.5
M+1 (One ¹³C)	1.5
M+2 (Two ¹³C)	98.0

3. Sample Analysis by LC-MS/MS

• Prepare your calibration standards and samples.

• Spike all samples and standards with a known concentration of Ethephon-13C2.

• Analyze the samples using an appropriate LC-MS/MS method, monitoring the transitions for both unlabeled Ethephon and Ethephon-13C2.

4. Data Extraction and Correction

• Extract the peak areas for the primary mass isotopologues of both the analyte and the internal standard. For Ethephon, this will be primarily the M+0 and M+2 peaks, but also consider the M+1 and M+4 (due to ³⁷Cl) peaks.

• Use a correction algorithm to solve for the true analyte concentration. A simplified representation of the system of equations is:

  Measured_Analyte_Signal = (Analyte_Conc * Analyte_M0_Abundance) + (IS_Conc * IS_M0_Impurity) Measured_IS_Signal = (Analyte_Conc * Analyte_M2_Abundance) + (IS_Conc * IS_M2_Abundance)

  Where "Abundance" and "Impurity" refer to the fractional contributions from the respective isotopic distributions. More complex matrix-based calculations are often used in software packages to account for all contributing isotopes.[3][13]

Visualizations

Caption: Workflow for Isotopic Correction.

Caption: Isotopic Signal Contribution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. en-trust.at [en-trust.at]
• 5. Correcting for Naturally Occurring Mass Isotopologue Abundances in Stable-Isotope Tracing Experiments with PolyMID - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. clearsynth.com [clearsynth.com]
• 9. researchgate.net [researchgate.net]
• 10. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 11. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Correction of 13C mass isotopomer distributions for natural stable isotope abundance - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethephon-13C2 Purity and Analysis: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purity assessment of Ethephon-13C2 and troubleshooting potential interferences during analysis.

Frequently Asked Questions (FAQs)

Q1: What is Ethephon-13C2 and what is its primary application in research?

A1: Ethephon-13C2 is a stable isotope-labeled version of Ethephon, a widely used plant growth regulator.[1][2] In a research context, Ethephon-13C2 serves as an internal standard for the quantification of Ethephon residues in various matrices, such as soil, water, and agricultural products.[1] The use of a stable isotope-labeled internal standard is a robust analytical practice that corrects for variations in sample preparation and instrument response, leading to more accurate and precise measurements.

Q2: How is the purity of Ethephon-13C2 analytical standards typically specified?

A2: The purity of Ethephon-13C2 standards is defined by two key parameters: chemical purity and isotopic enrichment. Chemical purity refers to the percentage of the material that is Ethephon, while isotopic enrichment indicates the percentage of the molecule that contains the 13C isotopes. This information is detailed in the Certificate of Analysis (CoA) provided by the supplier. It is crucial to consult the CoA for the specific lot of the standard being used.

Q3: What are the recommended storage and handling conditions for Ethephon-13C2?

A3: Ethephon-13C2, like its unlabeled counterpart, is sensitive to pH. Aqueous solutions are stable at a pH below 3.5.[3] At a higher pH, it begins to hydrolyze, releasing ethylene gas.[3] Therefore, it is recommended to store Ethephon-13C2 in a cool, dry place, protected from light.[4] For solutions, it is best to use a slightly acidic aqueous solvent (e.g., 0.1% formic acid in water) and store them at low temperatures (refrigerated or frozen) to ensure stability.[3] Always allow solutions to warm to room temperature before use.

Q4: Which analytical technique is most suitable for the purity assessment of Ethephon-13C2?

A4: The most common and effective technique for the analysis of Ethephon and its isotopically labeled standards is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2] This method offers high sensitivity and selectivity, allowing for accurate quantification even in complex matrices. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but often requires a derivatization step to make the analyte more volatile.

Purity Assessment and Analytical Methods

The purity of Ethephon-13C2 is a critical factor for its use as an internal standard. The following table summarizes typical specifications for Ethephon standards.

Table 1: Typical Specifications for Ethephon Analytical Standards

Parameter	Specification	Method of Analysis
Chemical Purity	≥ 90% (for technical grade)	LC-MS/MS, NMR
Isotopic Enrichment	Typically > 99% for 13C2	Mass Spectrometry
Appearance	White to off-white crystalline solid	Visual Inspection

Note: Users should always refer to the Certificate of Analysis provided by the supplier for lot-specific data.

Experimental Protocol: Purity Assessment by LC-MS/MS

This protocol outlines a general procedure for the analysis of Ethephon-13C2 using LC-MS/MS.

1. Preparation of Standard Solutions:

• Accurately weigh a known amount of the Ethephon-13C2 standard.

• Dissolve the standard in a suitable solvent, such as 0.1% formic acid in water, to prepare a stock solution (e.g., 100 µg/mL).

• Perform serial dilutions of the stock solution to prepare a series of calibration standards at different concentrations.

2. LC-MS/MS System and Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column, such as a C18, or a column designed for polar compounds.

• Mobile Phase: A gradient of water and acetonitrile, both containing an acidifier like 0.1% formic acid, is commonly used.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI) mode.

• MS/MS Transitions: Monitor specific precursor-to-product ion transitions for both Ethephon and Ethephon-13C2.

Table 2: Example LC-MS/MS Parameters for Ethephon Analysis

Parameter	Setting
Column	Reversed-phase C18, 150 mm x 2.1 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Ionization Mode	ESI Negative
Precursor Ion (Ethephon)	m/z 143
Product Ion (Ethephon)	m/z 79, 107
Precursor Ion (Ethephon-13C2)	m/z 145
Product Ion (Ethephon-13C2)	m/z 79, 109

Troubleshooting Guide

This section addresses common issues encountered during the analysis of Ethephon-13C2.

Table 3: Troubleshooting Common Issues in Ethephon-13C2 Analysis

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing, Broadening, Splitting)	- Column contamination or degradation.- Inappropriate mobile phase pH.- Injection of sample in a solvent stronger than the mobile phase.	- Flush or replace the column.- Ensure the mobile phase pH is acidic (e.g., pH 2-3).- Dissolve the sample in the initial mobile phase.
Low Signal Intensity / Ion Suppression	- Matrix effects from co-eluting contaminants.- Dirty ion source.- Inefficient ionization.	- Improve sample cleanup (e.g., use Solid Phase Extraction - SPE).- Dilute the sample.- Clean the ion source.- Optimize MS parameters (e.g., spray voltage).
Retention Time Shifts	- Changes in mobile phase composition.- Column aging.- Fluctuations in column temperature.	- Prepare fresh mobile phase.- Equilibrate the column thoroughly before analysis.- Use a column oven to maintain a stable temperature.
High Background Noise	- Contaminated mobile phase or LC system.- Sample carryover.	- Use high-purity solvents and additives.- Flush the LC system.- Implement a robust needle wash procedure in the autosampler.
Inaccurate Quantification	- Instability of the standard solution.- Incorrect preparation of calibration standards.- Presence of interfering substances.	- Prepare fresh standard solutions in an acidic solvent and store them properly.- Verify the accuracy of pipettes and balances.- Evaluate for and mitigate interferences through improved sample preparation or chromatography.

Visualizing Workflows and Relationships

Experimental Workflow for Ethephon-13C2 Purity Assessment

Caption: Workflow for Ethephon-13C2 purity assessment by LC-MS/MS.

Troubleshooting Logic for Potential Interferences

Caption: Troubleshooting logic for identifying and addressing interferences.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scispace.com [scispace.com]
• 3. Ethephon | C2H6ClO3P | CID 27982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. assets.greenbook.net [assets.greenbook.net]

Calibration curve linearity issues with Ethephon-13C2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering calibration curve linearity issues with Ethephon-13C2 in analytical experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My calibration curve for Ethephon is non-linear, showing a downward curve at higher concentrations. What are the potential causes?

A1: Non-linearity at higher concentrations, often referred to as a "rollover" effect, can be attributed to several factors:

• Detector Saturation: The mass spectrometer detector has a limited dynamic range. At high analyte concentrations, the detector can become saturated, leading to a non-proportional response.

• Ion Suppression: In electrospray ionization (ESI), high concentrations of the analyte and co-eluting matrix components can compete for ionization, leading to a decrease in ionization efficiency for the analyte and the internal standard.[1][2]

• Formation of Adducts or Dimers: At high concentrations, Ethephon may form dimers or adducts that are not monitored, leading to a lower-than-expected response for the target ion.

Troubleshooting Steps:

• Dilute Standards and Samples: Prepare a more diluted set of calibration standards and dilute your samples to fall within the linear range of the detector.

• Optimize MS Detector Settings: Adjust detector gain and other relevant parameters to extend the linear dynamic range. Consult your instrument manual for specific guidance.

• Improve Chromatographic Separation: Optimize your LC method to better separate Ethephon from matrix components that may cause ion suppression.[3]

Q2: I am observing poor linearity (low R² value) across my entire calibration range. What should I investigate?

A2: A low coefficient of determination (R²) indicates a poor fit of the data to the linear model.[4][5] This can stem from issues with standard preparation, instrument performance, or the analytical method itself.

Troubleshooting Steps:

• Verify Standard Preparation: Inaccuracies in preparing stock solutions and serial dilutions are a common source of error.[6]

  • Ensure the purity of the Ethephon and Ethephon-13C2 standards.

  • Use calibrated pipettes and Class "A" volumetric flasks.[7][8]

  • Allow solutions to equilibrate to room temperature before use.[7][8]

• Check for Ethephon Degradation: Ethephon is unstable at pH values above 3.5, degrading to ethylene, phosphate, and chloride ions.[9] Ensure all solutions, including your mobile phase, are sufficiently acidic. The use of 0.1% formic acid or 0.7% phosphoric acid in water is common.[7][8]

• Assess Internal Standard (IS) Performance:

  • IS Purity: Verify the isotopic purity of the Ethephon-13C2. Impurities can affect the accuracy of the quantification.

  • IS Concentration: Ensure the internal standard is added at a consistent and appropriate concentration across all standards and samples.

  • Cross-Contribution: At high concentrations of Ethephon, the natural abundance of ¹³C in the native analyte can contribute to the signal of the Ethephon-13C2, and vice-versa. This is more likely if the mass difference between the analyte and the IS is small.[10][11]

Q3: The response of my internal standard, Ethephon-13C2, is not consistent across the calibration curve. Why is this happening?

A3: An inconsistent internal standard response can significantly impact the linearity and accuracy of your results. Potential causes include:

• Matrix Effects: Components in the sample matrix can enhance or suppress the ionization of the internal standard.[12][13][14] This is particularly relevant when analyzing complex matrices.

• Inconsistent Pipetting: Errors in adding the internal standard solution to each standard and sample will lead to variable responses.

• IS Degradation: If the internal standard is not stored properly or is in a solution that promotes degradation, its concentration may change over time.[15]

Troubleshooting Steps:

• Evaluate Matrix Effects: Prepare matrix-matched calibration standards by spiking blank matrix extract with your calibration standards.[2] If the slope of the matrix-matched curve is significantly different from the solvent-based curve, matrix effects are present.

• Refine Sample Preparation: Incorporate a sample cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components.[1]

• Review Pipetting Technique: Ensure consistent and accurate addition of the internal standard to all vials.

Experimental Protocols

Preparation of Ethephon Calibration Standards

This protocol is a general guideline and may need to be adapted based on your specific instrumentation and sample matrix.

• Primary Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 10 mg of Ethephon analytical standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with 0.1% formic acid in water.[7] Store this solution in a freezer when not in use.[7]

• Internal Standard Stock Solution (e.g., 100 µg/mL):

  • Prepare a stock solution of Ethephon-13C2 in the same manner as the Ethephon primary stock solution.

• Working Standard Solutions:

  • Prepare a series of intermediate and working standard solutions by serially diluting the primary stock solutions with 0.1% formic acid in water.

• Calibration Curve Standards (e.g., 0.5 - 100 ng/mL):

  • Into a series of vials, add the appropriate volume of each Ethephon working standard solution.

  • To each vial, add a constant volume of an Ethephon-13C2 working solution to achieve a consistent final concentration (e.g., 10 ng/mL).

  • Bring all vials to the same final volume with your analysis solvent (e.g., mobile phase).

Typical LC-MS/MS Parameters for Ethephon Analysis

The following table summarizes typical starting parameters for an LC-MS/MS method for Ethephon. Optimization will be required for your specific instrument and application.[5][7][8]

Parameter	Typical Value
LC Column	Reversed-phase C18 (e.g., Phenomenex Aqua C18, 150 mm x 4.6 mm, 3 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Isocratic or a shallow gradient depending on the matrix
Flow Rate	0.5 - 1.0 mL/min
Injection Volume	10 - 25 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MS/MS Transitions	Ethephon: m/z 143 → 107 (Quantifier), m/z 143 → 79 (Qualifier)
Ethephon-13C2: m/z 145 → 109 (or appropriate for labeling pattern)

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for calibration curve linearity issues.

Caption: Degradation pathway of Ethephon under non-acidic conditions.

References

• 1. Ethephon by LC MSMS - Chromatography Forum [chromforum.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. andyjconnelly.wordpress.com [andyjconnelly.wordpress.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices | MDPI [mdpi.com]
• 14. bataviabiosciences.com [bataviabiosciences.com]
• 15. fao.org [fao.org]

Reference Data & Comparative Studies

A Comparative Guide to Ethephon Analysis: Method Validation Utilizing Isotopic Labeling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Ethephon, a widely used plant growth regulator. Particular focus is given to the robust and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method employing an isotopically labeled internal standard, Ethephon-¹³C₂, for accurate quantification. This document outlines the superior performance of this method against alternative techniques and provides the necessary experimental details for its implementation and validation.

Introduction to Ethephon Analysis

Ethephon (2-chloroethylphosphonic acid) is a systemic plant growth regulator that releases ethylene upon decomposition, influencing various physiological processes in plants. Due to its widespread use, sensitive and reliable analytical methods are crucial for monitoring its residues in environmental and agricultural samples. While various techniques exist, the use of an isotopically labeled internal standard, such as Ethephon-¹³C₂, in conjunction with LC-MS/MS has become the gold standard for its precision and accuracy.

Comparison of Analytical Methods

The primary methods for Ethephon analysis include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography (GC) with various detectors, and Ion Chromatography (IC). The LC-MS/MS method, particularly when using an isotopic internal standard, offers significant advantages in terms of selectivity and sensitivity.

Method	Principle	Common Detector(s)	Use of Internal Standard	Key Advantages	Key Disadvantages
LC-MS/MS with Ethephon-¹³C₂	Direct analysis of Ethephon.	Triple Quadrupole Mass Spectrometer (QqQ-MS)	Yes (Isotopic)	High selectivity and sensitivity, compensates for matrix effects and extraction losses.[1][2]	Higher initial instrument cost.
GC-Headspace	Indirect analysis via thermal decomposition to ethylene.[3][4]	Flame Ionization Detector (FID), Mass Spectrometer (MS)	No	Simple sample preparation, suitable for routine analysis.[3]	Indirect measurement can be less specific, potential for interference.[4]
GC with Derivatization	Chemical modification of Ethephon to a more volatile compound.	Flame Photometric Detector (FPD), Mass Spectrometer (MS)	No	Can achieve good sensitivity.	Derivatization can be complex and introduce variability.[5][6]
Ion Chromatography (IC)	Separation based on ionic interaction.	Conductivity Detector, Mass Spectrometer (MS)	No	Suitable for highly polar and ionic compounds.[7][8]	Can have lower resolution and sensitivity compared to LC-MS/MS.

Performance Data: LC-MS/MS with Isotopic Internal Standard vs. Alternatives

The following table summarizes typical performance data for the analysis of Ethephon using different methodologies. The use of an isotopically labeled internal standard like Ethephon-¹³C₂ (data presented here is analogous to methods using Ethephon-d4) significantly improves recovery and reproducibility.

Parameter	LC-MS/MS with Isotopic Standard	GC-Headspace	GC with Derivatization
Matrix	Soil, Water, Agricultural Products	Agricultural Products	Feeds, Agricultural Products
Recovery (%)	90-110%	88.3-98.6%[3]	81.8-90.8%[6]
Limit of Quantification (LOQ)	0.02 µg/L (water)[9], 5 ng/g (soil)[1]	0.1 ppm[3]	0.05 mg/kg[6]
Reproducibility (RSD)	< 15%	2.2-7.5%[3]	< 11%[6]

Experimental Protocols

Key Experiment: Ethephon Analysis by LC-MS/MS with Ethephon-¹³C₂ Internal Standard

This protocol is a representative method for the analysis of Ethephon in various matrices.

1. Sample Preparation (QuPPe Method) [4][10]

• Homogenization: Homogenize the sample (e.g., fruit, vegetable, soil). For dried samples, rehydration may be necessary.

• Extraction:

  • Weigh a representative amount of the homogenized sample (e.g., 10 g) into a 50 mL centrifuge tube.

  • Add the Ethephon-¹³C₂ internal standard solution.

  • Add acidified methanol (e.g., methanol with 1% formic acid).

  • Shake vigorously for a specified time (e.g., 1 minute).

  • Centrifuge at high speed (e.g., 5000 rpm for 5 minutes).

• Filtration: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: Anionic Polar Pesticide Column or equivalent.[10]

  • Mobile Phase: A gradient of aqueous ammonium formate and methanol is commonly used.[11][12]

  • Flow Rate: Typically 0.3-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[13]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Ethephon: Monitor at least two specific transitions (e.g., quantifier and qualifier ions).

    • Ethephon-¹³C₂: Monitor the corresponding transitions for the internal standard.

3. Quantification

Quantification is based on the ratio of the peak area of the analyte (Ethephon) to the peak area of the internal standard (Ethephon-¹³C₂). A calibration curve is constructed using standards containing a fixed amount of the internal standard and varying concentrations of the analyte.

Visualizations

Logical Workflow for Method Comparison

Caption: Decision workflow for selecting an appropriate Ethephon analysis method.

Experimental Workflow for LC-MS/MS Analysis

Caption: Step-by-step workflow for Ethephon analysis using LC-MS/MS.

Conclusion

The analysis of Ethephon using LC-MS/MS with an isotopically labeled internal standard, such as Ethephon-¹³C₂, offers unparalleled accuracy, precision, and specificity. This method effectively mitigates matrix effects and variations in extraction efficiency, making it the recommended approach for regulatory monitoring, research, and quality control in drug development where precise quantification is paramount. While alternative methods like GC-Headspace offer simplicity for routine screening, they lack the specificity and robustness of the LC-MS/MS technique. The detailed protocols and comparative data presented in this guide provide a solid foundation for the validation and implementation of reliable Ethephon analysis in a laboratory setting.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. jfda-online.com [jfda-online.com]
• 4. relana-online.de [relana-online.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. [Development and performance evaluation of a GC-FPD method for quantification of ethephon in feeds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. scispace.com [scispace.com]
• 10. waters.com [waters.com]
• 11. A QUICK, SIMPLE, SENSITIVE AND SELECTIVE LC-MS/MS METHOD USED FOR THE SCREENING OF ETHEPHON, GLYPHOSATE AND AMINOMETHYLPHOSPHONIC ACID FROM WATER AND FOOD SAMPLES | ABM [abmj.ro]
• 12. researchgate.net [researchgate.net]
• 13. Analysis of highly polar pesticides in foods by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Ethephon-13C2 vs. Deuterated Ethephon: A Comparative Guide to Internal Standards in Quantitative Analysis

In the precise world of analytical chemistry, particularly in drug development and residue analysis, the choice of an appropriate internal standard is critical for accurate and reliable quantification. For the analysis of Ethephon, a widely used plant growth regulator, stable isotope-labeled (SIL) internal standards are the preferred choice. This guide provides a detailed comparison between two types of SIL internal standards for Ethephon: Ethephon-13C2 and deuterated Ethephon (e.g., Ethephon-d4). This comparison is based on established principles of stable isotope dilution analysis and available experimental data.

The Critical Role of Internal Standards

The ideal internal standard should be chemically and physically identical to the analyte, differing only in mass.[1] This ensures that it experiences the same fate as the analyte during sample preparation, chromatography, and ionization, thereby accurately correcting for variations in extraction recovery, matrix effects, and instrument response.[1][2] Stable isotope-labeled standards, where atoms are replaced by their heavier, non-radioactive isotopes (e.g., ¹³C for ¹²C, ²H or D for ¹H), are considered the gold standard for mass spectrometry-based quantification.[1][2][3][4]

Performance Comparison: Ethephon-13C2 vs. Deuterated Ethephon

While both ¹³C-labeled and deuterated standards are used, their performance can differ significantly due to the "isotope effect." The larger relative mass difference between deuterium and hydrogen (100%) compared to ¹³C and ¹²C can lead to differences in physicochemical properties.[5][6]

Key Performance Parameters

Parameter	Deuterated Ethephon (e.g., Ethephon-d4)	Ethephon-13C2 (Predicted Performance)	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the unlabeled Ethephon.[1][4][7] This is a known issue with deuterated standards in liquid chromatography.	Expected to co-elute perfectly with Ethephon.[1][4][7]	Perfect co-elution of ¹³C-labeled standards provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1] A chromatographic shift, as seen with deuterated standards, can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising quantification.[7]
Accuracy & Precision	Can lead to inaccuracies. One study demonstrated a 40% error in an example due to chromatographic shifts.[7] However, validated methods using deuterated ethephon have shown acceptable mean recoveries (e.g., 101% with 8.5% RSD in surface water).[8]	Expected to provide higher accuracy and precision due to superior co-elution and stability.[1][7]	The closer physicochemical properties of ¹³C-labeled standards to the analyte result in more reliable and reproducible quantification, especially in complex matrices.[1][7]
Correction for Matrix Effects	The chromatographic shift can lead to differential matrix effects between the analyte and the internal standard, compromising accurate quantification.[1]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1]	For complex biological matrices where significant matrix effects are expected, ¹³C-labeled standards are the superior choice.[1]
Isotopic Stability	Susceptible to back-exchange of deuterium atoms with protons from the solvent, especially if the label is on an exchangeable site (e.g., -OH, -NH).[1][4][7] While the deuterium atoms in Ethephon-d4 are on carbon atoms and generally stable, the potential for exchange under certain conditions should be considered.	Highly stable. Carbon-13 labels are incorporated into the carbon backbone of the molecule and are not susceptible to exchange.[7]	The high stability of ¹³C-labels ensures the integrity of the internal standard throughout the analytical process.
Commercial Availability & Cost	Deuterated Ethephon (Ethephon-d4) is commercially available and has been used in various analytical methods.[8][9][10] Generally, deuterated standards are less expensive to synthesize than their ¹³C-labeled counterparts.[11]	Ethephon-13C2 may be less readily available and potentially more expensive.	The choice may be influenced by budget and the availability of the specific labeled compound.

Experimental Protocols: Analysis of Ethephon using a Deuterated Internal Standard

Several validated methods for the determination of Ethephon residues in various matrices using deuterated Ethephon (Ethephon-d4) as an internal standard have been published. Below is a summary of a typical experimental protocol for water analysis.

Sample Preparation (Water Samples) [8][9]

• Transfer 10 mL of the water sample into a suitable container.

• Acidify the sample by adding 0.050 mL of formic acid.

• Add the internal standard solution (e.g., 0.1 mL of a 1.0 µg/mL Ethephon-d4 solution).

• Stopper the container and shake well.

• Transfer an aliquot to a vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions [8]

Parameter	Condition
HPLC System	AB Sciex API 5500 MS or equivalent
Column	Phenomenex Aqua C18, 4.6 mm x 150 mm, 3 µm
Column Temperature	60°C
Mobile Phase	Isocratic: 95% 0.1% aqueous formic acid : 5% 0.1% formic acid in acetonitrile
Injection Volume	20 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Monitoring	Multiple Reaction Monitoring (MRM)
MRM Transitions	Ethephon (Quantitation): m/z 142.9 → 107.0Ethephon (Confirmation): m/z 106.8 → 78.8Ethephon-d4 (Internal Standard): m/z 146.9 → 111.0

Visualizing the Workflow and Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: A typical workflow for quantitative analysis using an internal standard.

Caption: Chromatographic co-elution of ¹³C-labeled vs. deuterated standards.

Conclusion and Recommendations

The choice between Ethephon-13C2 and deuterated Ethephon as an internal standard depends on the specific requirements of the analytical method.

• Deuterated Ethephon can be a cost-effective option and has been successfully used in validated methods.[8][9][10] However, researchers must be aware of the potential for chromatographic shifts and isotopic instability, which can impact accuracy, especially in complex matrices.[1][4][7] Thorough method validation is crucial to ensure that these potential issues do not compromise the results.

• Ethephon-13C2 , based on the well-established principles of stable isotope labeling, is predicted to be the superior internal standard.[1][4] Its identical chromatographic behavior to the native analyte ensures more accurate correction for matrix effects and leads to higher precision and accuracy.[1][7] For the most demanding applications, such as regulatory submissions or studies requiring the highest level of accuracy, the investment in a ¹³C-labeled standard is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. caymanchem.com [caymanchem.com]

Inter-laboratory comparison of Ethephon quantification methods

An Inter-laboratory Guide to Ethephon Quantification Methods

This guide provides a comparative overview of common analytical methods for the quantification of Ethephon, a widely used plant growth regulator. The performance and protocols of various techniques are summarized to assist researchers, scientists, and drug development professionals in selecting the most suitable method for their specific application and matrix.

Performance Comparison of Ethephon Quantification Methods

The selection of an appropriate analytical method for Ethephon quantification is critical and depends on factors such as the sample matrix, required sensitivity, and available instrumentation. The following table summarizes key performance metrics from various validation studies.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD/CV %)
LC-MS/MS	Water	0.02 µg/L[1]	0.5 ng/mL (0.5 µg/L)[2][3]	70-120%[3]	≤20%[3]
LC-MS/MS	Fruits (Bananas)	0.92 mg/kg[4]	2.7 mg/kg[4]	-	-
LC-MS/MS	Grapes, Tomatoes, Lentils	-	0.01 µg/kg	70-120%[5]	-
LC-MS/MS	Grapes	0.025 mg/kg[6]	0.050 mg/kg[6]	-	-
LC-MS/MS	Soil & Sediment	-	5 ng/g[7]	-	-
GC-MS (with derivatization)	Fruits & Vegetables	4 pg (instrumental)[8]	11 pg (instrumental)[8]	78.6-109%[8]	2.65-6.41%[8]
GC-MS (with derivatization)	Water	-	0.1 µg/L[9]	88% (mean)[9]	17%[9]
Headspace GC-FID	Agricultural Products	0.1 ppm (mg/kg)[10]	-	88.3-98.6%[10]	2.2-7.5%[10]
Nanosensor (Fluorescence)	Fruits (in-field)	29.6 nM[11]	-	-	-

Note: LOD/LOQ values can be defined differently across studies (e.g., instrumental vs. method detection limit). Direct comparison should be made with caution. RSD = Relative Standard Deviation; CV = Coefficient of Variation.

Experimental Protocols and Workflows

Detailed methodologies for the most prevalent Ethephon quantification techniques are outlined below.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a direct analysis method known for its high selectivity and sensitivity, often requiring minimal sample cleanup. The QuPPe (Quick Polar Pesticides Method) approach is frequently adapted for Ethephon.[12][13]

Experimental Protocol:

• Sample Homogenization: Weigh a representative portion of the sample (e.g., 10 g) into a centrifuge tube.[5]

• Extraction: Add an appropriate extraction solvent. For many fruits and vegetables, acidified methanol or water is used.[5][12] For instance, add 10 mL of deionized water, shake, then add 10 mL of dichloromethane to partition and purify the aqueous extract.[5] For water samples, direct injection after acidification and addition of an internal standard is common.[2]

• Centrifugation: Centrifuge the sample to separate the solid matrix from the liquid extract (e.g., 3000-5000 rpm for 5-10 minutes).[5][7]

• Filtration & Injection: Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm) into an autosampler vial.[5]

• LC-MS/MS Analysis: Inject the filtered extract into the LC-MS/MS system. Separation is often achieved on a C18 or HILIC column.[2][14] Detection is performed in negative ion mode, monitoring for specific precursor and product ion transitions for Ethephon (e.g., m/z 143 > 107).[1] Quantification is typically based on an external calibration curve or by using an isotopically labeled internal standard like Ethephon-d4.[2][7]

LC-MS/MS workflow for Ethephon analysis.

Headspace Gas Chromatography (Headspace GC)

This is an indirect method that quantifies Ethephon by converting it to ethylene gas under alkaline conditions. The ethylene in the vial's headspace is then measured by GC, often with a Flame Ionization Detector (FID).[10][12]

Experimental Protocol:

• Sample Preparation: Place a homogenized sample (e.g., 5 g) into a headspace vial.[10] Add water and acetone to aid the reaction and ensure uniformity.[10]

• Alkaline Decomposition: Add a concentrated alkaline solution (e.g., 30% KOH) to the vial and seal it immediately.[10] This reaction converts Ethephon to ethylene gas.

• Incubation: Incubate the sealed vial in a heated shaking water bath (e.g., 60°C for 3 hours) to ensure complete conversion and equilibrium between the liquid and gas phases.[10]

• Headspace Sampling: After incubation and cooling, use a gas-tight syringe to withdraw a known volume (e.g., 1 mL) of the headspace gas.[10]

• GC Analysis: Inject the gas sample into the GC-FID system. The amount of ethylene detected is proportional to the amount of Ethephon in the original sample.[10] Quantification is performed using a calibration curve prepared by reacting known concentrations of Ethephon standard under the same conditions.[10]

Headspace GC workflow for indirect Ethephon analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Direct GC analysis of the highly polar and non-volatile Ethephon is challenging. This method involves a chemical derivatization step to convert Ethephon into a more volatile compound suitable for GC analysis.

Experimental Protocol:

• Extraction: Extract Ethephon from the homogenized sample using a suitable solvent like acetone or ethyl acetate.[8]

• Cleanup: The extract may require a cleanup step, such as Solid Phase Extraction (SPE), to remove interfering matrix components.[8]

• Derivatization: Evaporate the cleaned extract to dryness. Reconstitute in a suitable solvent and add a derivatizing agent. Common agents include diazomethane or silylating agents like N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA), which convert the phosphonic acid group into a less polar ester.[8][9]

• GC-MS Analysis: Inject the derivatized sample into the GC-MS system. The system separates the derivatized Ethephon from other components, and the mass spectrometer provides selective detection and quantification.[8]

GC-MS with derivatization workflow for Ethephon.

References

• 1. scispace.com [scispace.com]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]
• 5. curresweb.com [curresweb.com]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. jfda-online.com [jfda-online.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. relana-online.de [relana-online.de]
• 13. A QUICK, SIMPLE, SENSITIVE AND SELECTIVE LC-MS/MS METHOD USED FOR THE SCREENING OF ETHEPHON, GLYPHOSATE AND AMINOMETHYLPHOSPHONIC ACID FROM WATER AND FOOD SAMPLES | ABM [abmj.ro]
• 14. researchgate.net [researchgate.net]

Superior Accuracy and Precision in Ethephon Analysis with Ethephon-13C2

The quantification of the plant growth regulator Ethephon is critical in ensuring food safety and regulating agricultural practices. For researchers, scientists, and drug development professionals, the choice of analytical methodology directly impacts data reliability. This guide provides a comprehensive comparison of the isotopic dilution method using Ethephon-13C2 with other analytical techniques, supported by experimental data, to demonstrate its superior accuracy and precision.

The use of a stable isotope-labeled internal standard, such as Ethephon-13C2, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for Ethephon analysis. This approach effectively mitigates matrix effects and variations in extraction efficiency, which are common challenges in complex sample matrices.

Comparative Analysis of Analytical Methodologies

The performance of Ethephon analysis using an isotopic internal standard (LC-MS/MS with Ethephon-d4, a close analog to Ethephon-13C2) is markedly superior to traditional methods like Gas Chromatography (GC) with Flame Ionization Detection (FID) or mass spectrometric detection after derivatization. While both LC-MS/MS and GC-based methods are used for Ethephon analysis, the direct measurement and the use of an internal standard in the former provide significant advantages in terms of accuracy and precision.[1]

Table 1: Comparison of Quantitative Performance for Ethephon Analysis

Parameter	LC-MS/MS with Isotopic Internal Standard (Ethephon-d4)	GC-FID (Headspace Analysis of Ethylene)
Principle	Direct quantification of Ethephon	Indirect quantification via ethylene degradation product
Recovery	96% (in grapes)[2]	88.3% - 98.6% (in various fruits)[3]
Precision (RSD)	< 5% (repeatability), < 11% (reproducibility)[2]	2.2% - 7.5%[3]
Limit of Quantification (LOQ)	50 µg/kg (in grapes)[2]	0.1 ppm (100 µg/kg)[3]
Matrix Effect Compensation	High (co-eluting internal standard)	Low to moderate
Specificity	High (based on mass transitions)	Lower (measures ethylene, which can have other sources)

Note: Data for Ethephon-d4 is used as a proxy for Ethephon-13C2 due to the identical analytical principle of isotopic dilution.

Experimental Protocols

Key Experiment: Ethephon Residue Analysis in Grapes by LC-MS/MS with Isotopic Dilution

This method provides a rapid and robust protocol for the determination of Ethephon in a complex matrix like grapes.

1. Sample Preparation (based on QuPPe method) [1]

• Homogenization: A representative 10 g sample of grapes is homogenized.

• Extraction: The homogenized sample is extracted with 10 mL of acidified methanol.

• Internal Standard Spiking: A known concentration of Ethephon-d4 (as a surrogate for Ethephon-13C2) is added to the sample extract.[2]

• Centrifugation: The extract is centrifuged to separate the solid matrix from the supernatant.

• Filtration: The supernatant is filtered through a 0.22 µm filter prior to LC-MS/MS analysis.

2. LC-MS/MS Analysis [2]

• Chromatographic Separation:

  • Column: A hydrophilic interaction liquid chromatography (HILIC) column is used for the separation of the polar analyte Ethephon.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate) is typically employed.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both Ethephon and the internal standard.

Visualizing the Advantage: Workflows and Pathways

To illustrate the logical flow of the analytical process and the biological context of Ethephon's action, the following diagrams are provided.

Caption: Experimental workflow for the analysis of Ethephon using LC-MS/MS with an isotopic internal standard.

Ethephon's mode of action is the release of ethylene, a natural plant hormone that triggers various physiological responses, including fruit ripening.[4][5]

Caption: The signaling cascade initiated by Ethephon-derived ethylene, leading to fruit ripening.

Conclusion

The use of Ethephon-13C2 as an internal standard in LC-MS/MS analysis offers unparalleled accuracy and precision for the quantification of Ethephon residues. This isotopic dilution technique effectively compensates for matrix-induced signal suppression or enhancement and variations in sample preparation, leading to highly reliable data. For researchers and professionals in drug development and food safety, adopting this methodology is crucial for obtaining defensible results and ensuring the highest standards of analytical quality.

References

• 1. relana-online.de [relana-online.de]
• 2. researchgate.net [researchgate.net]
• 3. jfda-online.com [jfda-online.com]
• 4. pomais.com [pomais.com]
• 5. chemicalwarehouse.com [chemicalwarehouse.com]

Limit of detection (LOD) and quantification (LOQ) for Ethephon using Ethephon-13C2

For researchers, scientists, and professionals in drug development requiring precise and reliable measurement of the plant growth regulator Ethephon, this guide provides a comparative analysis of analytical methodologies. Special focus is given to methods employing an isotopically labeled internal standard, such as Ethephon-¹³C₂, for enhanced accuracy. This guide presents quantitative data, detailed experimental protocols, and a visual workflow to aid in method selection and implementation.

Quantitative Performance: LOD and LOQ Comparison

The limit of detection (LOD) and limit of quantification (LOQ) are critical performance characteristics of an analytical method, defining the lowest concentration of an analyte that can be reliably detected and quantified, respectively. The use of an isotopically labeled internal standard, such as Ethephon-d4 (a deuterated analog chemically similar to Ethephon-¹³C₂), in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a prevalent technique for achieving high sensitivity and accuracy in the analysis of Ethephon in various matrices.

Below is a summary of reported LOD and LOQ values for Ethephon using different analytical approaches.

Analytical Method	Matrix	Internal Standard	Limit of Detection (LOD)	Limit of Quantification (LOQ)
LC-MS/MS	Water	Ethephon-d4	Not Reported	0.5 µg/L[1][2]
LC-MS/MS	Soil & Sediment	Ethephon-d4	Not Reported	5 µg/kg[3][4]
LC-MS/MS	Grapes	Ethephon-d4	0.025 mg/kg	0.050 mg/kg[5]
LC-MS/MS	Red Grapes	Not Specified	0.01 - 0.05 mg/kg	Not Reported
LC-MS/MS	Chili Pepper	Not Specified	0.010 mg/kg	Not Reported
LC-MS/MS	Walnuts	Not Specified	Not Reported	0.1 mg/kg[6]
GC-MS	Fruits & Vegetables	Not Specified	4 pg (absolute)	11 pg (absolute)
GC-FID (Headspace)	Agricultural Products	Not Specified	0.1 ppm	Not Reported
GC-FPD	Feeds	Not Specified	0.02 - 0.2 mg/kg	0.05 - 0.5 mg/kg[7]

Experimental Protocol: Ethephon Analysis by LC-MS/MS with Isotopic Internal Standard

This section details a representative experimental protocol for the quantification of Ethephon in water samples using LC-MS/MS with an isotopically labeled internal standard (e.g., Ethephon-d4). This method is adaptable for other matrices with appropriate sample preparation modifications.

1. Reagents and Materials

• Ethephon analytical standard

• Ethephon-d4 (or Ethephon-¹³C₂) internal standard

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ultrapure water

• Volumetric flasks, pipettes, and other standard laboratory glassware

• LC-MS/MS system (e.g., AB Sciex API 5500 or equivalent)

• Reversed-phase C18 column (e.g., Phenomenex Aqua C18, 4.6 mm x 150 mm, 3 µm)

2. Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve Ethephon and Ethephon-d4 standards in 0.1% formic acid in water to prepare individual primary stock solutions.

• Intermediate and Working Standard Solutions: Perform serial dilutions of the primary stock solutions with 0.1% formic acid in water to prepare a series of working standard solutions for calibration. A typical calibration range is 0.2 to 50 ng/mL.[2]

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of Ethephon-d4 in 0.1% formic acid in water.[2]

3. Sample Preparation

• For water samples, direct analysis is often possible.

• Transfer a known volume (e.g., 1 mL) of the water sample to a vial.

• Add a precise volume of the internal standard spiking solution to each sample and calibration standard.

4. LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: Phenomenex Aqua C18 (4.6 mm x 150 mm, 3 µm)

  • Mobile Phase: Isocratic elution with 95:5 (v:v) 0.1% aqueous formic acid and 0.1% formic acid in acetonitrile.[1]

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 60°C[1]

  • Injection Volume: 20 µL[1]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.[1]

  • Detection: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Ethephon (Quantitation): m/z 142.9 → 107.0[1]

    • Ethephon (Confirmation): m/z 106.8 → 78.8[1][3]

    • Ethephon-d4 (Internal Standard): m/z 146.9 → 111.0[1][3]

5. Data Analysis

• Quantify Ethephon in samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve generated from the standards.

Experimental Workflow Diagram

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. [Development and performance evaluation of a GC-FPD method for quantification of ethephon in feeds] - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethephon in Produce: A Comparative Look at Organic vs. Conventional Farming

A comprehensive analysis of available data on Ethephon residue levels in organically and conventionally grown produce reveals a significant data gap for a direct, quantitative comparison. While research indicates that conventional produce is more likely to contain detectable Ethephon residues, specific comparative studies measuring levels in both farming systems are scarce. This guide synthesizes the available scientific findings, details the methodologies for Ethephon detection, and illustrates its mode of action within plants.

For researchers, scientists, and professionals in drug development, understanding the nuances of pesticide residues in the food supply is critical. Ethephon, a widely used plant growth regulator, accelerates the ripening process by releasing ethylene gas. Its application is prevalent in conventional agriculture to ensure uniform crop maturation and harvest timing. In contrast, the use of synthetic pesticides like Ethephon is prohibited in certified organic farming.

Quantitative Analysis of Ethephon Residues

A 2022 report from the Chemical and Veterinary Investigation Office (CVUA) in Stuttgart, Germany, found that 75% of tested organic fruit and vegetable samples had no detectable pesticide residues. The average pesticide amount in organic fruit was 0.005 mg/kg, and in organic vegetables, it was 0.003 mg/kg; however, this data encompasses all pesticides, not specifically Ethephon[1]. While specific figures for Ethephon in organic produce are lacking, a document from Bio Suisse, the Swiss organic farmers' association, notes that Ethephon is most commonly found on citrus fruit, exotic fruit, table grapes, tomatoes, and peppers when monitoring for residues in organic products, though it does not provide quantitative data[2].

The table below summarizes findings from various studies on Ethephon residues in conventionally grown produce. It is important to note that these studies were not designed as direct comparisons with organic produce.

Product	Country/Region of Samplying	Number of Samples	Percentage with Detectable Ethephon	Concentration Range / Mean	Maximum Residue Limit (MRL) Exceedance	Reference
Fruits and Vegetables (General)	Germany	1888	8%	Not specified	1.5% of total samples	[CVUA Stuttgart, 2010][3]
Pineapple	Germany	62	76%	Not specified	Not specified	[CVUA Stuttgart, 2010][3]
Figs	Germany	Not specified	Not specified	Not specified	46% of samples with detections	[CVUA Stuttgart, 2010][3]
Pineapple	Ghana	Not specified	Not specified	Mean: 0.0032 ± 0.00102 mg/kg	None detected	[Analysis of pesticide residues in pineapples sold in Winneba, Ghana][4]
Banana (post-harvest treatment)	Not specified	Not specified	Not applicable (experimental)	Initial residues up to 90.5 ppm, decreasing over 4 days	Not applicable	[Research Method for Determining Ethephon Residues in Fruit (Bananas)...][5]

Experimental Protocols for Ethephon Analysis

The accurate quantification of Ethephon residues in produce requires specialized analytical methods due to its high polarity. The following are key experimental protocols cited in the literature.

Quick Polar Pesticides Method (QuPPe)

The QuPPe method is a widely adopted approach for the analysis of highly polar pesticides, including Ethephon, in food matrices.[6][7][8]

• Extraction: A representative 10-15g sample of the homogenized produce is extracted with acidified methanol. For samples with low water content, water is added to facilitate extraction.

• Clean-up: The extract is then subjected to a clean-up step, often involving the addition of a salt mixture (e.g., magnesium sulfate, sodium chloride, and sodium citrate) to induce phase separation and remove interfering matrix components.

• Analysis: The final extract is analyzed using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This technique provides high selectivity and sensitivity for the detection and quantification of Ethephon.

Gas Chromatography with Headspace Sampling (HS-GC)

This method relies on the decomposition of Ethephon to ethylene gas under alkaline conditions.[9]

• Sample Preparation: A homogenized sample is placed in a sealed headspace vial with an alkaline solution.

• Incubation: The vial is heated to a specific temperature to promote the conversion of Ethephon to ethylene.

• Analysis: The gas from the headspace is injected into a Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) to quantify the amount of ethylene, which is then correlated back to the original Ethephon concentration.

Mode of Action: The Ethylene Signaling Pathway

Ethephon's primary function as a plant growth regulator is to release ethylene, a natural plant hormone that influences numerous developmental processes, including ripening. The ethylene signaling pathway is a well-characterized cascade of events that translates the ethylene signal into a cellular response.

In the absence of ethylene, the ethylene receptors (like ETR1 and ERS1) located in the endoplasmic reticulum membrane are active and, in turn, activate a protein kinase called CTR1 (Constitutive Triple Response 1). CTR1 then represses the downstream signaling components, preventing a ripening response.

When Ethephon is applied, it is absorbed by the plant tissues and breaks down, releasing ethylene. Ethylene binds to the receptors, inactivating them. This inactivation leads to the deactivation of CTR1. Consequently, the repression on the downstream protein EIN2 (Ethylene Insensitive 2) is lifted. A part of the EIN2 protein then moves to the nucleus and initiates a transcriptional cascade, leading to the expression of genes responsible for the various aspects of ripening, such as changes in color, texture, and aroma.

Below is a diagram illustrating this signaling pathway.

References

• 1. CVUA Stuttgart | 130 Experts on Pesticide ... [cvuas-pesticides.eu]
• 2. international.bio-suisse.ch [international.bio-suisse.ch]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Analysis of pesticide residues in pineapples sold in Winneba, Ghana [ir.uew.edu.gh:8080]
• 5. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. relana-online.de [relana-online.de]
• 8. QuPPe: About the Method [quppe.eu]
• 9. jfda-online.com [jfda-online.com]

Validation of Ethephon-13C2 as a Certified Reference Material: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation and comparison of Ethephon-13C2 as a certified reference material (CRM) for use in analytical testing. It is designed to offer an objective analysis of its performance against other common internal standards, supported by experimental data and detailed methodologies.

Introduction

Ethephon, a widely used plant growth regulator, is frequently monitored in food products and environmental samples. Accurate quantification of ethephon residues is critical for regulatory compliance and consumer safety. The use of isotopically labeled internal standards in mass spectrometry-based methods is the gold standard for achieving the highest accuracy and precision. This guide focuses on the validation of Ethephon-13C2, a stable isotope-labeled version of ethephon, as a CRM.

Stable isotope dilution analysis using a CRM like Ethephon-13C2 provides a robust method for quantification by correcting for sample matrix effects and variations in sample preparation and instrument response. While deuterated internal standards (e.g., ethephon-d4) have been traditionally used, carbon-13 labeled standards often exhibit superior performance.

Comparative Performance Analysis: Ethephon-13C2 vs. Deuterated Standards

The ideal internal standard should be chemically and physically identical to the analyte, differing only in mass. This ensures it behaves identically during extraction, chromatography, and ionization, thereby providing accurate correction.[1] While both deuterated and ¹³C-labeled standards are utilized, their intrinsic properties result in different analytical performances.[1]

Key Performance Parameters

Parameter	Ethephon-13C2 (¹³C-Labeled)	Ethephon-d4 (Deuterated)	Key Findings
Chromatographic Co-elution	Typically co-elutes perfectly with the unlabeled analyte under various chromatographic conditions.[1][2]	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[1] This is more pronounced in liquid chromatography.[1]	The superior co-elution of ¹³C-labeled standards provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Accuracy & Precision	Demonstrates improved accuracy and precision. In a comparative study, the mean bias for a ¹³C-labeled standard was 100.3% with a standard deviation of 7.6%.[1]	Can lead to inaccuracies due to imperfect retention time matching. One study showed a 40% error in an example. The mean bias for a deuterated standard was 96.8% with a standard deviation of 8.6%.[1]	The closer physicochemical properties of ¹³C-labeled standards to the analyte result in more reliable and reproducible quantification.[1]
Isotopic Stability	Highly stable, with no risk of back-exchange of the ¹³C label.	Susceptible to back-exchange of deuterium atoms with protons from the solvent, especially if the label is on an exchangeable site.	¹³C-labeled standards offer greater reliability and are less prone to isotopic scrambling.[3]
Correction for Matrix Effects	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1]	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, compromising accurate quantification.[1]	¹³C-labeled standards are the superior choice for complex biological matrices where significant matrix effects are expected.[1]

Ethephon-13C2 Specifications

Property	Specification
Chemical Formula	¹³C₂H₆ClO₃P
Molecular Weight	146.48
CAS Number	2724727-43-7
Purity	≥98% (typical)
Isotopic Enrichment	≥99 atom % ¹³C

Experimental Protocols

Protocol 1: Determination of Ethephon in Water by Isotopic Dilution LC-MS/MS

This method is designed for the quantitative determination of ethephon in water samples using Ethephon-13C2 as an internal standard.

1. Reagents and Materials

• Ethephon certified reference standard

• Ethephon-13C2 certified reference material

• Methanol (LC-MS grade)

• Formic acid (99%+)

• Ultrapure water

• Syringe filters (0.22 µm)

2. Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL): Accurately weigh and dissolve Ethephon and Ethephon-13C2 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Ethephon primary stock solution with a mixture of water and methanol. Fortify each calibration standard with the Ethephon-13C2 internal standard at a constant concentration.

3. Sample Preparation

• Collect water samples in clean containers.

• Acidify the samples with formic acid (e.g., 0.1% v/v) to ensure the stability of ethephon.

• Fortify a known volume of the water sample with the Ethephon-13C2 internal standard solution.

• Filter the sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable column for polar anionic compounds, such as a hydrophilic interaction liquid chromatography (HILIC) column or a mixed-mode anion-exchange column.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate or formic acid).

  • Injection Volume: 10 µL

  • Column Temperature: 40 °C

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM): Monitor the transitions for both ethephon and Ethephon-13C2.

    • Ethephon: e.g., m/z 143 -> 107 (quantifier), m/z 143 -> 79 (qualifier)

    • Ethephon-13C2: e.g., m/z 145 -> 109 (quantifier)

5. Quantification

• The concentration of ethephon in the sample is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed from the working standard solutions.

Protocol 2: Purity Determination of Ethephon-13C2 by Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary ratio method for determining the purity of a substance.

1. Reagents and Materials

• Ethephon-13C2 sample

• Certified internal standard with a known purity (e.g., maleic acid, dimethyl sulfone)

• Deuterated solvent (e.g., D₂O)

2. Sample Preparation

• Accurately weigh a known amount of the Ethephon-13C2 sample and the internal standard into a vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

3. NMR Analysis

• Acquire a ¹H NMR spectrum of the sample solution under quantitative conditions (e.g., long relaxation delay).

• Integrate the signals corresponding to the analyte (Ethephon-13C2) and the internal standard.

4. Purity Calculation

• The purity of Ethephon-13C2 is calculated using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

A Comparative Guide to Ethephon Extraction Methodologies Utilizing Isotopic Internal Standards

For researchers, scientists, and professionals in drug development, the accurate quantification of Ethephon, a widely used plant growth regulator, is crucial for food safety and environmental monitoring. The use of an isotopically labeled internal standard, such as Ethephon-13C2 or its functional equivalent Ethephon-d4, is paramount for achieving high accuracy and precision by correcting for matrix effects and variations in extraction recovery. This guide provides a detailed comparison of different extraction methods for Ethephon from various matrices, employing an isotopically labeled internal standard and analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This document outlines three distinct and effective methods for the extraction of Ethephon: a QuEChERS-based approach for fruits and vegetables, a microwave-assisted extraction for soil and sediment, and a direct injection method for water samples. Each protocol is presented with its performance data to aid researchers in selecting the most suitable method for their specific application.

Comparison of Performance Data

The following table summarizes the key performance metrics for the different Ethephon extraction methods, providing a clear comparison of their efficacy across various sample types.

Parameter	QuPPe (Quick Polar Pesticides) Method for Produce	Microwave-Assisted Extraction for Soil	Direct Injection for Water
Matrix	Fruits and Vegetables	Soil and Sediment	Water
Internal Standard	Ethephon-d4 (as a proxy for Ethephon-13C2)	Ethephon-d4	Ethephon-d4
Average Recovery	71% - 98%[1]	Not explicitly stated, but method validated	93.8% - 99.1%
Limit of Quantification (LOQ)	0.5 µg/kg - 100 µg/kg[1]	5 ng/g (5 µg/kg)[2]	0.5 ng/mL (0.5 µg/L)[3]
Relative Standard Deviation (RSD)	≤ 6%[1]	Not explicitly stated	2.5% - 4.1%

Note: While the prompt specified Ethephon-13C2, the available literature predominantly details methods using the functionally equivalent deuterated internal standard, Ethephon-d4. The principles and performance are directly comparable.

Experimental Protocols and Workflows

Detailed methodologies for each extraction technique are provided below, accompanied by workflow diagrams generated using Graphviz to visually represent the experimental process.

QuPPe (Quick Polar Pesticides) Method for Fruits and Vegetables

This method is a modification of the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, adapted for highly polar pesticides like Ethephon that are not amenable to traditional QuEChERS partitioning.[4]

Experimental Protocol:

• Sample Homogenization: Weigh 10 g of the homogenized fruit or vegetable sample into a 50 mL centrifuge tube. For dried samples, use 5 g and add an appropriate amount of water to rehydrate.

• Internal Standard Spiking: Add a known amount of Ethephon-13C2/d4 internal standard solution to the sample.

• Extraction: Add 10 mL of acidified methanol (e.g., methanol with 1% formic acid) to the tube.[4][5]

• Shaking: Cap the tube and shake vigorously for 1 to 5 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the sample at >4000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS/MS Analysis: Analyze the filtered extract directly by LC-MS/MS.

QuPPe Workflow for Fruits and Vegetables

Microwave-Assisted Extraction for Soil and Sediment

This method utilizes microwave energy to accelerate the extraction of Ethephon from complex solid matrices like soil and sediment.[2]

Experimental Protocol:

• Sample Preparation: Weigh 20 g of the soil or sediment sample into a microwave-safe extraction vessel.[2]

• Fortification (for QC): For quality control samples, fortify with a known concentration of Ethephon standard solution.

• Extraction Solvent Addition: Add 40 mL of 0.7% phosphoric acid in water to each sample.[2]

• Microwave Extraction: Place the vessels in the microwave extractor and extract for 3 minutes at 250 W.[2]

• Internal Standard Spiking: After extraction and cooling, add a known amount of Ethephon-13C2/d4 internal standard solution and mix well.[2]

• Centrifugation: Transfer approximately 1.5 mL of the extract into a centrifuge tube and centrifuge for 5 minutes at 10,000 rpm.[2]

• Sample Transfer: Transfer the supernatant to an autosampler vial for analysis.

• LC-MS/MS Analysis: Analyze the extract by LC-MS/MS.

Microwave-Assisted Extraction for Soil

Direct Injection Method for Water Samples

For aqueous samples with relatively low matrix complexity, a simple "dilute and shoot" or direct injection method is often sufficient, providing rapid sample throughput.[3]

Experimental Protocol:

• Sample Collection: Transfer 10 mL of the water sample into a suitable container.[3]

• Acidification: Add 0.050 mL of formic acid to the sample to ensure the stability of Ethephon.[3]

• Internal Standard Spiking: Add a known amount of Ethephon-13C2/d4 internal standard solution to the acidified sample.[3]

• Mixing: Stopper the container and shake well to ensure homogeneity.

• Sample Transfer: Transfer an aliquot of the prepared sample into an autosampler vial.

• LC-MS/MS Analysis: Inject the sample directly into the LC-MS/MS system for analysis.[3]

Direct Injection Workflow for Water

References

• 1. CN103969363A - Detection method for plant growth regulator residues in fruits - Google Patents [patents.google.com]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. relana-online.de [relana-online.de]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]

Performance characteristics of Ethephon-13C2 in different LC-MS/MS systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance characteristics of isotopically labeled Ethephon, specifically using Ethephon-d4 as a surrogate for Ethephon-13C2, in various Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) systems. Due to a lack of specific data for Ethephon-13C2 in the reviewed literature, this document leverages data from its deuterated counterpart, Ethephon-d4. Both are stable isotope-labeled internal standards used to enhance the accuracy and precision of Ethephon quantification by correcting for matrix effects and procedural losses.

Quantitative Performance Overview

The use of isotopically labeled internal standards is a cornerstone for robust quantification of Ethephon across diverse and complex matrices. The data presented below, derived from various validated methods, demonstrates the effectiveness of this approach.

Table 1: Method Performance in Water Samples

Parameter	LC-MS/MS System	Matrix	LOQ	LOD	Recovery (%)	RSD (%)	Reference
Recovery & Precision	ABSciex API 5500	Surface (Pond) Water	0.5 µg/L	Not Reported	70-120	≤20	[1]
Sensitivity	Not Specified	Low-Salinity Water	0.1 µg/L (spiked)	0.02 µg/L	Satisfactory	Not Reported	[2]

Table 2: Method Performance in Solid Matrices

Parameter	LC-MS/MS System	Matrix	LOQ	Recovery (%)	RSD (%)	Reference
Recovery & Precision	ABSciex API 4000	Soil & Sediment	5 ng/g	Method Validated	Not Specified	[3]
Recovery & Precision	Not Specified	Walnuts	0.1 mg/kg	94-105	0.82-2.64	[4]
Recovery & Precision	Not Specified	Honeybees	0.005 mg/kg	70-119	1.6-19.7	[5]

Experimental Protocols

Detailed experimental conditions are crucial for the successful implementation of analytical methods. The following sections outline common procedures for sample preparation and LC-MS/MS analysis.

Sample Preparation Methodologies

The choice of sample preparation technique is highly dependent on the matrix.

• Water Samples : A straightforward "dilute-and-shoot" approach is often sufficient. The process involves acidifying the water sample, typically with formic acid, followed by the addition of the isotopically labeled internal standard before direct injection into the LC-MS/MS system.[6]

• Solid Samples (e.g., Soil, Foodstuffs) : These matrices require more extensive preparation. A typical workflow includes:

  • Homogenization of the sample.

  • Addition of the internal standard.

  • Extraction using an appropriate solvent, such as an acidified aqueous solution or methanol.[3][4]

  • A clean-up step, often employing solid-phase extraction (SPE) with C18 cartridges, to remove interfering matrix components.[4]

Instrumental Analysis: LC-MS/MS Conditions

The following table compares typical parameters for the chromatographic separation and mass spectrometric detection of Ethephon.

Table 3: Representative LC-MS/MS Parameters

Parameter	System for Water Analysis	System for Walnut Analysis
LC System	Shimadzu HPLC	Waters ACQUITY UPLC
Column	Phenomenex Aqua C18, 150 x 4.6 mm, 3 µm	Waters ACQUITY UPLC BEH C18, 100 x 2.1 mm, 1.7 µm
Column Temp.	60°C	40°C
Mobile Phase	Isocratic: 95% 0.1% Formic Acid in Water, 5% 0.1% Formic Acid in Acetonitrile	Gradient of Water/Methanol with 0.1% Formic Acid
Flow Rate	Not Specified	0.3 mL/min
Injection Vol.	20 µL	10 µL
MS System	ABSciex API 5500	Not Specified
Ionization	Electrospray (ESI), Negative Mode	ESI, Negative Mode
Transitions	Ethephon: m/z 142.9→107.0 (Quant), m/z 106.8→78.8 (Confirm)Ethephon-d4: m/z 146.9→111.0	Not Specified
Reference	[1]	[4]

Visualized Workflows

The following diagrams illustrate the logical flow of the analytical procedures described.

Caption: Workflow for Water Sample Preparation.

Caption: General Workflow for Solid Sample Preparation.

Caption: LC-MS/MS Analysis Workflow.

References

• 1. epa.gov [epa.gov]
• 2. scispace.com [scispace.com]
• 3. epa.gov [epa.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. mdpi.com [mdpi.com]
• 6. epa.gov [epa.gov]

Cross-validation of analytical methods for Ethephon determination

A comparative analysis of analytical methodologies is crucial for researchers and drug development professionals to select the most appropriate technique for a specific application. This guide provides a detailed comparison of various analytical methods for the determination of Ethephon, a widely used plant growth regulator. The comparison is based on experimental data from published studies and focuses on key performance indicators.

Comparison of Analytical Methods for Ethephon Determination

The selection of an analytical method for Ethephon determination depends on various factors, including the sample matrix, required sensitivity, and the availability of instrumentation. The following table summarizes the quantitative performance of different analytical techniques.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
LC-MS/MS	Water	Not Reported	0.5 µg/L[1]	70-120[1]	≤20[1]
Vegetables	0.02 mg/kg[2]	0.05 mg/kg	83-96[2]	<9[2]
Grapes	-	50 µg/kg[3]	93-119[4]	1-14[4]
Bananas	0.92 mg/kg[5]	2.7 mg/kg[5]	-	-
GC-FID (Headspace)	Agricultural Products	0.1 ppm[6]	-	88.3-98.6[6]	2.2-7.5[6]
GC-FPD (Derivatization)	Vegetables and Fruits	1 µg/kg	3 µg/kg	84.3-95.1	1.31-3.92
Electrochemical Biosensor	Mangoes	2.01 nmol L⁻¹[7][8]	-	92.18-110.72[7]	2.88-15.97[7]

Experimental Protocols

Detailed methodologies are essential for replicating experimental results. Below are the protocols for the key analytical methods discussed.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the direct determination of the anionic Ethephon, often requiring an ion-pairing reagent to achieve satisfactory chromatographic retention.[2]

• Sample Preparation: Samples are extracted with a mixture of dichloromethane and aqueous formic acid (pH 3) in a 1:1 ratio.[2] An ion-pairing reagent, such as tetrabutylammonium acetate (TBA), is added to the aqueous extract before injection.[2] For water samples, acidification with formic acid followed by the addition of an internal standard (ethephon-d4) and direct injection is a common approach.[9]

• Chromatography: A C18 reversed-phase column is typically used.[9][10] For instance, a Phenomenex Aqua C18 column (150 mm x 4.6 mm, 3 µm) can be employed.[9][10] Hydrophilic Interaction Liquid Chromatography (HILIC) columns have also been successfully used.[3]

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.[3][9] Multiple reaction monitoring (MRM) is used for quantification and confirmation, with specific precursor-to-product ion transitions for Ethephon.[2]

Gas Chromatography (GC)

GC-based methods for Ethephon are typically indirect, involving either the conversion of Ethephon to ethylene or a derivatization step.

• Headspace GC-FID: This rapid method is based on the decomposition of Ethephon to ethylene under alkaline and high-temperature conditions.[6] The liberated ethylene in the headspace is then analyzed by a GC equipped with a Flame Ionization Detector (FID).[6]

• GC with Derivatization (GC-FPD): In this approach, Ethephon is first extracted from the sample, commonly with ethyl acetate or methanol.[11] A derivatization step, for example, methylation or silylation, is then performed to make the polar Ethephon amenable to GC analysis.[11] Detection is often carried out using a Flame Photometric Detector (FPD).[11]

Electrochemical Biosensor

This method utilizes the inhibitory effect of Ethephon on the enzyme acetylcholinesterase (AChE).[7]

• Principle: A cascade of enzymatic reactions involving AChE and choline oxidase (CHOx) produces hydrogen peroxide (H₂O₂).[7][8] Ethephon inhibits AChE, leading to a decrease in H₂O₂ production.[7]

• Detection: The change in H₂O₂ concentration is monitored electrochemically. For example, a nanozyme like Fe₃O₄@Au–Pt with peroxidase-like activity can catalyze the oxidation of a substrate like 3,3′,5,5′-tetramethylbenzidine (TMB) in the presence of H₂O₂, resulting in a measurable change in the differential pulse voltammetry (DPV) current signal of TMB.[7]

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method for Ethephon determination.

Caption: Workflow for Analytical Method Validation.

Signaling Pathway in an Electrochemical Biosensor for Ethephon

The diagram below illustrates the signaling pathway of an enzyme-based electrochemical biosensor for the detection of Ethephon.

Caption: Ethephon Biosensor Signaling Pathway.

References

• 1. epa.gov [epa.gov]
• 2. An ion-pairing liquid chromatography/tandem mass spectrometric method for the determination of ethephon residues in vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Research Method for Determining Ethephon Residues in Fruit (Bananas) on a High-Pressure Liquid Chromatograph with MS/MS Detector—LC/MS/MS When Using Ethephon as a Ripening Agent-Hill Publishing Group [wap.hillpublisher.com]
• 6. jfda-online.com [jfda-online.com]
• 7. citedrive.com [citedrive.com]
• 8. A Multienzyme Reaction-Mediated Electrochemical Biosensor for Sensitive Detection of Organophosphorus Pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. Rapid gas-liquid chromatographic method for determining residues of ethephon (2-chloroethyl phosphonic acid) in tomatoes - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Ethephon-13C2

Ethephon-13C2, a stable isotope-labeled form of Ethephon, requires careful handling and disposal due to its hazardous properties. As a user of this compound, it is imperative to adhere to strict safety protocols to minimize risks to personnel and the environment. This guide provides detailed, step-by-step procedures for the proper disposal of Ethephon-13C2, aligned with standard laboratory safety practices.

Hazard Identification and Safety Precautions

Ethephon is classified as a hazardous substance. The primary hazards associated with Ethephon include:

• Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2][3]

• Corrosivity: Causes severe skin burns and serious eye damage.[1][2][3]

• Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1][2][3]

Before handling Ethephon-13C2, ensure that you are wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) for Ethephon-13C2 Handling

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Step-by-Step Disposal Protocol

The disposal of Ethephon-13C2 must be conducted in a manner that ensures the safety of laboratory personnel and prevents environmental contamination.

1. Waste Collection and Storage:

• Segregation: Do not mix Ethephon-13C2 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Ethephon-13C2"), and the associated hazards (e.g., "Toxic," "Corrosive").

• Container: Use a designated, leak-proof, and chemically compatible container for collecting Ethephon-13C2 waste.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

2. Spill Management:

In the event of a spill, follow these procedures immediately:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the spill. Do not use combustible materials, such as sawdust. For solid spills, carefully sweep or scoop the material to avoid creating dust.

• Collection: Collect the spilled material and absorbent into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with a suitable decontamination solution (e.g., soap and water), and collect the cleaning materials as hazardous waste.

3. Disposal of Empty Containers:

Empty containers that held Ethephon-13C2 must also be treated as hazardous waste unless properly decontaminated.

• Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water) at least three times.[4]

• Collect Rinsate: Collect the rinsate as hazardous waste.

• Container Disposal: After triple rinsing, the container may be disposed of according to your institution's guidelines for decontaminated containers. This may include recycling or disposal as regular laboratory waste.[4]

4. Final Disposal:

• Professional Disposal Service: The ultimate disposal of Ethephon-13C2 waste must be handled by a licensed and certified hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain or in the regular trash.

• Institutional Procedures: Always follow your institution's specific procedures for hazardous waste disposal. Contact your Environmental Health and Safety (EHS) department for guidance and to arrange for waste pickup.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Ethephon-13C2.

Caption: Workflow for the safe disposal of Ethephon-13C2.

This comprehensive guide provides the necessary information for the safe and compliant disposal of Ethephon-13C2. Always prioritize safety and consult with your institution's EHS department to ensure adherence to all applicable regulations.

References

• 1. genfarm.com.au [genfarm.com.au]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cpachem.com [cpachem.com]
• 4. redeagleinternational.com [redeagleinternational.com]

Essential Safety and Operational Guide for Handling Ethephon-13C2

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Ethephon-13C2. Adherence to these procedures is essential for ensuring personal safety and proper disposal.

Ethephon-13C2, a stable isotope-labeled version of Ethephon, is a plant growth regulator.[1] While the isotopic labeling does not significantly alter its chemical properties for safety purposes, it is crucial to handle this compound with the same precautions as its unlabeled counterpart. Ethephon is classified as a corrosive substance that can cause irreversible eye damage and skin burns.[2] It is also harmful if swallowed or absorbed through the skin.[3][4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ethephon-13C2 to minimize exposure and ensure safety.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles or Face Shield	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield is recommended when handling larger quantities or when there is a risk of splashing.[6][7]
Skin Protection	Chemical-Resistant Gloves	Handle with gloves that have been inspected prior to use. The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[6] Nitrile, PVC, or rubber gloves are suggested.[8]
Protective Clothing	Wear fire/flame resistant and impervious clothing.[6][7] A lab coat or coveralls should be worn. For larger quantities or potential for significant exposure, chemical-resistant overalls are recommended.[2][8]
Footwear	Chemical-resistant footwear plus socks are required.[2]
Respiratory Protection	Respirator	Not normally required if handling in a well-ventilated area.[3][9] If exposure limits are exceeded, or if dusts or aerosols are generated, use a full-face respirator with appropriate cartridges.[6]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is crucial for minimizing risks during the handling and storage of Ethephon-13C2.

Handling:

• Ventilation: Always handle Ethephon-13C2 in a well-ventilated area, such as a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[6][7]

• Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.[6][7]

• Hygiene: Do not eat, drink, or smoke in the handling area.[5][6] Wash hands thoroughly after handling the compound and before breaks.[3][6]

• Clothing Change: Remove any contaminated clothing immediately and wash it before reuse.[3][5]

Storage:

• Original Container: Store Ethephon-13C2 in its original, tightly closed container.[3]

• Cool and Dry: Keep the container in a cool, dry, and well-ventilated place.[3][9]

• Separation: Store away from incompatible materials such as strong oxidizing agents, bases, and acids.

• Security: Ensure the storage area is secure and accessible only to authorized personnel.

Disposal Plan

Proper disposal of Ethephon-13C2 and its containers is critical to prevent environmental contamination.

• Waste Characterization: Ethephon is considered hazardous waste.[2] All waste materials, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous.

• Container Disposal: Do not reuse empty containers. They should be triple-rinsed with an appropriate solvent and disposed of in accordance with federal, state, and local regulations.

• Chemical Waste: Unused Ethephon-13C2 and solutions containing the compound should be collected in a designated, properly labeled, and sealed hazardous waste container.

• Professional Disposal: Contact a licensed professional waste disposal service to pick up and dispose of the hazardous waste. Do not dispose of Ethephon-13C2 down the drain or in the regular trash.[7]

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Emergency Situation	First Aid and Response
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Skin Contact	Immediately remove all contaminated clothing and wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5]
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately for treatment advice.[3][7]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, dry material and place it in a suitable container for disposal.[9] Avoid generating dust.

Workflow for Safe Handling of Ethephon-13C2

Caption: Workflow for the safe handling and disposal of Ethephon-13C2.

References

• 1. gentaur.com [gentaur.com]
• 2. assets.greenbook.net [assets.greenbook.net]
• 3. assets.greenbook.net [assets.greenbook.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. genfarm.com.au [genfarm.com.au]
• 6. echemi.com [echemi.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fourseasonsag.com [fourseasonsag.com]
• 9. gadotagro.com [gadotagro.com]